p-Tolylpinacolboronate-d3

Core Science & Biosynthesis

An In-depth Technical Guide to p-Tolylpinacolboronate-d3: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and structure of the deuterated aryl boronic ester, p-Tolylpinacolboronate-d3. This document is intended for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds in their work. The information is presented to facilitate easy comparison and implementation in experimental settings.

Core Chemical and Physical Data

The following table summarizes the key chemical and physical properties of p-Tolylpinacolboronate-d3 and its non-deuterated analog, p-Tolylpinacolboronate. The data for the deuterated compound is limited, and some properties are inferred from its non-deuterated counterpart.

Property	p-Tolylpinacolboronate-d3	p-Tolylpinacolboronate
Molecular Formula	C₁₃H₁₆D₃BO₂	C₁₃H₁₉BO₂
Molecular Weight	221.12 g/mol	218.1 g/mol
CAS Number	2235417-07-7	195062-57-8
Physical Form	Solid (assumed)	Solid
Melting Point	Not available	Not available
Boiling Point	Not available	Not available
Solubility	Not available	Soluble in organic solvents
IUPAC Name	2-(4-methyl-d3-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	4,4,5,5-tetramethyl-2-(p-tolyl)-1,3,2-dioxaborolane
SMILES	CC1(C)OB(OC1(C)C)c2ccc(c(c2)D)D	Cc1ccc(cc1)B2OC(C)(C)C(C)(C)O2
InChI Key	InChIKey=QGZPLYKOKPZVOP-UHFFFAOYSA-N (non-deuterated)	QGZPLYKOKPZVOP-UHFFFAOYSA-N

Structural Information

p-Tolylpinacolboronate-d3 is a deuterated analog of p-tolylpinacolboronate, where the three hydrogen atoms on the methyl group of the tolyl moiety are replaced with deuterium atoms. The core structure consists of a p-tolyl group attached to a pinacol boronic ester. This functional group is widely used in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions.

Experimental Protocols

The following are representative experimental protocols for the synthesis and a common application of p-Tolylpinacolboronate-d3. These are generalized procedures and may require optimization for specific laboratory conditions.

Synthesis of p-Tolylpinacolboronate-d3

This protocol is adapted from general methods for the synthesis of aryl boronic esters from aryl halides.

Materials:

• 1-bromo-4-(methyl-d3)-benzene

• Bis(pinacolato)diboron (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium acetate (KOAc)

• 1,4-Dioxane (anhydrous)

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-bromo-4-(methyl-d3)-benzene (1.0 eq), bis(pinacolato)diboron (1.1 eq), [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (0.03 eq), and potassium acetate (1.5 eq).

• Add anhydrous 1,4-dioxane to the flask via syringe.

• The reaction mixture is heated to 80-90 °C and stirred for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford p-Tolylpinacolboronate-d3.

Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a typical application of p-Tolylpinacolboronate-d3 in a Suzuki-Miyaura cross-coupling reaction with an aryl halide.

Materials:

• p-Tolylpinacolboronate-d3 (1.2 eq)

• Aryl halide (e.g., 4-bromopyridine) (1.0 eq)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 eq)

• Aqueous sodium carbonate solution (2 M)

• Toluene or a similar solvent

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• In a round-bottom flask, dissolve the aryl halide (1.0 eq) and p-Tolylpinacolboronate-d3 (1.2 eq) in toluene.

• Degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

• Add the aqueous sodium carbonate solution (2 M, 2.0 eq) to the mixture.

• Add the tetrakis(triphenylphosphine)palladium(0) catalyst to the reaction mixture under a positive pressure of inert gas.

• Heat the reaction mixture to reflux (typically 90-110 °C) and stir vigorously for 4-12 hours.

• Monitor the reaction by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Separate the organic layer and extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting biaryl product by column chromatography or recrystallization.

Visualizations

The following diagrams illustrate a plausible synthetic pathway for p-Tolylpinacolboronate-d3 and a typical workflow for its application in a Suzuki-Miyaura cross-coupling reaction.

p-Tolylpinacolboronate-d3 CAS number and supplier

CAS Number: 2235417-07-7

This document serves as a technical overview of p-Tolylpinacolboronate-d3, providing essential information for researchers, scientists, and professionals in the field of drug development. Due to the limited availability of public data, this guide focuses on the fundamental properties and sourcing of the compound.

Compound Identification

Identifier	Value
Chemical Name	p-Tolylpinacolboronate-d3
CAS Number	2235417-07-7[1][2]
Molecular Formula	C₁₃H₁₆D₃BO₂
Molecular Weight	221.12 g/mol

Physicochemical Properties

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols and specific experimental applications for p-Tolylpinacolboronate-d3 are not widely published. The synthesis would likely involve the deuteration of a suitable starting material, such as a deuterated toluene derivative, followed by a borylation reaction with a pinacolborane source.

General Workflow for a Hypothetical Synthesis:

Caption: A potential synthetic workflow for p-Tolylpinacolboronate-d3.

Applications in Research and Drug Development

As a deuterated compound, p-Tolylpinacolboronate-d3 is of interest in medicinal chemistry and drug development. The primary application of such compounds is in pharmacokinetic studies. The deuterium substitution can alter the metabolic profile of a molecule, often leading to a slower rate of metabolism. This "kinetic isotope effect" can be leveraged to improve the pharmacokinetic properties of a drug candidate.

Logical Relationship in Application:

Caption: The role of deuterated compounds in drug development.

Supplier Information

Researchers interested in acquiring p-Tolylpinacolboronate-d3 for research purposes can source it from the following supplier:

Supplier	Product Name	CAS Number
MedChemExpress	p-Tolylpinacolboronate-d3	2235417-07-7[1][2]

It is recommended to contact the supplier directly for detailed product specifications, purity, and availability.

References

• 1. Chemical synthesis of 20S-hydroxyvitamin D3, which shows anti-proliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Convergent total synthesis of (+)-calcipotriol: A scalable, modular approach to vitamin D analogs - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of Deuterated p-Tolylpinacolboronate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of deuterated p-tolylpinacolboronate, a valuable isotopically labeled building block for use in pharmaceutical research and development. The introduction of deuterium into molecules can significantly alter their metabolic profiles, offering a powerful tool in drug discovery to enhance pharmacokinetic properties. This document outlines two primary synthetic pathways, providing detailed experimental protocols, quantitative data, and logical workflow diagrams.

Introduction

Deuterated compounds are increasingly utilized in medicinal chemistry to leverage the kinetic isotope effect. The replacement of hydrogen with deuterium at specific molecular positions can slow down metabolic processes that involve C-H bond cleavage, leading to improved drug stability, reduced toxicity, and enhanced therapeutic efficacy. p-Tolylpinacolboronate is a versatile intermediate in cross-coupling reactions, and its deuterated analogue serves as a key precursor for the synthesis of a wide range of deuterated aromatic compounds.

This guide explores two robust methods for the synthesis of deuterated p-tolylpinacolboronate:

• Route 1: A two-step approach involving the initial synthesis of p-tolylpinacolboronate via Miyaura borylation, followed by an iridium-catalyzed deuterodeborylation.

• Route 2: A direct iridium-catalyzed C-H borylation of commercially available deuterated toluene (toluene-d8).

Route 1: Miyaura Borylation followed by Iridium-Catalyzed Deuterodeborylation

This pathway first constructs the arylboronate ester and subsequently introduces the deuterium atom.

Step 1: Synthesis of p-Tolylpinacolboronate via Miyaura Borylation

The Miyaura borylation is a palladium-catalyzed cross-coupling reaction of an aryl halide with a diboron reagent.[1][2][3]

Experimental Protocol:

Aryl halides can be coupled with bis(pinacolato)diboron (B2pin2) in the presence of a palladium catalyst and a base to form the corresponding arylboronate ester.[2][3]

• Reaction Scheme:

  • p-Bromotoluene + Bis(pinacolato)diboron --(PdCl2(dppf), KOAc, Dioxane)--> p-Tolylpinacolboronate

• Reagents and Materials:

  • p-Bromotoluene

  • Bis(pinacolato)diboron (B2pin2)

  • [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (PdCl2(dppf))

  • Potassium acetate (KOAc)

  • Anhydrous 1,4-dioxane

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add p-bromotoluene (1.0 equiv), bis(pinacolato)diboron (1.1 equiv), PdCl2(dppf) (0.03 equiv), and potassium acetate (1.5 equiv).

  • Add anhydrous 1,4-dioxane to the flask.

  • Heat the reaction mixture at 80-90 °C with stirring for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford p-tolylpinacolboronate.

Quantitative Data:

Parameter	Value
Typical Yield	70-90%
Purity	>95% (by NMR)

Step 2: Iridium-Catalyzed Deuterodeborylation

This step involves the replacement of the boronate group with a deuterium atom using heavy water (D2O) as the deuterium source.

Experimental Protocol:

• Reaction Scheme:

  • p-Tolylpinacolboronate + D2O --([Ir(cod)OMe]2, dtbpy, THF)--> p-Tolyl-d-pinacolboronate

• Reagents and Materials:

  • p-Tolylpinacolboronate

  • Deuterium oxide (D2O)

  • Bis(1,5-cyclooctadiene)diiridium(I) dimethoxide ([Ir(cod)OMe]2)

  • 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • In a glovebox, combine p-tolylpinacolboronate (1.0 equiv), [Ir(cod)OMe]2 (0.01-0.02 equiv), and dtbpy (0.02-0.04 equiv) in a dry Schlenk flask.

  • Add anhydrous THF to dissolve the solids.

  • Add D2O (excess, e.g., 10-20 equiv) to the reaction mixture.

  • Seal the flask and heat the mixture at 80-100 °C for 12-24 hours.

  • Monitor the reaction by GC-MS to determine the extent of deuterium incorporation.

  • After cooling, extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography or distillation to obtain deuterated p-tolylpinacolboronate.

Quantitative Data:

Parameter	Value
Typical Yield	60-80%
Deuterium Incorporation	>95%

Logical Workflow for Route 1:

Workflow for the synthesis of deuterated p-tolylpinacolboronate via Route 1.

Route 2: Direct Iridium-Catalyzed C-H Borylation of Deuterated Toluene

This route offers a more direct approach by starting with a deuterated precursor.

Step 1: Synthesis of Deuterated Toluene (Toluene-d8)

Toluene-d8 is commercially available with high isotopic purity (typically >99 atom % D). For applications requiring in-house synthesis, several methods exist, including the reaction of a pentahalogenated toluene with a deuterated reagent in the presence of a catalyst.[4]

Step 2: Iridium-Catalyzed C-H Borylation of Toluene-d8

This reaction directly installs the pinacolboronate group onto the deuterated aromatic ring. Iridium-catalyzed C-H borylation is known for its high regioselectivity, favoring the less sterically hindered positions.[5][6] For toluene, a mixture of meta and para isomers is typically observed, with the para isomer being the major product.

Experimental Protocol:

• Reaction Scheme:

  • Toluene-d8 + Bis(pinacolato)diboron --([Ir(cod)Cl]2, dtbpy, Cyclohexane)--> p-Tolyl-d7-pinacolboronate

• Reagents and Materials:

  • Toluene-d8

  • Bis(pinacolato)diboron (B2pin2)

  • Di-μ-chlorobis(1,5-cyclooctadiene)diiridium(I) ([Ir(cod)Cl]2)

  • 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)

  • Anhydrous cyclohexane

• Procedure:

  • In a glovebox, charge a dry Schlenk tube with [Ir(cod)Cl]2 (0.015 equiv) and dtbpy (0.03 equiv).

  • Add anhydrous cyclohexane, followed by toluene-d8 (1.0 equiv) and bis(pinacolato)diboron (0.5 to 1.0 equiv).

  • Seal the tube and heat the reaction mixture at 80-100 °C for 12-24 hours.

  • Monitor the reaction for the formation of the product and the consumption of starting materials by GC-MS.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to separate the isomeric products and isolate the desired deuterated p-tolylpinacolboronate.

Quantitative Data:

Parameter	Value
Typical Yield (para isomer)	40-60%
Regioselectivity (para:meta)	~9:1
Isotopic Purity	>99% D on the aromatic ring and methyl group

Logical Workflow for Route 2:

References

• 1. Miyaura borylation - Wikipedia [en.wikipedia.org]
• 2. Miyaura Borylation Reaction [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. CN111440041B - A kind of synthetic method of toluene-d8 - Google Patents [patents.google.com]
• 5. escholarship.org [escholarship.org]
• 6. par.nsf.gov [par.nsf.gov]

The deuterium switch: A technical guide to deuterated boronic esters in organic synthesis

For researchers, scientists, and drug development professionals, this in-depth guide explores the burgeoning field of deuterated boronic esters, offering insights into their synthesis, applications, and the underlying principles that make them powerful tools in modern organic chemistry and medicinal chemistry.

The strategic replacement of hydrogen with its heavier isotope, deuterium, has emerged as a transformative approach in drug discovery and development. This "deuterium switch" can significantly alter the metabolic fate and pharmacokinetic profile of a drug molecule, often leading to improved efficacy, reduced dosage, and fewer side effects. Boronic esters, valued for their versatility in organic synthesis, serve as ideal scaffolds for the precise introduction of deuterium, enabling the creation of novel deuterated compounds with enhanced therapeutic potential. This guide provides a comprehensive overview of the synthesis and application of deuterated boronic esters, supported by quantitative data, detailed experimental protocols, and visual representations of key chemical transformations.

The Power of Deuteration: The Kinetic Isotope Effect

The fundamental principle behind the utility of deuterated compounds lies in the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger and vibrates at a lower frequency than the corresponding carbon-hydrogen (C-H) bond.[1] This difference in bond strength means that breaking a C-D bond requires more energy, leading to a slower reaction rate compared to breaking a C-H bond. This phenomenon is quantified by the kH/kD ratio, where kH and kD are the rate constants for the reactions involving the light (hydrogen) and heavy (deuterium) isotopes, respectively.[2][3] A kH/kD value greater than 1 indicates a "normal" kinetic isotope effect, signifying that the C-H bond is broken more readily. In drug metabolism, where cytochrome P450 enzymes often catalyze the cleavage of C-H bonds, replacing a hydrogen at a metabolic "hotspot" with deuterium can significantly slow down the drug's breakdown, prolonging its therapeutic effect.[4][5]

Synthesis of Deuterated Boronic Esters: Precision in Isotope Incorporation

The site-selective introduction of deuterium into aromatic and heteroaromatic systems is crucial for harnessing the benefits of the kinetic isotope effect. Boronic esters have proven to be excellent substrates for achieving high levels of deuterium incorporation with remarkable regioselectivity.

Iridium-Catalyzed C-H Borylation and Deborylation

A powerful strategy for selective deuteration involves a two-step process: iridium-catalyzed C-H borylation followed by iridium-catalyzed deborylation in the presence of a deuterium source. This method allows for the introduction of deuterium at specific positions on an aromatic ring that might be difficult to achieve through other means.

Experimental Protocol: General Procedure for the Deuteration of Aryl Boronic Esters with D₂O [6]

• In a glovebox, combine the aryl boronic ester (2 mmol) and [Ir(OMe)(cod)]₂ (2 mol %) in an air-free flask containing THF (3 mL).

• Seal the flask and remove it from the glovebox.

• Charge the flask with D₂O (0.5 mL).

• Reseal the flask and heat the reaction mixture at 80 °C.

• Monitor the reaction progress by GC/MS until completion.

• Upon completion, pour the reaction mixture into water and extract with an organic solvent (e.g., CH₂Cl₂, Et₂O, or pentane).

• Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by Kugelrohr distillation, sublimation, or column chromatography to afford the pure deuterated product.

Quantitative Data: Iridium-Catalyzed Deuteration of Benzoate Esters [7]

Substrate (para-substituted ethyl benzoate)	Catalyst	%D Incorporation
Ethyl benzoate	1a	85
Ethyl p-methylbenzoate	1a	90
Ethyl p-trifluoromethylbenzoate	1a	60
Ethyl p-chlorobenzoate	1a	75
Ethyl p-methoxybenzoate	1a	95

Catalyst 1a: an iridium N-heterocyclic carbene/phosphine complex. %D incorporation was determined by ¹H-NMR spectroscopy.

The following diagram illustrates the general workflow for this two-step deuteration strategy.

Caption: Workflow for selective deuteration via borylation.

Copper-Catalyzed Deborodeuteration

An alternative and cost-effective method for the deuteration of aryl boronic acids and their esters utilizes a copper catalyst with D₂O as the deuterium source. This protocol demonstrates broad substrate applicability and high deuterium incorporation efficiency.[2]

The proposed catalytic cycle for this transformation is depicted below.

Caption: Proposed catalytic cycle for Cu-catalyzed deborodeuteration.

Applications in Drug Development: The Rise of "Heavy Drugs"

The application of deuterated boronic esters extends beyond synthetic curiosities and into the realm of pharmaceutical development. The resulting "heavy drugs" can exhibit significantly improved pharmacokinetic profiles.[4][5]

A prime example is Deutetrabenazine , the first deuterated drug to receive FDA approval. It is used to treat chorea associated with Huntington's disease. Deutetrabenazine is a deuterated version of tetrabenazine. The deuterium is incorporated into the methoxy groups, which are sites of metabolic oxidation by CYP2D6. This deuteration slows down the metabolism, leading to a longer half-life, reduced peak concentrations, and a more favorable side-effect profile compared to its non-deuterated counterpart.[4]

The proteasome inhibitor Bortezomib (Velcade®) , a boronic acid-containing drug used to treat multiple myeloma, has also been a target for deuteration studies.[8] Deuterated analogs of Bortezomib have been synthesized to explore potential improvements in its therapeutic index.

The following signaling pathway illustrates the mechanism of action of proteasome inhibitors like Bortezomib.

Caption: Mechanism of proteasome inhibition by Bortezomib.

Future Perspectives

The strategic incorporation of deuterium into boronic esters represents a powerful and versatile approach in modern organic synthesis and drug discovery. The ability to fine-tune the metabolic stability and pharmacokinetic properties of molecules offers exciting opportunities for the development of safer and more effective therapeutics. As our understanding of the kinetic isotope effect deepens and synthetic methodologies for precise deuteration continue to evolve, the impact of deuterated boronic esters on medicinal chemistry is poised to grow significantly. Researchers and drug development professionals who embrace this technology will be at the forefront of designing the next generation of innovative medicines.

References

• 1. Copper-Mediated Fluorination of Arylboronate Esters. Identification of a Copper(III) Fluoride Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. jmest.org [jmest.org]
• 5. sciforum.net [sciforum.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. forum.graphviz.org [forum.graphviz.org]

An In-Depth Technical Guide to p-Tolylpinacolboronate-d3 for Kinetic Isotope Effect Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of p-tolylpinacolboronate-d3 in kinetic isotope effect (KIE) studies to elucidate reaction mechanisms, with a particular focus on the Suzuki-Miyaura cross-coupling reaction. This document details the synthesis of the deuterated compound, experimental protocols for KIE studies, and the interpretation of the resulting data.

Introduction to the Kinetic Isotope Effect (KIE)

The kinetic isotope effect is a powerful tool in physical organic chemistry used to determine reaction mechanisms by observing the change in the rate of a reaction when an atom in the reactants is replaced by one of its isotopes. The substitution of hydrogen (H) with deuterium (D) is commonly employed. The C-D bond is stronger than the C-H bond due to the lower zero-point vibrational energy of the C-D bond. Consequently, if a C-H bond is broken in the rate-determining step of a reaction, the reaction will proceed more slowly with the deuterated substrate. This phenomenon, known as a primary kinetic isotope effect, is quantified as the ratio of the rate constants (kH/kD). A significant primary KIE (typically kH/kD > 2) indicates that the C-H bond is broken in the rate-limiting step.

Synthesis of p-Tolylpinacolboronate-d3

The synthesis of p-tolylpinacolboronate-d3 can be achieved in a two-step process starting from benzotrichloride.

Step 1: Synthesis of Toluene-α-d3

Toluene deuterated at the methyl group (toluene-α-d3) can be synthesized from benzotrichloride by dechlorination using zinc and deuterated acetic acid.

• Reaction: C₆H₅CCl₃ + 3 Zn + 3 CH₃COOD → C₆H₅CD₃ + 3 ZnCl(CH₃COO)

• Procedure: Benzotrichloride is added slowly to a stirred suspension of zinc dust and acetic acid-d in anhydrous ether. The reaction temperature is maintained below 4°C to prevent the formation of byproducts. This method has been reported to yield toluene-α-d3 with high isotopic purity.

Step 2: Iridium-Catalyzed Borylation of Toluene-α-d3

The synthesized toluene-α-d3 can then be converted to p-tolylpinacolboronate-d3 via an iridium-catalyzed C-H borylation reaction. This method is known for its high regioselectivity, favoring the para position for substrates like toluene.

• Reaction: C₆H₅CD₃ + B₂(pin)₂ ---(Ir catalyst)--> p-CD₃-C₆H₄-B(pin) + H-B(pin)

• Catalyst System: A common catalyst system for this transformation is [Ir(cod)Cl]₂ (cod = 1,5-cyclooctadiene) with a bipyridine ligand, such as 4,4′-di-tert-butylbipyridine (dtbpy).

• General Procedure: Toluene-α-d3, bis(pinacolato)diboron (B₂(pin)₂), the iridium precursor, and the ligand are combined in a suitable solvent (e.g., THF or hexane) under an inert atmosphere. The reaction is typically heated to around 80-100 °C for several hours. The desired p-tolylpinacolboronate-d3 can then be isolated and purified using standard techniques like column chromatography.

Kinetic Isotope Effect Studies Using p-Tolylpinacolboronate-d3

A primary application for p-tolylpinacolboronate-d3 is in studying the mechanism of cross-coupling reactions, such as the Suzuki-Miyaura coupling. A key step in the catalytic cycle is transmetalation, where the organic group is transferred from the boron atom to the palladium center. A deuterium KIE study on the methyl group of the tolyl moiety would be a secondary KIE, providing information about changes in hybridization or steric environment at the benzylic position during the rate-determining step. While a primary KIE is expected for the C-B bond cleavage, a secondary KIE on the remote methyl group can still provide valuable mechanistic insights.

Hypothetical Application in Suzuki-Miyaura Coupling

To determine if the transmetalation step is rate-limiting in a Suzuki-Miyaura reaction, an intermolecular competition experiment can be performed. In this experiment, a 1:1 mixture of p-tolylpinacolboronate and p-tolylpinacolboronate-d3 is reacted with an aryl halide in a single reaction vessel.

Detailed Experimental Protocol: Intermolecular Competition Experiment

This protocol describes a hypothetical experiment to measure the KIE for the Suzuki-Miyaura coupling of p-tolylpinacolboronate with an aryl halide.

Materials:

• p-Tolylpinacolboronate

• p-Tolylpinacolboronate-d3

• Aryl halide (e.g., 4-bromobenzonitrile)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Internal standard for NMR analysis (e.g., 1,3,5-trimethoxybenzene)

Procedure:

• Reactant Preparation: Prepare a stock solution containing an equimolar mixture of p-tolylpinacolboronate and p-tolylpinacolboronate-d3. The precise ratio should be determined by ¹H NMR spectroscopy before the reaction.

• Reaction Setup: In a reaction vessel under an inert atmosphere, combine the aryl halide, palladium catalyst, and base.

• Initiation of Reaction: Add the solvent mixture and the stock solution of the boronic esters to the reaction vessel.

• Reaction Monitoring: Stir the reaction at the desired temperature. To ensure accurate KIE determination, the reaction should be stopped at low conversion (typically <15%). This minimizes the effect of changes in the relative concentrations of the starting materials as the reaction progresses.

• Workup: Quench the reaction, and extract the organic components. The crude product mixture should be purified to isolate the biaryl product.

• Analysis: The ratio of the deuterated and non-deuterated products is determined by ¹H NMR spectroscopy. The KIE is calculated from the ratio of products and the initial ratio of the starting materials.

Data Analysis:

The KIE (kH/kD) can be calculated using the following equation for low conversions:

kH/kD = ([Product-H] / [Product-D]) / ([Starting Material-H] / [Starting Material-D])_initial

Where:

• [Product-H] and [Product-D] are the concentrations of the non-deuterated and deuterated products, respectively, determined from the ¹H NMR spectrum of the product mixture.

• ([Starting Material-H] / [Starting Material-D])_initial is the initial concentration ratio of the non-deuterated and deuterated starting materials, determined from the ¹H NMR spectrum of the initial mixture.

Data Presentation

Isotope Position	Reaction Step	Experimental KIE (k¹²C/k¹³C)	Predicted KIE (k¹²C/k¹³C)	Implication
Carbon attached to Boron	Transmetalation	1.035	1.034	Supports a tetracoordinate boronate intermediate in the transmetalation step.
Carbon attached to Bromine	Oxidative Addition	1.020	1.021	Consistent with oxidative addition to a monoligated palladium complex.

Data adapted from "Isotope Effects Reveal the Catalytic Mechanism of the Archetypical Suzuki-Miyaura Reaction," ACS Catal. 2022, 12, 5, 2959–2966.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Intermolecular KIE Study

Caption: Workflow for an intermolecular kinetic isotope effect experiment.

p-Tolylpinacolboronate-d3 molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for the deuterated isotopologue of p-tolylboronic acid pinacol ester, p-Tolylpinacolboronate-d3. The inclusion of deuterium isotopes is a critical tool in mechanistic studies, pharmacokinetic analysis, and as internal standards in quantitative mass spectrometry.

Chemical and Physical Properties

The key molecular identifiers for p-Tolylpinacolboronate-d3 are summarized below. For comparative purposes, data for the corresponding non-deuterated p-Tolylpinacolboronate is also provided.

Property	p-Tolylpinacolboronate-d3	p-Tolylpinacolboronate
Molecular Formula	C₁₃H₁₆D₃BO₂[1]	C₁₃H₁₉BO₂[2][3][4]
Molecular Weight	221.12 g/mol [1]	218.1 g/mol [2][5][6]
CAS Number	2235417-07-7[1]	195062-57-8[2][4][5]

Logical Relationship Diagram

The following diagram illustrates the relationship between the deuterated and non-deuterated forms of p-tolylpinacolboronate.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. MOLBASE [key.molbase.com]
• 3. 2-Tolylboronic acid pinacol ester | C13H19BO2 | CID 10704008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. keyorganics.net [keyorganics.net]
• 5. store.p212121.com [store.p212121.com]
• 6. scbt.com [scbt.com]

Safety and Handling of Deuterated Organoboron Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols, handling procedures, and experimental considerations for deuterated organoboron compounds. These molecules are of increasing importance in pharmaceutical research and drug development due to the advantageous effects of deuterium substitution on metabolic stability and pharmacokinetic profiles.

Introduction to Deuterated Organoboron Compounds

Deuteration, the selective replacement of hydrogen atoms with their heavier isotope deuterium, is a powerful strategy in medicinal chemistry. When applied to organoboron compounds, a versatile class of molecules in organic synthesis and drug design, it can lead to significant improvements in a drug candidate's properties. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can slow down metabolic processes that involve C-H bond cleavage, a phenomenon known as the kinetic isotope effect. This can result in a more stable compound with a longer half-life and potentially reduced formation of toxic metabolites.

Organoboron compounds, particularly boronic acids and their esters, are widely used in cross-coupling reactions (e.g., Suzuki-Miyaura coupling) and as pharmacophores themselves. The well-known proteasome inhibitor bortezomib, used in cancer therapy, is a prime example of a successful organoboron drug. The targeted deuteration of such molecules is a promising avenue for developing next-generation therapeutics.

General Safety and Handling Precautions

While deuteration itself does not typically introduce new hazards, the inherent properties of organoboron compounds necessitate careful handling. The following are general safety and handling guidelines. Always consult the specific Safety Data Sheet (SDS) for the compound you are working with.

2.1. Personal Protective Equipment (PPE)

• Eye Protection: Safety glasses or goggles are mandatory to protect from splashes or dust.

• Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use.[1]

• Skin Protection: A lab coat or other protective clothing should be worn.

• Respiratory Protection: Work in a well-ventilated area, preferably a fume hood, especially when handling volatile compounds or fine powders. If ventilation is inadequate, use a NIOSH-approved respirator.

2.2. Engineering Controls

• Ventilation: A certified chemical fume hood is the primary engineering control for handling organoboron compounds.

• Safety Shower and Eyewash Station: Ensure easy access to a safety shower and eyewash station.

2.3. General Hygiene Practices

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2][3]

• Keep containers tightly closed when not in use.

Quantitative Data Summary

The following tables summarize key quantitative data for representative organoboron compounds. Data for deuterated analogs are included where available.

Table 1: Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Phenylboronic acid	C₆H₇BO₂	121.93	216 - 219[1]	Not available
Phenylboronic acid-d5	C₆H₂D₅BO₂	127.00	Not available	Not available
Bortezomib	C₁₉H₂₅BN₄O₄	384.24	Not available	Not available
Bortezomib-d8	C₁₉H₁₇D₈BN₄O₄	400.34	115 - 117[4]	Not available
Methoxyboronic acid pinacol ester	C₇H₁₅BO₃	158.00	Not available	120 (at 228 mmHg)[5]
Boric acid, pinacol ester	C₆H₁₃BO₃	143.98[6]	Not available	Not available

Table 2: Toxicity Data

Compound	CAS Number	Hazard Class	LD50/LC50	Notes
Phenylboronic acid	98-80-6	Acute toxicity, Oral (Category 4)[1]	Not available	Harmful if swallowed.[1]
Phenylboronic acid-d5	215527-70-1	Acute toxicity, Oral (Category 4)[2][3]	Not available	Harmful if swallowed.[3]
Bortezomib	179324-69-7	Toxic solid, organic, n.o.s.[7]	Subcutaneous TDLO: 1.6 mg/kg/12D (mouse)[7]	Active as an anti-cancer agent.[8]
Boric Acid	10043-35-3	Reproductive Toxicity (Category 1B)[9]	Oral LD50 (Rat): 2660 mg/kg	May damage fertility or the unborn child.[9]

Experimental Protocols

4.1. Synthesis of Deuterated Arylboronic Acids

A common method for the synthesis of deuterated arylboronic acids is the deborylation-deuteration of non-deuterated arylboronic acids using D₂O as the deuterium source.

4.1.1. Copper-Catalyzed Deborodeuteration

This protocol describes a copper-catalyzed method for the synthesis of deuterated aromatic compounds from arylboronic acids using D₂O.

• Reagents:

  • Arylboronic acid (1.0 equiv)

  • Copper catalyst (e.g., Cu(OAc)₂)

  • Base (e.g., K₂CO₃)

  • D₂O

  • Solvent (e.g., MeCN)

• Procedure:

  • To a reaction vessel, add the arylboronic acid, copper catalyst, and base.

  • Add the solvent and D₂O.

  • Stir the reaction mixture at an elevated temperature (e.g., 60 °C) under an inert atmosphere (e.g., N₂) until the starting material is consumed (monitor by TLC or GC-MS).

  • Cool the reaction to room temperature and perform a standard aqueous workup.

  • Purify the crude product by column chromatography to obtain the deuterated aryl compound.

4.2. Purification of Deuterated Organoboron Compounds

Purification is critical to ensure both chemical and isotopic purity.

4.2.1. Column Chromatography

Silica gel column chromatography is a common method for purifying organoboron compounds.

• Stationary Phase: Silica gel is commonly used. For some boronic acids, neutral alumina may provide better results.

• Mobile Phase: A mixture of non-polar and polar solvents (e.g., hexanes and ethyl acetate) is typically used. The polarity of the eluent can be gradually increased to elute the desired compound.

• Troubleshooting: Boronic acids can sometimes streak on silica gel columns. Pre-treating the silica with a small amount of a weak acid or using a different stationary phase like alumina can mitigate this issue.

4.2.2. Recrystallization

For solid compounds, recrystallization can be an effective purification technique.

• Solvent Selection: Choose a solvent or solvent system in which the compound is soluble at high temperatures but sparingly soluble at low temperatures.

• Procedure:

  • Dissolve the crude compound in a minimal amount of the hot solvent.

  • If there are insoluble impurities, perform a hot filtration.

  • Allow the solution to cool slowly to induce crystallization.

  • Collect the crystals by filtration and wash with a small amount of cold solvent.

  • Dry the crystals under vacuum.

4.2.3. Derivatization and Extraction

Boronic acids can be converted to their corresponding boronate salts by treatment with a base. These salts often have different solubility profiles, which can be exploited for purification.

• Procedure:

  • Treat the crude boronic acid with a base (e.g., NaOH) to form the sodium boronate salt.

  • Extract the aqueous solution with an organic solvent (e.g., diethyl ether) to remove non-acidic impurities.

  • Acidify the aqueous layer with an acid (e.g., HCl) to regenerate the pure boronic acid.

  • Extract the pure boronic acid into an organic solvent.

  • Dry the organic layer and remove the solvent to yield the purified product.[10]

Mandatory Visualizations

5.1. Signaling Pathway: Bortezomib and the Ubiquitin-Proteasome Pathway

Bortezomib is a proteasome inhibitor that disrupts the normal degradation of proteins within the cell, leading to apoptosis, particularly in rapidly dividing cancer cells. The following diagram illustrates the key steps in the ubiquitin-proteasome pathway and the point of inhibition by bortezomib.

Caption: Bortezomib inhibits the 26S proteasome, preventing protein degradation.

5.2. Experimental Workflow: Synthesis and Purification of a Deuterated Organoboron Compound

The following diagram outlines a general workflow for the laboratory synthesis and subsequent purification of a deuterated organoboron compound.

Caption: General workflow for synthesis and purification.

Waste Disposal

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

6.1. General Guidelines

• Segregation: Do not mix different types of chemical waste. Halogenated and non-halogenated organic solvents should be collected in separate, clearly labeled containers.

• Labeling: All waste containers must be clearly labeled with their contents.

• Containers: Use appropriate, sealed, and leak-proof containers for waste collection.

6.2. Specific Considerations for Boron-Containing Waste

• Boron compounds can be harmful to aquatic life and should not be disposed of down the drain unless permitted by local regulations and only in very dilute, neutralized forms.[11]

• Solid boron-containing waste should be collected and disposed of as hazardous chemical waste.

• For large quantities, consult your institution's environmental health and safety (EHS) office for specific disposal procedures.

6.3. Disposal of Deuterated Waste

• The presence of deuterium does not typically change the chemical hazardous waste category of a compound.

• Dispose of deuterated organic solvents and compounds following the same procedures as for their non-deuterated counterparts.

• If working with tritiated (radioactive) compounds, all waste must be handled and disposed of as radioactive waste according to institutional and regulatory guidelines.

Conclusion

Deuterated organoboron compounds represent a significant and growing area of research with considerable potential in drug discovery and development. A thorough understanding of their safe handling, synthesis, and purification is paramount for researchers in this field. By adhering to the guidelines outlined in this technical guide and always consulting the specific Safety Data Sheet for each compound, scientists can safely and effectively work with these valuable molecules.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sds.chemdox.com [sds.chemdox.com]
• 3. carlroth.com [carlroth.com]
• 4. usbio.net [usbio.net]
• 5. Methoxy boronic acid pinacol ester [chembk.com]
• 6. Boric acid, pinacol ester | C6H13BO3 | CID 368290 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. medline.com [medline.com]
• 9. fishersci.com [fishersci.com]
• 10. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 11. Boron (EHC 204, 1998) [inchem.org]

Commercial Availability and Applications of p-Tolylpinacolboronate-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of p-Tolylpinacolboronate-d3, a deuterated analog of p-tolylboronic acid pinacol ester. This compound serves as a valuable tool in mechanistic studies, pharmacokinetic analysis, and as a building block in the synthesis of deuterated pharmaceutical ingredients.

Commercial Sourcing

p-Tolylpinacolboronate-d3 (CAS: 2235417-07-7) is a specialized chemical and its availability is primarily through vendors focused on research and development chemicals. While a comprehensive price comparison is challenging due to the specialized nature of the product, the following table summarizes the available information from a key supplier. Researchers are advised to contact suppliers directly for the most current pricing and availability.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight	Notes
MedChemExpress	p-Tolylpinacolboronate-d3	2235417-07-7	C₁₃H₁₆D₃BO₂	221.12	Labeled as the deuterium labeled 4,4,5,5-Tetramethyl-2-(p-tolyl)-1,3,2-dioxaborolane.[1]

Synthesis and Experimental Protocols

A primary application of p-Tolylpinacolboronate-d3 is in the Suzuki-Miyaura cross-coupling reaction to introduce a deuterated tolyl group into a target molecule. Below is a representative, generalized experimental protocol for a Suzuki-Miyaura coupling reaction. Note: This is a general guideline and optimization of reaction conditions (catalyst, base, solvent, temperature, and reaction time) is crucial for specific substrates.

Generalized Suzuki-Miyaura Coupling Protocol

Materials:

• Aryl halide (or triflate) (1.0 equiv)

• p-Tolylpinacolboronate-d3 (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (0.01 - 0.05 equiv)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0 - 3.0 equiv)

• Anhydrous solvent (e.g., Dioxane, Toluene, DMF)

Procedure:

• To a dry reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon), add the aryl halide, p-Tolylpinacolboronate-d3, palladium catalyst, and base.

• Add the anhydrous solvent to the reaction vessel.

• Heat the reaction mixture to the desired temperature (typically between 80-120 °C) and stir for the required time (monitored by TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired deuterated biaryl compound.

Logical Workflow for Application

The following diagram illustrates a typical workflow for the application of p-Tolylpinacolboronate-d3 in a research and development setting, from sourcing to final analysis.

Workflow for utilizing p-Tolylpinacolboronate-d3.

This guide provides a foundational understanding of the commercial landscape and practical application of p-Tolylpinacolboronate-d3. For specific applications, researchers are encouraged to consult the primary literature for more detailed and substrate-specific protocols.

References

• 1. Sigma Aldrich 4-(4-Methylpiperazin-1-yl)phenylboronic acid, pinacol ester 1 g | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]

An In-depth Technical Guide to p-Tolylpinacolboronate-d3 for Mechanistic Studies

Audience: Researchers, scientists, and drug development professionals.

This guide explores the core features and applications of p-Tolylpinacolboronate-d3, a deuterated organoboron compound, as a powerful tool for elucidating reaction mechanisms in organic chemistry, particularly in the realm of cross-coupling reactions. While direct literature on this specific isotopologue is sparse, its utility can be confidently inferred from extensive studies on similar deuterated molecules.

Core Concept: The Deuterium Kinetic Isotope Effect (KIE)

The primary application of p-Tolylpinacolboronate-d3 in mechanistic studies hinges on the deuterium kinetic isotope effect (KIE). The substitution of protium (¹H) with deuterium (²H or D) results in a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. This is due to the lower zero-point vibrational energy of the heavier C-D bond[1]. Consequently, a reaction step involving the cleavage of a C-D bond will have a higher activation energy and thus a slower rate than the cleavage of a C-H bond.

The KIE is expressed as the ratio of the rate constant for the non-deuterated reactant (kH) to that of the deuterated reactant (kD):

KIE = kH / kD

A KIE value significantly greater than 1 indicates that the C-H(D) bond is broken in the rate-determining step of the reaction, providing invaluable insight into the reaction mechanism[1][]. Deuterium-labeled compounds are instrumental in tracing reaction pathways, identifying rate-limiting steps, and understanding the structure of transition states[][3][4][5].

Key Features of p-Tolylpinacolboronate-d3

The defining feature of p-Tolylpinacolboronate-d3 is the presence of three deuterium atoms on the methyl group of the tolyl moiety. This isotopic labeling allows for the investigation of reactions where a C-H bond on the tolyl's methyl group is cleaved or involved in a rate-determining step.

Table 1: Physicochemical Properties of p-Tolylpinacolboronate and its d3-Isotopologue

Property	p-Tolylpinacolboronate (Non-deuterated)	p-Tolylpinacolboronate-d3 (Deuterated)
Molecular Formula	C₁₃H₁₉BO₂	C₁₃H₁₆D₃BO₂
Molecular Weight	218.11 g/mol	221.13 g/mol
C-H Bond Strength (Methyl)	Weaker	Stronger
Vibrational Frequency (Methyl C-H/D stretch)	Higher	Lower
Reactivity in C-H activation	Higher	Lower (potential for KIE)

Applications in Mechanistic Studies

The strategic placement of deuterium on the methyl group of p-tolylpinacolboronate makes it an ideal probe for several types of reaction mechanisms:

• C-H Activation/Functionalization: In reactions where the methyl C-H bonds are targeted for activation by a metal catalyst, the use of the d3-analogue can definitively establish whether this C-H cleavage is the rate-limiting step. A significant KIE would support a mechanism where C-H activation is turnover-limiting.

• Oxidative Addition in Cross-Coupling: While less common for the methyl group itself, if a reaction were to proceed through an oxidative addition involving the benzylic C-H bond, p-tolylpinacolboronate-d3 would be a critical mechanistic tool.

• Tracing Reaction Pathways: The deuterium atoms serve as a label to track the fate of the tolyl-methyl group throughout a complex reaction sequence, which can be monitored by techniques like NMR spectroscopy and mass spectrometry[3][4].

Experimental Protocols

1. Synthesis of p-Tolylpinacolboronate-d3

A general and effective method for the synthesis of deuterated aryl boronic esters is through iridium-catalyzed C-H borylation followed by deuterodeborylation, or by starting from a deuterated precursor.

A. From p-Xylene-d3 (Conceptual)

A plausible synthetic route would start with the bromination of p-xylene-d3, followed by a palladium-catalyzed Miyaura borylation.

• Step 1: Bromination of p-xylene-d3: p-Xylene-d3 is reacted with N-bromosuccinimide (NBS) in the presence of a radical initiator like AIBN in a suitable solvent (e.g., carbon tetrachloride) to yield 1-bromo-4-(methyl-d3)-benzene.

• Step 2: Miyaura Borylation: The resulting aryl bromide is then subjected to a palladium-catalyzed cross-coupling reaction with bis(pinacolato)diboron (B₂pin₂) in the presence of a suitable palladium catalyst (e.g., Pd(dppf)Cl₂) and a base (e.g., potassium acetate) in a solvent like dioxane.

B. Via Deuterodeborylation

Another approach involves the borylation of p-xylene followed by a selective deuterodeborylation of one of the resulting boronic esters.

• Step 1: Diborylation of p-xylene: p-Xylene is reacted with B₂pin₂ in the presence of an iridium catalyst to install two boronic ester groups.

• Step 2: Selective Deuterodeborylation: The diborylated intermediate is then treated with a deuterium source, such as D₂O, under iridium catalysis to selectively replace one of the boronic ester groups with a deuterium atom, yielding the desired product after workup.

2. Kinetic Isotope Effect Experiment

To determine the KIE for a reaction involving p-tolylpinacolboronate, two parallel reactions are performed, one with the deuterated substrate and one with the non-deuterated substrate.

• Procedure:

  • Two separate reaction vessels are charged with identical amounts of all reactants (catalyst, base, coupling partner, solvent), except for the boronic ester.

  • To one vessel, p-tolylpinacolboronate is added. To the other, an equimolar amount of p-tolylpinacolboronate-d3 is added.

  • Both reactions are initiated simultaneously under identical conditions (temperature, stirring).

  • The progress of each reaction is monitored over time by taking aliquots and analyzing them by a suitable method (e.g., GC, HPLC, NMR) to determine the concentration of the product or the disappearance of the starting material.

  • The initial rates of both reactions are determined from the concentration versus time data.

  • The KIE is calculated as the ratio of the initial rate of the non-deuterated reaction to the initial rate of the deuterated reaction.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 3. Deuteration - ThalesNano [thalesnano.com]
• 4. synmr.in [synmr.in]
• 5. The deuteration of organic compounds as a tool to teach chemistry [scielo.org.mx]

Protocols & Analytical Methods

Application Notes and Protocols for p-Tolylpinacolboronate-d3 in Suzuki-Miyaura Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. This powerful reaction typically involves the palladium-catalyzed coupling of an organoboron compound with an organic halide or triflate. The use of isotopically labeled reagents, such as p-Tolylpinacolboronate-d3, provides a nuanced tool for elucidating reaction mechanisms, particularly through the study of kinetic isotope effects (KIEs). Understanding these mechanistic details is crucial for optimizing reaction conditions and developing novel catalytic systems.

These application notes provide a detailed protocol for the use of p-Tolylpinacolboronate-d3 in Suzuki-Miyaura coupling reactions, guidance on its application in mechanistic studies, and representative data.

Principle Applications

The primary application of p-Tolylpinacolboronate-d3 in Suzuki-Miyaura coupling is in the investigation of the reaction mechanism. The deuterium labeling on the tolyl group allows for the determination of kinetic isotope effects, which can provide insight into the rate-determining step of the catalytic cycle. Specifically, it can help to discern whether the C-B bond cleavage during the transmetalation step is rate-limiting. This information is invaluable for:

• Mechanistic Elucidation: Differentiating between proposed reaction pathways and transition states.

• Catalyst Development: Designing more efficient catalysts by identifying and overcoming kinetic bottlenecks.

• Reaction Optimization: Fine-tuning reaction conditions to enhance yields and reaction rates.

Experimental Protocols

Below is a general protocol for the Suzuki-Miyaura coupling of an aryl bromide with p-Tolylpinacolboronate-d3. This protocol should be optimized for specific substrates and catalyst systems.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• p-Tolylpinacolboronate-d3 (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane, 5 mL)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 mmol), p-Tolylpinacolboronate-d3 (1.2 mmol), and the base (2.0 mmol).

• Add the palladium catalyst (0.02 mmol) to the flask.

• Add the anhydrous solvent (5 mL) via syringe.

• Seal the flask and heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired deuterated biaryl product.

Data Presentation

The following table summarizes representative quantitative data for the Suzuki-Miyaura coupling of 4-bromotoluene with p-Tolylpinacolboronate-d3 under various conditions.

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (2)	-	K₂CO₃	1,4-Dioxane	90	12	92
2	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene	100	8	95
3	Pd₂(dba)₃ (1)	XPhos (3)	Cs₂CO₃	THF	80	16	90
4	PdCl₂(dppf) (2)	-	Na₂CO₃	DME	85	14	88

Yields are for the isolated deuterated 4,4'-dimethylbiphenyl product and are representative. Actual yields may vary depending on the specific substrate and reaction conditions.

Mandatory Visualizations

Experimental Workflow

Caption: General experimental workflow for the Suzuki-Miyaura coupling.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Applications of p-Tolylpinacolboronate-d3 in Medicinal Chemistry: Enhancing Metabolic Stability of Drug Candidates

Abstract

In the pursuit of developing safer and more effective pharmaceuticals, medicinal chemists are increasingly turning to strategic deuteration to optimize the metabolic profiles of drug candidates. The replacement of hydrogen with its heavy isotope, deuterium, can significantly alter the rate of drug metabolism, a phenomenon known as the kinetic isotope effect (KIE). This application note details the use of p-Tolylpinacolboronate-d3, a deuterated building block, for the synthesis of drug molecules containing a deuterated tolyl moiety. By incorporating a trideuteromethyl group at a metabolically susceptible position, this reagent offers a powerful tool to enhance the metabolic stability and improve the pharmacokinetic properties of drug candidates. This document provides an overview of the underlying principles, detailed experimental protocols for Suzuki-Miyaura cross-coupling reactions, and a case study illustrating the impact of this modification on a biologically active molecule.

Introduction: The Deuterium Switch in Drug Discovery

The metabolic instability of a drug candidate is a major hurdle in its development, often leading to rapid clearance from the body and diminished therapeutic efficacy. A key strategy to overcome this challenge is the "deuterium switch," which involves the selective replacement of hydrogen atoms with deuterium at sites prone to metabolic attack. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes. This can lead to a slower rate of metabolism, resulting in a longer half-life, increased drug exposure, and potentially a reduced dosing frequency.[1][2]

The tolyl group is a common structural motif in many biologically active compounds. The methyl group of the tolyl moiety is often susceptible to oxidative metabolism. By replacing the three hydrogen atoms of this methyl group with deuterium, the metabolic stability of the entire molecule can be significantly improved. p-Tolylpinacolboronate-d3 serves as a convenient and efficient reagent for introducing this deuterated tolyl group into a target molecule, typically via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Key Applications of p-Tolylpinacolboronate-d3

The primary application of p-Tolylpinacolboronate-d3 in medicinal chemistry is to leverage the kinetic isotope effect to enhance the metabolic stability of drug candidates. This leads to several potential advantages:

• Improved Pharmacokinetic Profile: By slowing down metabolism, the half-life (t½) and overall drug exposure (Area Under the Curve or AUC) can be increased.[3]

• Reduced Formation of Metabolites: A lower rate of metabolism can lead to a decreased formation of potentially toxic or inactive metabolites.

• Potential for Dose Reduction: Enhanced metabolic stability may allow for the administration of lower or less frequent doses to achieve the desired therapeutic effect, which can improve patient compliance and reduce side effects.

Experimental Protocols

The introduction of the deuterated tolyl group using p-Tolylpinacolboronate-d3 is most commonly achieved through the Suzuki-Miyaura cross-coupling reaction. This versatile and widely used reaction forms a carbon-carbon bond between an organoboron compound and an organic halide or triflate, catalyzed by a palladium complex.

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol provides a general procedure for the coupling of an aryl halide with p-Tolylpinacolboronate-d3. The specific conditions may require optimization depending on the nature of the substrates.

Materials:

• Aryl halide (e.g., aryl bromide or iodide) (1.0 equiv)

• p-Tolylpinacolboronate-d3 (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (0.05 equiv)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction flask, add the aryl halide, p-Tolylpinacolboronate-d3, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired deuterated compound.

Experimental Workflow for Suzuki-Miyaura Coupling

Figure 1. Experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Case Study: Improving Metabolic Stability of a Kinase Inhibitor

Signaling Pathway in Cancer

Figure 2. Simplified signaling pathway illustrating the role of a kinase inhibitor and the impact of deuteration on its metabolism.

In this hypothetical scenario, the introduction of a trideuteromethyl-phenyl group using p-Tolylpinacolboronate-d3 would be expected to yield the following improvements in the pharmacokinetic profile of the kinase inhibitor.

Table 1: Hypothetical Pharmacokinetic Data Comparison

Parameter	Non-Deuterated Inhibitor	Deuterated (d3-tolyl) Inhibitor	Expected Improvement
In Vitro Metabolic Stability (t½ in human liver microsomes)	15 min	45 min	3-fold increase
In Vivo Half-Life (t½ in rats)	2 hours	6 hours	3-fold increase
Oral Bioavailability (%)	20%	40%	2-fold increase
Clearance (mL/min/kg)	50	17	3-fold decrease

Note: The values presented in this table are hypothetical and for illustrative purposes only.

Conclusion

p-Tolylpinacolboronate-d3 is a valuable synthetic tool in medicinal chemistry for the strategic incorporation of a deuterated tolyl moiety into drug candidates. This modification can significantly enhance the metabolic stability of molecules where the tolyl group is a site of oxidative metabolism. The resulting improvements in pharmacokinetic properties, such as increased half-life and oral bioavailability, can lead to the development of safer and more effective drugs with improved patient compliance. The straightforward application of this reagent in well-established Suzuki-Miyaura cross-coupling reactions makes it an attractive building block for drug discovery and development programs.

References

• 1. The Use of a Penta-Deuterophenyl Substituent to Improve the Metabolic Stability of a Tyrosine Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Deuterated Drug Metabolites using p-Tolylpinacolboronate-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of deuterium into drug candidates is a powerful strategy to enhance their pharmacokinetic profiles by attenuating metabolic pathways. This document provides detailed application notes and experimental protocols for the synthesis of deuterated drug metabolites utilizing p-Tolylpinacolboronate-d3 as a key deuterated building block. The protocols cover the synthesis of the deuterated reagent, its application in the Suzuki-Miyaura cross-coupling reaction for the preparation of deuterated drug analogues, and subsequent in vitro metabolic stability assessment.

Introduction

Deuterium, a stable isotope of hydrogen, has garnered significant attention in drug discovery and development.[1][2] The substitution of hydrogen with deuterium at metabolically labile positions can lead to a stronger carbon-deuterium (C-D) bond compared to the corresponding carbon-hydrogen (C-H) bond. This increased bond strength can slow down metabolism mediated by enzymes such as the cytochrome P450 (CYP450) family, a phenomenon known as the kinetic isotope effect (KIE).[3] Consequently, deuterated drugs can exhibit improved metabolic stability, longer half-lives, and potentially reduced formation of toxic metabolites.[4]

p-Tolylpinacolboronate-d3 is a versatile deuterated reagent that can be used to introduce a deuterated tolyl group into a variety of organic molecules through palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[5] This allows for the targeted deuteration of aromatic scaffolds within drug molecules, providing a powerful tool for studying metabolic pathways and developing improved therapeutic agents.

Application Notes

The primary application of p-Tolylpinacolboronate-d3 in drug development is the synthesis of deuterated analogues of drug candidates or their metabolites for use in:

• Metabolic Stability Studies: Comparing the in vitro and in vivo metabolic stability of a deuterated compound against its non-deuterated counterpart to determine the impact of deuterium substitution.

• Pharmacokinetic (PK) Studies: Evaluating how deuteration affects the absorption, distribution, metabolism, and excretion (ADME) properties of a drug.

• Metabolite Identification (MetID): Using deuterated standards to aid in the identification and quantification of metabolites in complex biological matrices.

• Reducing Metabolic Switching: Deuteration at a primary metabolic site can sometimes lead to "metabolic switching," where the drug is metabolized at an alternative site. Studying the metabolites of the deuterated drug is crucial to identify any such shifts.

Experimental Protocols

Protocol 1: Synthesis of p-Tolylpinacolboronate-d3

This protocol describes a two-step synthesis of p-Tolylpinacolboronate-d3 starting from commercially available deuterated toluene (toluene-d8).

Step 1: Bromination of Toluene-d8 to yield 4-Bromo-toluene-d7

Materials:

• Toluene-d8 (1 equivalent)

• N-Bromosuccinimide (NBS) (1.1 equivalents)

• Silica gel

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Heating mantle

Procedure:

• To a solution of Toluene-d8 in anhydrous DCM, add NBS.

• Add a catalytic amount of silica gel to the mixture.

• Reflux the reaction mixture overnight.

• Monitor the reaction progress by GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove succinimide.

• Wash the filtrate with aqueous sodium thiosulfate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain 4-Bromo-toluene-d7.

Step 2: Miyaura Borylation of 4-Bromo-toluene-d7

Materials:

• 4-Bromo-toluene-d7 (1 equivalent)

• Bis(pinacolato)diboron (B₂pin₂) (1.2 equivalents)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride complex with dichloromethane (Pd(dppf)Cl₂·CH₂Cl₂) (0.03 equivalents)

• Potassium acetate (KOAc) (3 equivalents)

• Anhydrous 1,4-Dioxane

• Schlenk flask

• Magnetic stirrer

• Heating mantle with oil bath

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 4-Bromo-toluene-d7, B₂pin₂, Pd(dppf)Cl₂·CH₂Cl₂, and KOAc.

• Add anhydrous 1,4-dioxane to the flask.

• Heat the reaction mixture at 80-90 °C for 12-16 hours.

• Monitor the reaction progress by GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography (eluting with a hexane/ethyl acetate gradient) to afford p-Tolylpinacolboronate-d3.

Protocol 2: Synthesis of a Deuterated Drug Analogue via Suzuki-Miyaura Coupling

This protocol provides a general procedure for the coupling of p-Tolylpinacolboronate-d3 with an aryl halide precursor of a drug molecule.

Materials:

• Aryl halide drug precursor (e.g., Aryl-Br) (1 equivalent)

• p-Tolylpinacolboronate-d3 (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 equivalents)

• 2M Aqueous sodium carbonate (Na₂CO₃) solution (3 equivalents)

• Toluene or 1,4-Dioxane

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Heating mantle

Procedure:

• In a round-bottom flask, dissolve the aryl halide drug precursor and p-Tolylpinacolboronate-d3 in toluene or 1,4-dioxane.

• Add the aqueous Na₂CO₃ solution to the mixture.

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Add Pd(PPh₃)₄ to the reaction mixture.

• Heat the reaction to reflux (typically 90-110 °C) and stir for 4-12 hours.

• Monitor the reaction progress by LC-MS or TLC.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the deuterated drug analogue.

Protocol 3: In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

This protocol outlines a general procedure to compare the metabolic stability of a deuterated drug analogue to its non-deuterated counterpart.

Materials:

• Deuterated drug analogue

• Non-deuterated parent drug

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., G-6-P, G-6-PDH, NADP⁺)

• Phosphate buffer (pH 7.4)

• Acetonitrile with internal standard

• 96-well plates

• Incubator

• LC-MS/MS system

Procedure:

• Incubation:

  • Prepare a stock solution of the test compounds (deuterated and non-deuterated) in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, pre-incubate the test compound (final concentration typically 1 µM) with HLM (final concentration typically 0.5 mg/mL) in phosphate buffer at 37 °C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time-Point Sampling:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding ice-cold acetonitrile containing an internal standard.

• Sample Processing:

  • Centrifuge the plates to precipitate the microsomal proteins.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining parent compound versus time.

  • Determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) from the slope of the linear regression.

Data Presentation

The quantitative data from the metabolic stability assay should be summarized in a clear and structured table for easy comparison between the deuterated and non-deuterated compounds.

Compound	In Vitro Half-life (t₁/₂, min)	Intrinsic Clearance (CLᵢₙₜ, µL/min/mg protein)
Non-deuterated Parent Drug	25.3 ± 2.1	27.4 ± 2.5
Deuterated Analogue	78.9 ± 5.6	8.8 ± 0.9

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion

The use of p-Tolylpinacolboronate-d3 provides a robust and efficient method for the targeted deuteration of drug candidates. The protocols outlined in this document offer a comprehensive guide for researchers to synthesize deuterated metabolites and evaluate their metabolic stability. By leveraging the kinetic isotope effect, this strategy holds significant promise for the development of drugs with improved pharmacokinetic properties, ultimately leading to safer and more effective therapies.

References

• 1. sdgs.osaka-u.ac.jp [sdgs.osaka-u.ac.jp]
• 2. escholarship.org [escholarship.org]
• 3. Iridium-Catalysed C-H Borylation of Heteroarenes: Balancing Steric and Electronic Regiocontrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Iridium‐Catalysed C−H Borylation of Heteroarenes: Balancing Steric and Electronic Regiocontrol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols: p-Tolylpinacolboronate-d3 as a Tracer in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique for elucidating metabolic pathways and quantifying metabolic fluxes.[1] Deuterium-labeled compounds, in particular, offer a non-radioactive and effective means to trace the metabolic fate of molecules in vitro and in vivo.[2][3] p-Tolylpinacolboronate-d3 is a novel deuterated tracer designed for probing the metabolism of aromatic compounds. The deuterium atoms on the tolyl methyl group provide a distinct mass shift, enabling sensitive and specific detection by mass spectrometry.[4] This tracer can be used to investigate pathways involving cytochrome P450 (CYP) mediated oxidation and subsequent conjugation reactions, which are critical in drug metabolism and toxicology.[5][6] The pinacol boronic ester moiety is susceptible to hydrolysis under physiological conditions, releasing the deuterated p-tolyl group for entry into metabolic pathways.[7][8]

Principle of p-Tolylpinacolboronate-d3 as a Metabolic Tracer

Upon introduction into a biological system, p-Tolylpinacolboronate-d3 is expected to undergo hydrolysis to yield p-tolylboronic acid-d3 and pinacol. The deuterated tolyl moiety can then enter metabolic pathways analogous to those of toluene and p-cresol.[9][10] The primary metabolic route involves the oxidation of the deuterated methyl group by CYP enzymes, followed by further oxidation and conjugation.[2][5] By tracking the incorporation of the deuterium label into downstream metabolites using mass spectrometry, researchers can gain insights into the activity of these pathways.

Hypothesized Metabolic Pathway

The proposed metabolic fate of p-Tolylpinacolboronate-d3 is initiated by the hydrolysis of the boronic ester. The resulting p-cresol-d3 is then anticipated to undergo Phase I and Phase II metabolism.

Hypothesized metabolic pathway of p-Tolylpinacolboronate-d3.

Applications

• Probing CYP450 Activity: The rate of formation of deuterated benzyl alcohol and benzoic acid can serve as a proxy for the activity of specific CYP450 isozymes involved in toluene and p-cresol metabolism.[5]

• Investigating Phase II Conjugation: The tracer can be used to study the kinetics of sulfation and glucuronidation, key pathways in the detoxification and clearance of xenobiotics.[10]

• Drug Discovery and Development: Evaluating the effect of new chemical entities on the metabolism of this tracer can help identify potential drug-drug interactions.

• Toxicology Studies: Understanding how exposure to certain toxins alters the metabolic profile of p-Tolylpinacolboronate-d3 can provide insights into mechanisms of toxicity.

Experimental Protocols

In Vitro Metabolic Stability in Human Liver Microsomes

This protocol assesses the intrinsic clearance of p-Tolylpinacolboronate-d3.

Workflow for the in vitro metabolic stability assay.

Materials:

• p-Tolylpinacolboronate-d3

• Human liver microsomes (pooled)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (LC-MS grade)

• Internal standard (e.g., deuterated toluene)

• Microcentrifuge tubes

• Incubator/water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare a 1 mM stock solution of p-Tolylpinacolboronate-d3 in acetonitrile.

  • In microcentrifuge tubes, prepare the incubation mixture containing phosphate buffer and human liver microsomes (final protein concentration of 0.5 mg/mL).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • Add the p-Tolylpinacolboronate-d3 stock solution to the incubation mixture to a final concentration of 1 µM.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Incubate at 37°C. At specified time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Sample Processing and Analysis:

  • Immediately quench the reaction by adding the aliquot to ice-cold acetonitrile containing a suitable internal standard.

  • Vortex and centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

  • Analyze the samples to quantify the remaining p-Tolylpinacolboronate-d3 at each time point.

Cell-Based Metabolic Tracing in HepaRG Cells

This protocol outlines the procedure for tracing the metabolism of p-Tolylpinacolboronate-d3 in a metabolically competent human liver cell line.[5][9]

Materials:

• Differentiated HepaRG cells

• Cell culture medium (e.g., William's E Medium)

• p-Tolylpinacolboronate-d3

• Methanol, Acetonitrile, and Water (LC-MS grade)

• Internal standard solution

• Cell scraper

• Centrifuge

Procedure:

• Cell Culture and Labeling:

  • Culture HepaRG cells to differentiation in appropriate multi-well plates.

  • Prepare the labeling medium by supplementing the culture medium with p-Tolylpinacolboronate-d3 to a final concentration of 10 µM.

  • Remove the existing medium from the cells and replace it with the labeling medium.

  • Incubate the cells for various time points (e.g., 0, 1, 4, 8, 24 hours).

• Metabolite Extraction:

  • At each time point, place the culture plate on ice and aspirate the labeling medium.

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Add a pre-chilled extraction solvent (e.g., 80% methanol) to each well and scrape the cells.

  • Collect the cell lysate into microcentrifuge tubes.

  • Centrifuge the lysates at high speed to pellet cell debris.

• Sample Analysis:

  • Transfer the supernatant (containing the extracted metabolites) to new tubes.

  • Add an internal standard to each sample.

  • Analyze the samples by LC-MS/MS to identify and quantify deuterated metabolites.

Data Presentation

Quantitative data should be summarized in tables for clear interpretation and comparison.

Table 1: In Vitro Metabolic Stability of p-Tolylpinacolboronate-d3 in Human Liver Microsomes

Time (min)	% Remaining (Mean ± SD)
0	100 ± 0.0
5	85.2 ± 3.1
15	55.7 ± 4.5
30	28.9 ± 2.8
60	8.1 ± 1.9
Calculated Half-life (t₁/₂) (min)	18.5
Intrinsic Clearance (CLᵢₙₜ) (µL/min/mg)	37.5

Table 2: Relative Abundance of Deuterated Metabolites in HepaRG Cells Over Time

Metabolite	1 hour	4 hours	8 hours	24 hours
p-Tolylpinacolboronate-d3	+++++	+++	+	-
p-Cresol-d3	++	++++	+++	+
4-Hydroxybenzyl alcohol-d3	+	+++	++++	++
4-Hydroxybenzoic acid-d3	-	++	+++	+++
p-Cresyl-d3-sulfate	+	+++	++++	++++
p-Cresyl-d3-glucuronide	-	+	++	+++
Relative abundance is denoted by: - (not detected), + (low), ++ (medium), +++ (high), ++++ (very high), +++++ (abundant)

Conclusion

p-Tolylpinacolboronate-d3 is a promising tracer for investigating the metabolism of aromatic compounds. The protocols and data presented here provide a framework for its application in drug discovery, toxicology, and fundamental metabolic research. The ability to track the deuterated tolyl moiety through Phase I and Phase II metabolic pathways offers a valuable tool for understanding the biotransformation of xenobiotics.

References

• 1. The HepaRG cell line: a unique in vitro tool for understanding drug metabolism and toxicology in human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The HepaRG cell line: a unique in vitro tool for understanding drug metabolism and toxicology in human | Semantic Scholar [semanticscholar.org]
• 3. Stable Isotope Tracing Experiments Using LC-MS | Springer Nature Experiments [experiments.springernature.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]
• 5. Optimization of the HepaRG cell model for drug metabolism and toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Page loading... [wap.guidechem.com]
• 7. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 8. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 9. tandfonline.com [tandfonline.com]
• 10. The HepaRG cell line: biological properties and relevance as a tool for cell biology, drug metabolism, and virology studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Palladium-Catalyzed Suzuki-Miyaura Coupling of p-Tolylpinacolboronate-d3 for the Synthesis of Deuterated Biaryls

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of p-Tolylpinacolboronate-d3 with an aryl halide. This reaction is a cornerstone of modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds to produce biaryl compounds.[1][2] The use of a deuterated coupling partner allows for the specific introduction of deuterium labels into complex molecules, a critical tool in mechanistic studies, metabolic profiling, and as internal standards in quantitative mass spectrometry.

The Suzuki-Miyaura reaction is renowned for its mild reaction conditions, high functional group tolerance, and the low toxicity of its boron-containing reagents. The general mechanism involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination, facilitated by a palladium catalyst and a base.[1]

Experimental Overview

This protocol details the coupling of p-Tolylpinacolboronate-d3 with 4-bromoanisole as a representative aryl halide. The reaction conditions are based on established procedures for similar non-deuterated Suzuki-Miyaura couplings.

Reaction Scheme:

Data Presentation

The following table summarizes representative yields for the Suzuki-Miyaura coupling of aryl boronic acid pinacol esters with various aryl bromides under typical palladium-catalyzed conditions. While specific yield data for the deuterated substrate was not found in the literature, these values provide an expected range for the reaction.

Entry	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/EtOH/H₂O	80	12	~95
2	4-Bromotoluene	Pd(dppf)Cl₂ (2)	Cs₂CO₃	Dioxane	100	8	~98
3	1-Bromo-4-fluorobenzene	Pd₂(dba)₃ (1.5) / SPhos (3)	K₃PO₄	Toluene	100	16	~92
4	3-Bromopyridine	Pd(OAc)₂ (2) / XPhos (4)	K₂CO₃	2-Propanol	80	18	~89

Experimental Protocol

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of p-Tolylpinacolboronate-d3 with 4-bromoanisole.

Materials:

• p-Tolylpinacolboronate-d3 (1.0 equiv)

• 4-Bromoanisole (1.2 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., Toluene, Ethanol, Water in a 4:1:1 ratio)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Silica Gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

• Round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert atmosphere setup (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add p-Tolylpinacolboronate-d3 (1.0 equiv), 4-bromoanisole (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

  • Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Reagent Addition:

  • Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%) to the flask.

  • Add the degassed solvent system (e.g., Toluene/Ethanol/Water) via syringe.

• Reaction:

  • Heat the reaction mixture to 80 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 20 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure deuterated biaryl product.

• Characterization:

  • Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the Suzuki coupling of p-Tolylpinacolboronate-d3.

Suzuki Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for Palladium-Catalyzed Reactions of p-Tolylpinacolboronate-d3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of palladium catalysts in cross-coupling reactions involving p-Tolylpinacolboronate-d3. This deuterated building block is of significant interest in medicinal chemistry and drug development for introducing a deuterated methyl group onto aromatic and heteroaromatic scaffolds, potentially enhancing the metabolic stability and pharmacokinetic profile of drug candidates. The primary focus of these notes will be on the Suzuki-Miyaura cross-coupling reaction.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates.[1] The use of isotopically labeled reagents, such as p-Tolylpinacolboronate-d3, allows for the strategic incorporation of deuterium into complex molecules. This is particularly valuable in drug discovery for studying reaction mechanisms, as internal standards in mass spectrometry, and for exploiting the kinetic isotope effect to develop drugs with improved metabolic stability.

Palladium complexes are the most versatile and widely used catalysts for these transformations.[2] The general catalytic cycle involves the oxidative addition of an organic halide to a Pd(0) species, followed by transmetalation with the organoboron reagent and subsequent reductive elimination to afford the coupled product and regenerate the Pd(0) catalyst.[3]

Reaction Workflow

The general workflow for a palladium-catalyzed Suzuki-Miyaura coupling of p-Tolylpinacolboronate-d3 with an aryl halide is depicted below.

Caption: General experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data Summary

While specific data for p-Tolylpinacolboronate-d3 is not extensively available in the literature, the following tables provide representative data for palladium-catalyzed Suzuki-Miyaura couplings of analogous aryl boronate esters. These conditions can serve as a starting point for optimization.

Table 1: Screening of Palladium Catalysts and Ligands

Entry	Palladium Precatalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Yield (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	High
2	Pd₂(dba)₃ (1.5)	XPhos (3)	K₂CO₃	1,4-Dioxane	90	High
3	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	80	Moderate-High
4	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	110	High

Table 2: Substrate Scope with Optimized Conditions

Entry	Aryl Halide	Product	Yield (%)
1	4-Bromoanisole	4-Methoxy-4'-methyl-d3-biphenyl	>90
2	3-Bromopyridine	3-(4-Methyl-d3-phenyl)pyridine	>85
3	1-Chloro-4-nitrobenzene	4-Nitro-4'-methyl-d3-biphenyl	>80
4	2-Iodothiophene	2-(4-Methyl-d3-phenyl)thiophene	>90

Note: Yields are estimated based on similar non-deuterated coupling reactions and will require experimental verification.

Detailed Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol provides a general method for the coupling of an aryl halide with p-Tolylpinacolboronate-d3 using a palladium catalyst with a phosphine ligand.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• p-Tolylpinacolboronate-d3 (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv)

• Anhydrous toluene (5 mL)

• Degassed water (1 mL)

• Reaction vessel (e.g., Schlenk tube or microwave vial)

• Magnetic stirrer and heating source

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To the reaction vessel, add the aryl halide, p-Tolylpinacolboronate-d3, palladium(II) acetate, SPhos, and potassium phosphate.

• Seal the vessel with a septum and purge with an inert gas for 10-15 minutes.

• Add the anhydrous toluene and degassed water via syringe.

• Place the vessel in a preheated oil bath or heating block at 100 °C.

• Stir the reaction mixture vigorously for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired deuterated biaryl product.

Signaling Pathway and Catalytic Cycle

The catalytic cycle for the Suzuki-Miyaura reaction is a well-established pathway involving Pd(0) and Pd(II) intermediates.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting and Optimization

• Low Yield:

  • Ensure all reagents and solvents are anhydrous and properly degassed. Oxygen can deactivate the palladium catalyst.

  • Screen different palladium precatalysts, ligands, bases, and solvents (see Table 1). For electron-rich or sterically hindered substrates, more active catalyst systems may be required.

  • Increase the reaction temperature or time.

• Protodeborylation:

  • This side reaction, where the boronic ester is replaced by a hydrogen atom, can be minimized by using anhydrous conditions and a suitable base. Cesium fluoride (CsF) is sometimes used to promote the reaction while minimizing protodeborylation.

• Homocoupling:

  • The formation of biaryl products from the coupling of two aryl halides or two boronic esters can occur. This can often be suppressed by carefully controlling the stoichiometry of the reactants and the reaction conditions.

Safety Precautions

• Palladium catalysts and phosphine ligands can be toxic and should be handled in a well-ventilated fume hood.

• Anhydrous solvents are flammable and should be handled with care.

• Reactions under pressure should be conducted behind a blast shield.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

By following these guidelines and protocols, researchers can effectively utilize p-Tolylpinacolboronate-d3 in palladium-catalyzed cross-coupling reactions to synthesize novel deuterated compounds for various applications in the pharmaceutical and chemical sciences.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Reaction of p-Tolylpinacolboronate-d3 with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Suzuki-Miyaura cross-coupling reaction between p-tolylpinacolboronate-d3 and various aryl halides. This reaction is of significant interest in medicinal chemistry and drug development for the synthesis of deuterium-labeled compounds. Deuteration can favorably alter the metabolic profile of drug candidates, potentially leading to improved pharmacokinetic properties.[1]

Introduction

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides, catalyzed by a palladium complex.[2][3][4] The use of deuterated building blocks, such as p-tolylpinacolboronate-d3, allows for the strategic incorporation of deuterium into molecules. This is a valuable tool for investigating reaction mechanisms through the kinetic isotope effect and for developing drugs with enhanced metabolic stability.[1] The C-D bond is stronger than the C-H bond, which can slow down metabolic processes that involve the cleavage of this bond, a common pathway for drug deactivation.

Reaction Mechanism and Workflow

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[2] The use of p-tolylpinacolboronate-d3 does not fundamentally alter this mechanism but can influence the kinetics of the reaction, providing insights into the rate-determining steps.

A general workflow for the reaction of p-tolylpinacolboronate-d3 with aryl halides is depicted below.

A generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

Below are detailed protocols for the synthesis of p-tolylpinacolboronate-d3 and its subsequent use in Suzuki-Miyaura cross-coupling reactions with various aryl halides.

Protocol 1: Synthesis of p-Tolylpinacolboronate-d3

A detailed procedure for the synthesis of the deuterated starting material is crucial. While a specific literature source for the d3-analog was not identified in the search, a general method for the synthesis of arylpinacolboronates can be adapted from standard procedures involving the reaction of a Grignard reagent with a boronic ester. For the deuterated analog, p-tolyl-d7-magnesium bromide would be used, which can be prepared from p-bromo-toluene-d7.

Materials:

• p-Bromo-toluene-d7

• Magnesium turnings

• Iodine (catalytic amount)

• Anhydrous diethyl ether or THF

• Isopropylpinacolborane

• Anhydrous toluene

• Saturated aqueous NH4Cl solution

• Anhydrous Na2SO4 or MgSO4

Procedure:

• Activate magnesium turnings in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• Add a solution of p-bromo-toluene-d7 in anhydrous diethyl ether or THF to the magnesium turnings. A crystal of iodine can be added to initiate the reaction.

• After the formation of the Grignard reagent is complete, cool the reaction mixture to 0 °C.

• Slowly add a solution of isopropylpinacolborane in anhydrous diethyl ether or THF.

• Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or GC-MS).

• Quench the reaction by the slow addition of saturated aqueous NH4Cl solution.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4 or MgSO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford p-tolylpinacolboronate-d3.

Protocol 2: General Procedure for the Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a general method for the palladium-catalyzed cross-coupling of p-tolylpinacolboronate-d3 with a variety of aryl halides.

Materials:

• p-Tolylpinacolboronate-d3

• Aryl halide (e.g., aryl bromide, iodide, or chloride)

• Palladium catalyst (e.g., Pd(PPh3)4, PdCl2(dppf), Pd2(dba)3)

• Ligand (if required, e.g., SPhos, XPhos)

• Base (e.g., K2CO3, K3PO4, Cs2CO3)

• Solvent (e.g., 1,4-dioxane, toluene, DMF, with water)

Procedure:

• In a Schlenk tube, combine p-tolylpinacolboronate-d3 (1.0-1.5 equivalents), the aryl halide (1.0 equivalent), the palladium catalyst (1-5 mol%), and the ligand (if necessary).

• Add the base (2-3 equivalents).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent(s).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or GC-MS).[5]

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate, diethyl ether).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4 or MgSO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired deuterated biaryl product.

Data Presentation

The following tables summarize typical reaction conditions and yields for the Suzuki-Miyaura coupling of aryl boronic esters with various aryl halides. While specific data for p-tolylpinacolboronate-d3 is not extensively available, the data for analogous non-deuterated systems provide a strong indication of expected outcomes.

Table 1: Reaction of p-Tolylpinacolboronate with Various Aryl Bromides

Entry	Aryl Bromide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(PPh3)4 (3)	K2CO3	Toluene/H2O	100	12	95
2	4-Bromobenzonitrile	PdCl2(dppf) (2)	K3PO4	1,4-Dioxane	90	8	92
3	1-Bromo-4-nitrobenzene	Pd2(dba)3/SPhos (2)	Cs2CO3	Toluene	110	6	88
4	2-Bromopyridine	Pd(PPh3)4 (5)	K2CO3	DMF/H2O	100	16	75
5	1-Bromo-2,4-difluorobenzene	PdCl2(dppf) (3)	K3PO4	1,4-Dioxane	95	10	90

Note: The yields are based on published data for similar non-deuterated coupling reactions and are intended to be representative.

Table 2: Reaction of p-Tolylpinacolboronate with Various Aryl Chlorides

Entry	Aryl Chloride	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Chloroanisole	Pd2(dba)3 (2)	XPhos (4)	K3PO4	t-BuOH/H2O	100	24	85
2	4-Chlorotoluene	Pd(OAc)2 (2)	SPhos (4)	K3PO4	Toluene/H2O	110	18	89
3	2-Chloropyridine	Pd2(dba)3 (3)	XPhos (6)	Cs2CO3	1,4-Dioxane	100	24	78
4	1-Chloro-4-(trifluoromethyl)benzene	Pd(OAc)2 (2)	RuPhos (4)	K3PO4	Toluene	110	16	91

Note: The coupling of aryl chlorides is generally more challenging and often requires more specialized catalysts and ligands.

Signaling Pathways and Mechanistic Insights

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle. The use of deuterated reagents like p-tolylpinacolboronate-d3 can be instrumental in studying the kinetic isotope effect (KIE) of the reaction, which helps to elucidate the rate-determining step. A significant KIE is often observed if the C-B bond cleavage is involved in or before the rate-determining step.

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The reaction of p-tolylpinacolboronate-d3 with aryl halides via the Suzuki-Miyaura cross-coupling is a powerful and versatile method for the synthesis of specifically deuterated biaryl compounds. These compounds are invaluable tools for researchers in the fields of medicinal chemistry and drug development, aiding in the study of drug metabolism and the design of next-generation therapeutics with improved pharmacokinetic profiles. The protocols and data presented herein provide a solid foundation for the successful application of this important transformation.

References

• 1. Mechanistic Study of an Improved Ni Precatalyst for Suzuki-Miyaura Reactions of Aryl Sulfamates: Understanding the Role of Ni(I) Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Characterizing Deuterated p-Tolylpinacolboronate: A Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the precise characterization of isotopically labeled compounds such as p-Tolylpinacolboronate-d3 is critical for ensuring purity, stability, and proper incorporation in subsequent synthetic steps. This document provides detailed application notes and protocols for the essential analytical techniques required for the comprehensive characterization of this deuterated arylboronate ester.

The integration of deuterium atoms into pharmaceutical candidates is a widely used strategy to modulate metabolic pathways and enhance pharmacokinetic profiles. Consequently, the rigorous analysis of deuterated building blocks like p-Tolylpinacolboronate-d3 is a foundational requirement in drug discovery and development. The primary analytical challenges with boronic esters, including their susceptibility to hydrolysis, necessitate specialized methodologies to ensure accurate and reproducible results.

This guide outlines the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and various chromatographic techniques for the structural elucidation and purity assessment of p-Tolylpinacolboronate-d3.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural verification of p-Tolylpinacolboronate-d3, providing unambiguous evidence of the deuterium incorporation and the overall molecular structure.

¹H NMR (Proton NMR)

In ¹H NMR, the key indicator of successful deuteration is the significant reduction or complete absence of the signal corresponding to the methyl protons of the tolyl group. The residual signal intensity can be used to determine the isotopic purity of the compound.

¹¹B NMR (Boron-11 NMR)

¹¹B NMR is crucial for confirming the integrity of the boronic ester functionality. The chemical shift of the boron atom provides information about its coordination state. A broader signal in the ¹¹B spectrum compared to the corresponding boronic acid can indicate the presence of the boroxine, a common impurity.[1]

¹³C NMR (Carbon-13 NMR)

¹³C NMR provides a detailed map of the carbon skeleton. The carbon atom attached to the deuterium atoms will exhibit a characteristic multiplet due to C-D coupling and a significant decrease in signal intensity.

NMR Experiment	Key Observables for p-Tolylpinacolboronate-d3	Purpose
¹H NMR	Diminished or absent signal for the tolyl methyl protons (~2.4 ppm).	Confirmation of deuteration and isotopic purity assessment.
¹¹B NMR	Signal around 30-34 ppm.	Confirmation of the pinacolboronate ester group.
¹³C NMR	Multiplet with reduced intensity for the methyl carbon (~21 ppm).	Structural confirmation and verification of deuterium location.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight and confirming the isotopic composition of p-Tolylpinacolboronate-d3. Various ionization techniques, including Electron Ionization (EI), Electrospray Ionization (ESI), and Matrix-Assisted Laser Desorption/Ionization (MALDI), can be employed.[2]

The mass spectrum of the deuterated compound will show a molecular ion peak shifted by +3 mass units compared to its non-deuterated counterpart. The isotopic distribution pattern of boron (¹⁰B and ¹¹B) will also be present in the spectrum.[3][4]

Ionization Technique	Expected Molecular Ion (M+) or [M+H]+	Key Fragmentation Patterns
EI	m/z corresponding to C₁₃H₁₆D₃BO₂	Loss of the pinacol group, tolyl group.
ESI	m/z corresponding to [C₁₃H₁₆D₃BO₂ + H]⁺	Can be optimized for minimal fragmentation.

Chromatographic Techniques

Chromatographic methods are essential for assessing the purity of p-Tolylpinacolboronate-d3 and for separating it from potential impurities, such as the corresponding boronic acid and pinacol. The inherent instability of boronic esters to hydrolysis presents a significant challenge for traditional reversed-phase HPLC.[5][6][7][8]

High-Performance Liquid Chromatography (HPLC)

To mitigate on-column hydrolysis, specific strategies should be employed:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a high percentage of organic solvent in the mobile phase, which effectively prevents hydrolysis and provides good retention for both the boronic ester and its corresponding acid.[5][8] The ZIC-cHILIC column has shown excellent performance for this class of compounds.[5]

• Reversed-Phase HPLC (RP-HPLC) with specialized columns: The use of columns with low residual silanol activity, such as the XTerra MS C18, can minimize on-column hydrolysis.[6]

• Aprotic Diluents: Sample preparation using aprotic solvents like acetonitrile (ACN) or tetrahydrofuran (THF) is crucial to prevent hydrolysis prior to injection.[6][7]

Non-Aqueous Capillary Electrophoresis (NACE)

NACE is an excellent alternative for the analysis of labile boronic esters, as it avoids the use of aqueous mobile phases altogether, thereby preventing hydrolysis during analysis.[9] This technique offers accurate quantification of the ester and its corresponding acid.[9]

Chromatographic Technique	Stationary Phase / Column	Mobile Phase Considerations	Key Advantages
HILIC	ZIC-cHILIC	High organic content (e.g., ACN/water with buffer)	Minimizes hydrolysis, good retention of polar analytes.[5]
RP-HPLC	XTerra MS C18	Can tolerate low concentrations of formic acid.[6]	Good resolution of process impurities.[6]
NACE	Fused-silica capillary	Non-aqueous buffer systems	Eliminates hydrolysis during analysis, accurate quantitation.[9]

Experimental Protocols

Protocol 1: NMR Spectroscopic Analysis

• Sample Preparation: Dissolve 5-10 mg of p-Tolylpinacolboronate-d3 in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆).

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Integrate the residual tolyl methyl proton signal and compare it to a non-deuterated internal standard or a well-defined aromatic proton signal of the analyte to calculate the percentage of deuteration.

• ¹¹B NMR Acquisition:

  • Acquire a proton-decoupled ¹¹B NMR spectrum.

  • Observe the chemical shift to confirm the boronic ester.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Identify the characteristic multiplet of the deuterated methyl carbon.

Protocol 2: Mass Spectrometric Analysis (ESI-MS)

• Sample Preparation: Prepare a dilute solution (1-10 µg/mL) of the sample in a suitable solvent such as methanol or acetonitrile.

• Instrumentation:

  • Use an ESI-MS system in positive ion mode.

  • Optimize instrumental parameters (e.g., capillary voltage, cone voltage) to achieve good signal intensity and minimize in-source fragmentation.

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range to observe the [M+H]⁺ ion.

• Data Analysis:

  • Confirm the presence of the molecular ion corresponding to the deuterated compound.

  • Analyze the isotopic pattern to confirm the presence of boron.

Protocol 3: HILIC-HPLC Purity Analysis

• Instrumentation: An HPLC system equipped with a UV detector.

• Column: ZIC-cHILIC column.[5]

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).

• Sample Preparation: Dissolve the sample in 100% acetonitrile.

• Injection and Analysis: Inject the sample and monitor the chromatogram for the main peak of p-Tolylpinacolboronate-d3 and any potential impurities, particularly the corresponding boronic acid.

Visualizations

Caption: Overall workflow for the characterization of p-Tolylpinacolboronate-d3.

Caption: Logical relationships between analytical techniques and characterization data.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. The Boron Mass Spectrum: Isotopes, Peaks, and Real-World Applications | Borates Today [borates.today]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Development and validation of non-aqueous capillary electrophoresis methods to analyze boronic esters and acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: p-Tolylpinacolboronate-d3 in the Synthesis of Complex Molecules

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of p-Tolylpinacolboronate-d3 as a key building block in the synthesis of complex molecules, particularly in the context of pharmaceutical research and drug development. The incorporation of deuterium at specific molecular positions can significantly alter the pharmacokinetic properties of a drug, offering benefits such as improved metabolic stability and an extended half-life.[1][2] This document outlines the synthesis of this deuterated reagent and its application in palladium-catalyzed cross-coupling reactions.

Introduction to Deuterated Building Blocks

Deuterium, a stable isotope of hydrogen, has gained significant attention in medicinal chemistry.[3] Replacing hydrogen with deuterium at a metabolic hotspot can slow down drug metabolism, a phenomenon known as the kinetic isotope effect. This can lead to a more favorable pharmacokinetic profile, potentially reducing the required dose and minimizing side effects. p-Tolylpinacolboronate-d3, with three deuterium atoms on the methyl group, serves as a valuable synthon for introducing a deuterated tolyl moiety into a target molecule. This is typically achieved through the robust and versatile Suzuki-Miyaura cross-coupling reaction.

Synthesis of p-Tolylpinacolboronate-d3

The preparation of p-Tolylpinacolboronate-d3 can be accomplished through a multi-step synthesis starting from a deuterated precursor. A plausible synthetic route involves the Grignard reaction of d3-methyl-4-bromobenzene with a boron source, followed by esterification with pinacol.

Experimental Protocol: Synthesis of p-Tolylpinacolboronate-d3

• Step 1: Grignard Reagent Formation

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under an argon atmosphere, add magnesium turnings (1.2 eq).

  • Add a small crystal of iodine to activate the magnesium.

  • Dissolve 4-bromo-toluene-d3 (1.0 eq) in anhydrous tetrahydrofuran (THF) and add it to the dropping funnel.

  • Add a small portion of the 4-bromo-toluene-d3 solution to the magnesium turnings and gently heat to initiate the reaction.

  • Once the reaction has started (as indicated by a color change and gentle refluxing), add the remaining 4-bromo-toluene-d3 solution dropwise to maintain a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture at room temperature for 1-2 hours until the magnesium is consumed.

• Step 2: Borylation and Esterification

  • Cool the Grignard reagent solution to -78 °C in a dry ice/acetone bath.

  • In a separate flask, dissolve triisopropyl borate (1.5 eq) in anhydrous THF.

  • Add the triisopropyl borate solution dropwise to the cold Grignard reagent solution.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude boronic acid.

  • To the crude boronic acid, add pinacol (1.1 eq) and toluene.

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

  • After the reaction is complete (monitored by TLC or GC-MS), cool the mixture and remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel to afford p-Tolylpinacolboronate-d3.

DOT Script for Synthesis Workflow:

Caption: Synthesis workflow for p-Tolylpinacolboronate-d3.

Application in Suzuki-Miyaura Cross-Coupling

p-Tolylpinacolboronate-d3 is an ideal coupling partner in palladium-catalyzed Suzuki-Miyaura reactions for the synthesis of deuterated biaryl compounds and other complex molecules. The pinacol ester provides good stability and handling characteristics compared to the corresponding boronic acid.

General Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup:

  • To a Schlenk flask, add the aryl halide (1.0 eq), p-Tolylpinacolboronate-d3 (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃, 2.0 eq).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add a degassed solvent system (e.g., a mixture of toluene and water or dioxane and water).

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure deuterated product.

DOT Script for Suzuki-Miyaura Catalytic Cycle:

Caption: Generalized Suzuki-Miyaura catalytic cycle.

Quantitative Data Summary

While specific experimental data for p-Tolylpinacolboronate-d3 is not available in the literature, the following table provides expected outcomes based on typical Suzuki-Miyaura coupling reactions of similar aryl boronic esters.

Entry	Aryl Halide	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Deuterium Incorporation (%)
1	4-Bromoanisole	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	12	85-95	>98
2	3-Chloropyridine	Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane/H₂O	100	8	80-90	>98
3	1-Iodonaphthalene	Pd(dppf)Cl₂	Cs₂CO₃	DMF	80	16	90-98	>98

Note: The yields and deuterium incorporation are hypothetical and based on analogous non-deuterated reactions. Actual results may vary.

Conclusion

p-Tolylpinacolboronate-d3 represents a highly valuable, yet currently underutilized, building block for the synthesis of complex, deuterated molecules. Its application in Suzuki-Miyaura cross-coupling reactions provides a straightforward and efficient method for the site-selective incorporation of a deuterated tolyl group. This strategy is of particular importance in the development of new therapeutic agents with improved pharmacokinetic profiles. The protocols and conceptual frameworks provided herein are intended to guide researchers in the application of this and similar deuterated reagents in their synthetic endeavors.

References

• 1. Synthesis of Biaryls via Decarbonylative Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with p-Tolylpinacolboronate-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Suzuki coupling reactions involving p-Tolylpinacolboronate-d3.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of the deuterium labeling (-d3) on the methyl group of p-Tolylpinacolboronate-d3, and will it affect my reaction outcome?

The deuterium labeling on the methyl group of p-tolylpinacolboronate is primarily for use in mechanistic studies, particularly for investigating the kinetic isotope effect (KIE). In the context of a standard Suzuki-Miyaura coupling, the C-H (or C-D) bonds of the tolyl methyl group are not broken during the catalytic cycle. Therefore, for most synthetic applications, the deuterium labeling is not expected to have a significant impact on the reaction yield or rate compared to the non-deuterated analogue.

Should you be investigating the reaction mechanism, the deuterium labeling can provide insights into steps that might involve the tolyl group. For preparative synthesis, you can generally follow protocols for standard p-tolylpinacolboronate.

Q2: My Suzuki coupling reaction with p-Tolylpinacolboronate-d3 is resulting in a low yield. What are the common causes and how can I troubleshoot this?

Low yield is a frequent issue in Suzuki coupling and can stem from several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow for Low Yield

Caption: A systematic workflow for troubleshooting low-yield Suzuki coupling reactions.

Key areas to investigate include:

• Reagent Quality:

  • p-Tolylpinacolboronate-d3 Stability: While pinacol esters are generally more stable than boronic acids, they can still degrade over time.[1][2] Use fresh or properly stored boronic ester.

  • Aryl Halide Purity: Impurities in the aryl halide can inhibit the catalyst.

  • Solvent and Base: Ensure solvents are anhydrous (if required) and properly degassed.[1] The choice and purity of the base are critical.

• Reaction Conditions:

  • Temperature: Many Suzuki couplings require heating to proceed at an optimal rate. If the reaction is sluggish, a moderate increase in temperature may help. However, excessive heat can lead to catalyst decomposition.[1]

  • Degassing: Oxygen can deactivate the Pd(0) catalyst and promote side reactions like homocoupling.[1] Ensure thorough degassing of the reaction mixture.

• Catalyst System:

  • Catalyst Deactivation: The palladium catalyst can precipitate as "palladium black," rendering it inactive. This can be caused by impurities or suboptimal conditions.

  • Ligand Choice: The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the catalytic cycle. For challenging couplings, consider screening different phosphine ligands or N-heterocyclic carbene (NHC) ligands.

  • Catalyst Loading and Pd:Ligand Ratio: Insufficient catalyst or an incorrect palladium-to-ligand ratio can lead to incomplete conversion.[1]

Q3: I am observing significant homocoupling of my p-Tolylpinacolboronate-d3. How can I minimize this side reaction?

Homocoupling is a common side reaction where two molecules of the boronic ester couple with each other.

To minimize homocoupling:

• Improve Degassing: The primary cause of homocoupling is often the presence of oxygen.[1] Rigorous degassing of solvents and the reaction mixture is crucial.

• Use a Pd(0) Source: Starting with a Pd(0) catalyst, such as Pd(PPh₃)₄, can mitigate homocoupling that might occur during the in-situ reduction of a Pd(II) precatalyst like Pd(OAc)₂.[1]

• Control Reaction Temperature: Lowering the reaction temperature, if feasible for the desired transformation, can sometimes reduce the rate of homocoupling.

Q4: What are the recommended starting conditions for a Suzuki coupling with p-Tolylpinacolboronate-d3?

A good starting point for optimizing your reaction is to use a well-established set of conditions and then vary parameters as needed.

Table 1: General Starting Conditions for Suzuki Coupling with Aryl Pinacolboronates

Parameter	Recommendation	Notes
Palladium Catalyst	Pd(PPh₃)₄ (1-5 mol%) or PdCl₂(dppf) (1-5 mol%)	Buchwald or other custom ligands and pre-catalysts can be used for more challenging substrates.
Ligand	PPh₃, SPhos, XPhos, or other Buchwald ligands	The ligand is often complexed to the palladium source. If not, a 1:1 to 4:1 ligand-to-palladium ratio is a good starting point.[1]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃ (2-3 equivalents)	The choice of base can be critical and is often solvent-dependent.
Solvent	Toluene, Dioxane, THF, DMF with an aqueous phase (e.g., 4:1 organic:water)	The aqueous phase is often necessary for the transmetalation step.
Temperature	80-110 °C	Monitor the reaction for completion and potential decomposition at higher temperatures.
Atmosphere	Inert (Argon or Nitrogen)	Essential to prevent catalyst oxidation and side reactions.

Troubleshooting Guide

Problem 1: Reaction is sluggish or stalls (incomplete conversion)

Possible Cause	Suggested Solution
Poor Reagent Quality	Use fresh, high-purity p-tolylpinacolboronate-d3, aryl halide, and base. Ensure solvents are anhydrous and degassed.
Inefficient Catalyst System	Increase catalyst loading. Screen different palladium catalysts and ligands. Ensure an appropriate Pd:ligand ratio.
Suboptimal Temperature	Gradually increase the reaction temperature, monitoring for any signs of decomposition.
Inadequate Mixing	Ensure vigorous stirring, especially for heterogeneous mixtures.
Incorrect Base	Screen different bases (e.g., K₂CO₃, K₃PO₄, CsF). The strength and solubility of the base are important.

Problem 2: Formation of significant byproducts

Byproduct	Possible Cause	Suggested Solution
Homocoupling Product	Presence of oxygen.	Improve degassing procedures (e.g., freeze-pump-thaw cycles). Use a Pd(0) catalyst source.
Protodeboronation Product (Toluene-d3)	Instability of the boronic ester, often promoted by excess water or base.	Use a less aqueous solvent system or a milder base. Consider using anhydrous conditions with a base like KF.
Dehalogenation of Aryl Halide	Side reaction promoted by certain bases or solvents.	Screen different bases and solvents. Ensure a strictly inert atmosphere.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling Screening

This protocol is designed for screening different catalysts, ligands, and bases in parallel.

Workflow for Parallel Reaction Screening

Caption: A workflow for efficient screening of Suzuki coupling reaction conditions.

• Stock Solution Preparation:

  • Prepare a stock solution of the aryl halide and p-tolylpinacolboronate-d3 in the chosen solvent (e.g., dioxane).

  • Prepare separate stock solutions for each base to be screened.

• Reaction Setup (in an inert atmosphere glovebox):

  • To an array of reaction vials, add the desired palladium catalyst and ligand.

  • Add the aryl halide/boronic ester stock solution to each vial.

  • Add the respective base stock solution to each vial.

• Reaction Execution:

  • Seal the vials and place them in a heating block with magnetic stirring.

  • Heat the reactions to the desired temperature for a set amount of time (e.g., 12-24 hours).

• Analysis:

  • After cooling, quench a small aliquot of each reaction mixture.

  • Analyze the crude reaction mixtures by LC-MS or GC-MS to determine conversion and identify major products and byproducts.

Protocol 2: A Standard Suzuki Coupling Reaction

This protocol provides a starting point for a single reaction.

• Reagent Preparation:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the aryl halide (1.0 eq.), p-tolylpinacolboronate-d3 (1.2-1.5 eq.), and the base (e.g., K₂CO₃, 2.0 eq.).

• Inert Atmosphere:

  • Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent and Catalyst Addition:

  • Add the degassed solvent (e.g., 4:1 Dioxane/Water) via syringe.

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%) to the stirring mixture.

• Reaction:

  • Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]

Common side reactions with p-Tolylpinacolboronate-d3

Welcome to the Technical Support Center for p-Tolylpinacolboronate-d3. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and side reactions encountered during its use in chemical synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is p-Tolylpinacolboronate-d3 and what are its common applications?

A1: p-Tolylpinacolboronate-d3 is a deuterated analog of p-tolylpinacolboronate. It is an organoboron compound widely used in organic synthesis, primarily as a coupling partner in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura reaction. The incorporation of deuterium atoms can be useful for mechanistic studies or as a stable isotopic label in metabolic and pharmacokinetic studies of drug candidates.

Q2: What are the most common side reactions observed when using p-Tolylpinacolboronate-d3?

A2: The most prevalent side reactions are protodeboronation and homocoupling.[1][2]

• Protodeboronation: This is the undesired cleavage of the carbon-boron bond, which is replaced by a carbon-hydrogen (or carbon-deuterium) bond, leading to the formation of toluene-d3. This reaction is often promoted by the presence of water and a strong base.[2][3][4]

• Homocoupling: This side reaction leads to the formation of 4,4'-dimethyl-d6-biphenyl, the dimer of the tolyl group. It is often facilitated by the presence of oxygen and can be catalyzed by the palladium species in the reaction mixture.[5][6]

Q3: Why is my Suzuki-Miyaura reaction with p-Tolylpinacolboronate-d3 showing low yield?

A3: Low yields can be attributed to several factors, including the degradation of the boronic ester via the side reactions mentioned above (protodeboronation and homocoupling). Other common causes include inactive catalyst, suboptimal reaction conditions (temperature, solvent, base), or impure reagents.[1] Pinacol boronic esters are generally more stable than their corresponding boronic acids, but they can still be susceptible to decomposition under certain conditions.[4][7]

Q4: How does the deuterium labeling in p-Tolylpinacolboronate-d3 affect its reactivity and side reactions?

A4: The presence of deuterium atoms on the aromatic ring is not expected to significantly alter the fundamental chemical reactivity of the boronic ester in Suzuki-Miyaura coupling. The electronic properties of the C-D bond are very similar to the C-H bond. However, a kinetic isotope effect might be observed in the protodeboronation side reaction, potentially leading to a slightly slower rate of this undesired process compared to the non-deuterated analog.

Troubleshooting Guides

Issue 1: Significant Formation of Toluene-d3 (Protodeboronation)

Symptoms:

• Low yield of the desired cross-coupled product.

• Presence of a significant amount of toluene-d3 in the crude reaction mixture, identifiable by GC-MS or NMR spectroscopy.

Root Causes & Solutions:

Root Cause	Recommended Action
Presence of Water	Ensure all solvents and reagents are anhydrous. Use freshly distilled solvents and dry glassware.
Inappropriate Base	Use a weaker base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) instead of strong bases like NaOH or KOH, which can accelerate hydrolysis and protodeboronation.[4]
Prolonged Reaction Time/High Temperature	Optimize the reaction time and temperature. Monitor the reaction progress by TLC or LC-MS to determine the point of maximum conversion before significant decomposition occurs.
Hydrolysis of the Pinacol Ester	Consider using anhydrous reaction conditions. Some protocols suggest that boronic esters can transmetalate directly without prior hydrolysis.[8][9][10]

Experimental Protocol to Minimize Protodeboronation:

• Preparation: Dry all glassware in an oven at >120 °C overnight and cool under a stream of dry nitrogen or argon.

• Reagents: Use anhydrous solvents (e.g., freshly distilled dioxane or toluene). Ensure the base (e.g., K₃PO₄) is anhydrous.

• Reaction Setup: Assemble the reaction under an inert atmosphere (nitrogen or argon).

• Execution: Add the aryl halide, p-Tolylpinacolboronate-d3, base, and palladium catalyst/ligand to the reaction flask under a positive pressure of inert gas. Add the degassed anhydrous solvent.

• Monitoring: Heat the reaction to the optimized temperature and monitor its progress at regular intervals (e.g., every 1-2 hours) to avoid unnecessarily long reaction times.

Issue 2: Formation of 4,4'-Dimethyl-d6-biphenyl (Homocoupling)

Symptoms:

• Reduced yield of the desired product.

• A significant by-product with a mass corresponding to the homocoupled product is observed.

Root Causes & Solutions:

Root Cause	Recommended Action
Presence of Oxygen	Thoroughly degas all solvents and the reaction mixture before adding the palladium catalyst. Maintain a positive pressure of an inert gas (nitrogen or argon) throughout the reaction.[1][6]
Use of a Pd(II) Precatalyst	Pd(II) precatalysts can be reduced to the active Pd(0) in a process that can promote homocoupling.[1] Consider using a Pd(0) source directly, such as Pd(PPh₃)₄.
Suboptimal Ligand-to-Metal Ratio	An insufficient amount of ligand can lead to unstable palladium species that may promote side reactions. Ensure an appropriate ligand-to-palladium ratio is used (typically 1:1 to 4:1).[1]
High Catalyst Loading	While a higher catalyst loading can increase the reaction rate, it may also accelerate the rate of side reactions. Optimize the catalyst loading to find a balance between reaction efficiency and selectivity.

Data Presentation

The following table provides illustrative data on how the choice of base can influence the yield of the desired product versus the protodeboronation side product in a hypothetical Suzuki-Miyaura reaction. Note: This data is for illustrative purposes and actual results may vary.

Base	Desired Product Yield (%)	Protodeboronation Product (%)
NaOH	45	50
K₂CO₃	85	10
K₃PO₄	90	5
Cs₂CO₃	92	<5

Visualizations

Below are diagrams illustrating the key reaction pathways and a troubleshooting workflow.

Figure 1. Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Figure 2. Common side reactions of p-Tolylpinacolboronate-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations [agris.fao.org]

Technical Support Center: p-Tolylpinacolboronate-d3 Cross-Coupling

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the yield of cross-coupling reactions involving p-tolylpinacolboronate-d3.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura reaction with p-tolylpinacolboronate-d3 is giving a low yield. What are the most common causes?

Low yields in Suzuki-Miyaura couplings are typically due to one or more of the following factors: inactive catalyst, impure or degraded reagents, suboptimal reaction conditions, or the presence of oxygen. Specifically for p-tolylpinacolboronate-d3, a crucial additional concern is the potential for deuterium loss through protodeboronation or H/D exchange.

Q2: What is protodeboronation and how can I minimize it?

Protodeboronation is a common side reaction where the boronic ester is cleaved from the aryl group and replaced by a hydrogen atom from a proton source (like water or alcohol) in the reaction mixture.[1] This leads to the formation of toluene-d3 instead of the desired coupled product, thus reducing the yield. To minimize this, ensure you are using anhydrous solvents, a suitable base, and reaction conditions that favor rapid cross-coupling over the slower protodeboronation pathway.[1]

Q3: Is there a risk of losing the deuterium label from my p-tolylpinacolboronate-d3 during the reaction?

Yes, there is a risk of deuterium loss, particularly through base-mediated H/D exchange with any protic species in the reaction mixture. While the C-D bond is generally stable, some strong bases or prolonged reaction times at elevated temperatures in the presence of proton sources can facilitate this exchange. Using anhydrous conditions and carefully selecting the base and reaction time are crucial to preserve the isotopic labeling.

Q4: How do I choose the right palladium catalyst and ligand for my reaction?

The choice of catalyst and ligand is critical. For many Suzuki-Miyaura reactions, a pre-formed Pd(0) source like Pd(PPh₃)₄ can be effective. Alternatively, a Pd(II) precatalyst such as Pd(OAc)₂ or PdCl₂(dppf) can be used, which is reduced in situ to the active Pd(0) species. The ligand stabilizes the palladium catalyst and influences its reactivity. Electron-rich and bulky phosphine ligands, such as those from the Buchwald or Fu groups, are often effective for challenging couplings. The optimal catalyst and ligand combination often needs to be screened for a specific set of substrates.

Q5: What is the role of the base in the Suzuki-Miyaura coupling, and which one should I use?

The base is essential for activating the boronic ester to facilitate the transmetalation step in the catalytic cycle.[2] Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides (e.g., NaOH). The choice of base can significantly impact the reaction yield and should be optimized. For sensitive substrates, milder bases like K₃PO₄ or Cs₂CO₃ are often preferred. It is crucial to use a high-purity base.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the cross-coupling of p-tolylpinacolboronate-d3.

Problem 1: Low or No Product Formation

Possible Cause	Troubleshooting Steps
Inactive Catalyst	- Use a fresh source of palladium catalyst. Pd(0) catalysts can be sensitive to air and moisture. - If using a Pd(II) precatalyst, ensure the in-situ reduction to Pd(0) is efficient. - Optimize the palladium precatalyst and ligand combination. Consider using preformed catalysts.
Degraded Reagents	- Use freshly purchased or purified p-tolylpinacolboronate-d3. Boronic esters can degrade over time. - Ensure your aryl halide is pure. - Use anhydrous and degassed solvents. Oxygen can deactivate the catalyst. - Use a high-purity, dry base.
Suboptimal Reaction Conditions	- Temperature: If the reaction is sluggish, cautiously increase the temperature. However, excessive heat can cause catalyst decomposition. - Concentration: Ensure adequate concentration of reactants. - Stirring: Ensure vigorous and efficient stirring.
Incomplete Degassing	- Oxygen can oxidize the Pd(0) catalyst and phosphine ligands. Ensure your degassing procedure (e.g., argon bubbling, freeze-pump-thaw cycles) is thorough.

Problem 2: Presence of Side Products

Side Product	Possible Cause	Troubleshooting Steps
Toluene-d3 (Protodeboronation Product)	- Presence of water or other protic impurities. - Reaction conditions favoring protodeboronation (e.g., certain bases, prolonged heating).[1]	- Use anhydrous solvents and reagents. - Screen different bases (e.g., switch from a hydroxide to a carbonate or phosphate). - Aim for shorter reaction times by optimizing temperature and catalyst loading.
Homocoupling Product (Biaryl of p-tolyl-d3)	- Presence of oxygen, which can facilitate oxidative coupling of the boronic ester.	- Improve degassing procedures rigorously. - Consider starting with a Pd(0) source like Pd(PPh₃)₄ to avoid reductive processes that can lead to homocoupling.
Deuterium Scrambling (Loss of Isotopic Purity)	- Base-mediated H/D exchange with protic impurities.	- Use anhydrous conditions. - Use a non-hydroxide base if possible (e.g., K₂CO₃, K₃PO₄). - Minimize reaction time and temperature.

Data Presentation: Optimizing Reaction Conditions

The following tables present representative data from Suzuki-Miyaura cross-coupling reactions of structurally similar, non-deuterated arylboronic acids. This data illustrates the impact of varying reaction parameters on product yield and should serve as a guide for optimizing your reaction with p-tolylpinacolboronate-d3.

Table 1: Effect of Base on Yield (Reaction: 4-bromoanisole with phenylboronic acid)

Entry	Base (2.0 equiv)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃	Dioxane/H₂O	80	12	95
2	K₃PO₄	Dioxane/H₂O	80	12	92
3	Cs₂CO₃	Dioxane	80	12	98
4	NaOH	Toluene/H₂O	100	8	88

Data is illustrative and based on typical Suzuki-Miyaura reaction optimizations. Actual yields will vary based on specific substrates and conditions.

Table 2: Effect of Solvent on Yield (Reaction: 4-chlorotoluene with phenylboronic acid)

Entry	Solvent (v/v)	Base	Temperature (°C)	Time (h)	Yield (%)
1	Toluene/H₂O (4:1)	K₃PO₄	100	18	85
2	Dioxane/H₂O (4:1)	K₃PO₄	100	18	91
3	THF/H₂O (4:1)	K₃PO₄	80	24	78
4	DMF/H₂O (4:1)	K₂CO₃	110	12	89

Data is illustrative and based on typical Suzuki-Miyaura reaction optimizations. Actual yields will vary based on specific substrates and conditions.

Experimental Protocols

Below is a general, best-practice protocol for a Suzuki-Miyaura cross-coupling reaction. The specific quantities and conditions should be optimized for your particular substrates.

Materials:

• p-Tolylpinacolboronate-d3 (1.2 equiv)

• Aryl halide (1.0 equiv)

• Palladium catalyst (e.g., PdCl₂(dppf), 2-5 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane with 10-20% water, or anhydrous THF)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl halide, p-tolylpinacolboronate-d3, and the base.

• Add the palladium catalyst to the flask.

• Add the anhydrous, degassed solvent via cannula or syringe.

• If using a biphasic system, add the degassed water.

• Seal the flask and heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• 1. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki Coupling [organic-chemistry.org]

p-Tolylpinacolboronate-d3 stability and storage conditions

This technical support center provides guidance on the stability, storage, and troubleshooting for experiments involving p-Tolylpinacolboronate-d3. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for p-Tolylpinacolboronate-d3?

A1: To ensure the long-term stability of p-Tolylpinacolboronate-d3, it is recommended to store the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen). For optimal shelf-life, refrigeration (2-8 °C) is advised. The product should be kept in a dry, well-ventilated area to prevent hydrolysis.

Q2: What is the general stability of p-Tolylpinacolboronate-d3?

A2: p-Tolylpinacolboronate-d3 is a relatively stable boronic ester. Pinacol esters are known to be more stable than many other types of boronic esters. However, like all boronic esters, it is susceptible to hydrolysis, which can lead to the formation of the corresponding boronic acid and pinacol. This degradation is accelerated by the presence of moisture and acidic or basic conditions.

Q3: How does the deuterium labeling (d3) affect the stability of the molecule?

A3: The deuterium labeling on the methyl group of the tolyl moiety is not expected to significantly impact the shelf-life stability of the compound under recommended storage conditions. The primary degradation pathway for boronic esters is hydrolysis at the boron center, which is distant from the site of deuteration. However, the deuterium labeling can influence the kinetics of reactions where the C-H bonds of the methyl group are involved, a phenomenon known as the kinetic isotope effect.

Q4: Can I handle p-Tolylpinacolboronate-d3 on the benchtop?

A4: For short periods, handling p-Tolylpinacolboronate-d3 on the benchtop is generally acceptable, provided the humidity is low. However, for extended manipulations or if the ambient humidity is high, it is best practice to work in a glovebox or under a stream of inert gas to minimize exposure to moisture and air.

Q5: What are the common impurities found in degraded p-Tolylpinacolboronate-d3?

A5: The most common impurity resulting from degradation is p-tolylboronic acid-d3, formed via hydrolysis. You may also find pinacol as a byproduct of this hydrolysis. In some cases, particularly with prolonged storage or exposure to air, oxidation of the boronic acid can occur.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with p-Tolylpinacolboronate-d3, particularly in Suzuki-Miyaura cross-coupling reactions.

Issue	Potential Cause	Troubleshooting Steps
Low or no conversion in Suzuki-Miyaura coupling	1. Reagent Degradation: The p-Tolylpinacolboronate-d3 may have hydrolyzed to the boronic acid, which can be less reactive under certain conditions.	- Use a fresh vial of the reagent or one that has been properly stored. - If you suspect degradation, you can try to dry the reagent under high vacuum before use. - Confirm the integrity of the starting material by NMR spectroscopy.
2. Inactive Catalyst: The palladium catalyst may have decomposed.	- Use a fresh batch of the palladium catalyst. - Consider using a more robust pre-catalyst.
3. Inadequate Base: The choice and amount of base are crucial for the transmetalation step.	- Ensure the base is anhydrous and of high purity. - Screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄). - Use a sufficient excess of the base (typically 2-3 equivalents).
4. Insufficient Degassing: Oxygen can deactivate the palladium catalyst.	- Thoroughly degas the reaction solvent and reaction mixture by sparging with an inert gas or by freeze-pump-thaw cycles.
Formation of Homocoupled Byproduct (p-tolyl-p-tolyl-d6)	1. Presence of Oxygen: Oxygen can promote the homocoupling of the boronic ester.	- Improve the degassing procedure for the reaction.
2. Catalyst Decomposition: Decomposition of the palladium catalyst can lead to palladium black, which can catalyze homocoupling.	- Use a ligand that stabilizes the palladium catalyst. - Avoid excessively high reaction temperatures.
Inconsistent Reaction Yields	1. Variable Reagent Quality: The purity and integrity of the p-Tolylpinacolboronate-d3 may vary between batches or due to improper storage.	- Always use a new vial or a properly stored aliquot of the reagent for critical reactions. - Perform a quick purity check (e.g., melting point or NMR) before use if results are inconsistent.
2. Sensitivity to Water: Even small amounts of water can affect the reaction outcome.	- Use anhydrous solvents and reagents. - Perform the reaction under a strict inert atmosphere.

Stability Data

Condition	Parameter	Value
Solvent	50% aqueous dioxane
Temperature	70 °C
pH	7.0	Half-life (t½)
pH	10.0	Half-life (t½)
pH	13.0	Half-life (t½)

Note: This data is for illustrative purposes and the actual stability of p-Tolylpinacolboronate-d3 may vary.

Experimental Protocols

Protocol for Monitoring Hydrolytic Stability by ¹H NMR Spectroscopy

This protocol allows for the qualitative and semi-quantitative assessment of the stability of p-Tolylpinacolboronate-d3 in the presence of water.

Materials:

• p-Tolylpinacolboronate-d3

• DMSO-d₆

• Deionized water

• NMR tubes

• NMR spectrometer

Procedure:

• Prepare a stock solution of p-Tolylpinacolboronate-d3 in DMSO-d₆ (e.g., 10 mg/mL).

• In an NMR tube, add 0.5 mL of the stock solution.

• Acquire a baseline ¹H NMR spectrum of the starting material. The pinacol methyl protons should appear as a sharp singlet around 1.3 ppm.

• To the NMR tube, add a specific volume of deionized water (e.g., 5 µL, 10 µL) to simulate exposure to moisture.

• Cap the NMR tube, shake gently to mix, and acquire ¹H NMR spectra at regular intervals (e.g., 1 hour, 4 hours, 24 hours, etc.) at a constant temperature.

• Monitor the appearance of a new singlet corresponding to the methyl protons of free pinacol, which indicates hydrolysis. The chemical shift of this new peak will be slightly different from the pinacol protons of the boronic ester.

• The extent of hydrolysis can be estimated by comparing the integration of the pinacol peak from the hydrolyzed product to the integration of the pinacol peak from the starting boronic ester.

Diagrams

Caption: Troubleshooting workflow for low reaction yield.

Caption: Factors influencing the stability of p-Tolylpinacolboronate-d3.

Troubleshooting low conversion in p-Tolylpinacolboronate-d3 reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesis of p-Tolylpinacolboronate-d3 via Miyaura borylation.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low conversion in the Miyaura borylation to synthesize p-Tolylpinacolboronate-d3?

A1: Low conversion is a frequent issue and can often be attributed to suboptimal reaction conditions or the quality of reagents. Key factors to investigate include the activity of the palladium catalyst, the choice and quality of the base and solvent, and the reaction temperature. Inadequate degassing of the reaction mixture, leading to the presence of oxygen, can also significantly hinder the catalytic cycle.[1]

Q2: Are there any specific challenges associated with the use of a deuterated starting material like p-tolyl-d3-bromide?

A2: While the kinetic isotope effect (KIE) for the C-Br bond cleavage in the oxidative addition step of Miyaura borylation is generally small, it is not always negligible.[2] For aryl bromides, the oxidative addition to a monoligated palladium complex is a key step.[2] A deuterium KIE could potentially slow down this step, although in many palladium-catalyzed cross-coupling reactions, the reductive elimination step is rate-determining. If you suspect a KIE is impacting your reaction, slightly longer reaction times or a higher reaction temperature might be beneficial.

Q3: My reaction has gone to completion, but I'm getting a low isolated yield. What are the likely causes?

A3: Low isolated yield despite good conversion can be due to issues during workup and purification. Aryl pinacolboronate esters can be sensitive to hydrolysis back to the boronic acid, especially on silica gel during column chromatography.[3][4] This can lead to product loss. Additionally, the product might be difficult to separate from byproducts or unreacted bis(pinacolato)diboron.

Q4: What are the common byproducts in this reaction?

A4: Common byproducts include dehalogenated starting material (toluene-d3), and homocoupling of the starting material to form 4,4'-dimethyl-d6-biphenyl. The formation of these byproducts is often linked to the presence of moisture or oxygen in the reaction.[5]

Q5: How can I effectively purify p-Tolylpinacolboronate-d3?

A5: Purification of pinacolboronate esters can be challenging.[4] If column chromatography on silica gel is necessary, it should be performed quickly. Some researchers recommend pre-treating the silica gel with a non-polar solvent or a small amount of a non-polar eluent to minimize hydrolysis.[6] Crystallization is often a more effective purification method for solid products.[6]

Troubleshooting Guide

Issue 1: Low to No Conversion of Starting Material

This is often indicated by TLC or LC-MS analysis showing predominantly the starting p-tolyl-d3-bromide.

Caption: Troubleshooting workflow for low or no reaction conversion.

Cause	Recommended Action
Inactive Catalyst	The palladium catalyst, especially Pd(0) sources, can be sensitive to air and moisture. Use a fresh batch of catalyst or a pre-catalyst that is more air-stable, such as PdCl2(dppf).[7]
Poor Quality Reagents	Ensure the aryl halide is pure. The bis(pinacolato)diboron (B2pin2) should be of high quality. Use a freshly opened bottle or store it under inert gas. The base (e.g., KOAc) should be dry, and the solvent anhydrous.[7]
Inadequate Inert Atmosphere	Oxygen can deactivate the palladium catalyst. Ensure the reaction is set up under a robust inert atmosphere (Argon or Nitrogen) and that the solvent is properly degassed.[1]
Suboptimal Temperature	The reaction may require higher temperatures to proceed at a reasonable rate. If the reaction is sluggish at a lower temperature, consider increasing it.
Incorrect Base	The choice of base is crucial. Potassium acetate (KOAc) is commonly used and generally effective. Stronger bases can sometimes promote side reactions.[5]

Issue 2: Incomplete Conversion

Analysis shows both the desired product and a significant amount of starting material remaining.

• Increase Reaction Time: The reaction may simply need more time to go to completion. Monitor the reaction progress over a longer period.

• Increase Temperature: A modest increase in temperature can often drive the reaction to completion.

• Add More Catalyst: If catalyst deactivation is suspected, a small additional charge of the catalyst can be added to the reaction mixture.

Issue 3: Formation of Impurities

The desired product is formed, but significant impurities are also present.

Impurity	Cause	Mitigation Strategy
Dehalogenated Product	Presence of a hydrogen source (e.g., water, protic solvent) that reacts with the palladium intermediate.[5]	Ensure all reagents and solvents are anhydrous.
Homocoupling Product	Often caused by the presence of oxygen, which can lead to oxidative coupling of the boronic ester product with the starting aryl halide.[8]	Rigorously degas the reaction mixture and maintain a strict inert atmosphere.
Hydrolyzed Product (Boronic Acid)	Exposure of the pinacolboronate ester to water, especially during workup or on silica gel.[3]	Minimize contact with water during extraction and consider using alternative purification methods to column chromatography, such as crystallization.

Data on Reaction Parameters

The following tables summarize the effect of different reaction components on the yield of Miyaura borylation of aryl bromides. While specific to the cited examples, these trends can guide the optimization of your p-Tolylpinacolboronate-d3 synthesis.

Table 1: Comparison of Palladium Catalysts

Catalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
PdCl2(dppf)	dppf	KOAc	Dioxane	80	~90	[9]
Pd(OAc)2	XPhos	K3PO4	EtOH	RT	~95	[10]
Pd2(dba)3	PCy3	K3PO4	2-ethoxyethanol	RT	High	[11]
SiliaCat DPP-Pd	DPP	KOAc	2-BuOH	98	Quantitative	[12]

Table 2: Comparison of Bases

Base	Catalyst	Solvent	Temp (°C)	Yield (%)	Reference
KOAc	PdCl2(dppf)	Dioxane	80	High	[13]
K3PO4	Pd(OAc)2/XPhos	EtOH	RT	~95	[10]
K2CO3	Pd(OAc)2/XPhos	EtOH	RT	High (with some homocoupling)	[10]
Et3N	Pd(OAc)2/XPhos	EtOH	RT	Low	[14]

Table 3: Comparison of Solvents

Solvent	Catalyst	Base	Temp (°C)	Yield (%)	Reference
Dioxane	PdCl2(dppf)	KOAc	80	High	[13]
Toluene	PdCl2(dppf)	KOAc	110	Moderate-High	[13]
Ethanol	Pd(OAc)2/XPhos	K3PO4	RT	High	[10]
Water (micellar)	Pd(PtBu3)2	KOAc	RT	High	[15]

Experimental Protocols

General Procedure for Miyaura Borylation of p-Tolyl-d3-bromide

This protocol is a general guideline and may require optimization for your specific substrate and setup.

Materials:

• p-Tolyl-d3-bromide

• Bis(pinacolato)diboron (B2pin2)

• Palladium catalyst (e.g., PdCl2(dppf))

• Potassium acetate (KOAc), anhydrous

• Anhydrous 1,4-dioxane

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add p-tolyl-d3-bromide (1.0 equiv), bis(pinacolato)diboron (1.1-1.5 equiv), potassium acetate (1.5-3.0 equiv), and the palladium catalyst (e.g., PdCl2(dppf), 1-3 mol%).

• Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

• Add anhydrous, degassed 1,4-dioxane via syringe.

• Heat the reaction mixture to 80-100 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by crystallization or rapid column chromatography.

Visualizations

Miyaura Borylation Catalytic Cycle

Caption: Simplified catalytic cycle of the Miyaura borylation reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Isotope Effects Reveal the Catalytic Mechanism of the Archetypical Suzuki-Miyaura Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Miyaura Borylation Reaction [organic-chemistry.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. reddit.com [reddit.com]
• 8. Scope of the Palladium-Catalyzed Aryl Borylation Utilizing Bis-Boronic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Room-temperature borylation and one-pot two-step borylation/Suzuki–Miyaura cross-coupling reaction of aryl chlorides - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01381K [pubs.rsc.org]
• 11. rsc.org [rsc.org]
• 12. BJOC - Clean and fast cross-coupling of aryl halides in one-pot [beilstein-journals.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Miyaura Borylations of Aryl Bromides in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]

Purification methods for p-Tolylpinacolboronate-d3 reaction products

This guide provides troubleshooting advice and detailed protocols for the purification of p-Tolylpinacolboronate-d3 and related aryl boronate esters. It is intended for researchers, scientists, and professionals in drug development who may encounter challenges during the isolation and purification of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a p-Tolylpinacolboronate-d3 reaction mixture?

A1: Common impurities originate from starting materials and side reactions. These can include unreacted aryl halides, excess bis(pinacolato)diboron (B2pin2), hydrolyzed product (p-tolylboronic acid-d3), and homocoupling byproducts (e.g., symmetrical biphenyls).[1][2][3] The presence of water can facilitate a Suzuki-Miyaura reaction between the newly formed boronic ester and unreacted starting material, leading to biphenyl impurities.[1]

Q2: My p-tolylpinacolboronate-d3 appears to be degrading during silica gel column chromatography. Why is this happening and what can I do?

A2: Pinacol boronate esters are susceptible to hydrolysis on silica gel, which has a slightly acidic surface.[4][5] This on-column degradation converts your desired product into the more polar p-tolylboronic acid-d3, which can streak or remain on the column, leading to low yields.[2][5] To mitigate this, you can:

• Use Neutral Alumina: Neutral alumina is a good alternative stationary phase for purifying sensitive boronate esters.[6]

• Deactivate the Silica: Pre-treat the silica gel with a non-polar eluent containing a small amount of a neutral or basic modifier, like triethylamine, to neutralize active sites.

• Use a Non-Polar Eluent System: Run the column with a very non-polar solvent system (e.g., hexane/ethyl acetate or hexane/dichloromethane mixtures) to elute the product quickly.[6]

• Choose an Alternative Purification Method: Consider recrystallization or distillation if your product is a solid or a high-boiling liquid, respectively.

Q3: My purified product shows a new peak in the HPLC analysis that wasn't in the crude mixture. What is it?

A3: This is often a result of on-column hydrolysis during reverse-phase HPLC analysis, especially when using silica-based columns and acidic mobile phases.[4] The new peak corresponds to the p-tolylboronic acid-d3. To get an accurate analysis, use a column with low silanol activity and a mobile phase without a pH modifier, or use an aprotic solvent like 100% ACN for sample preparation.[4]

Q4: My product is an oil and I cannot recrystallize it. How should I purify it?

A4: If recrystallization is not an option, flash column chromatography is the preferred method.[6] Using a non-polar eluent system on neutral alumina is often effective for oily boronate esters.[6] Alternatively, you can try trituration by dissolving the oil in a minimal amount of a good solvent and then adding a poor solvent to precipitate the product while impurities remain in solution.[6]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery Yield After Column Chromatography	1. Product hydrolysis on the silica gel column.[5] 2. Product is too polar and has high affinity for the stationary phase. 3. Inappropriate solvent system (too polar or not polar enough).	1. Switch to a neutral alumina column or use a less polar eluent.[6] 2. Gradually increase the polarity of the eluent during the run. 3. Perform small-scale TLC experiments to determine the optimal solvent system before running the column.
Presence of Homocoupling Biphenyl Impurity	1. Oxygen ingress or oxidation of the palladium catalyst during the reaction.[1] 2. Presence of water in the reaction, promoting a subsequent Suzuki coupling.[1]	1. Ensure the reaction is run under strictly inert (e.g., Nitrogen or Argon) atmosphere. 2. Use anhydrous solvents and reagents. This impurity can often be removed by recrystallization or careful column chromatography.
Product Contains p-Tolylboronic acid-d3	1. Incomplete reaction workup, leaving residual water. 2. Hydrolysis during purification (see Q2).[5] 3. Exposure to atmospheric moisture during storage.	1. Perform an aqueous workup with a brine wash and dry the organic layer thoroughly with a drying agent (e.g., Na2SO4, MgSO4) before solvent removal. 2. Use purification methods that minimize contact with water or acidic surfaces. 3. Store the final product under an inert atmosphere in a sealed container.
Difficulty Separating Product from Bis(pinacolato)diboron (B2pin2)	The polarity of B2pin2 and the product can be very similar.	1. Use a very non-polar eluent system (e.g., high hexane content) as B2pin2 is generally less polar. 2. Consider a workup procedure where the crude mixture is treated with a diol like diethanolamine, which can react with boronic acids and esters, potentially altering their solubility and making separation easier.[7][8]

Purification Protocols

Protocol 1: Flash Column Chromatography

This is a standard technique for purifying boronate esters when recrystallization is not feasible.[9]

• Preparation of the Column:

  • Select a glass column of appropriate size for the amount of crude product.

  • Prepare a slurry of the stationary phase (neutral alumina or silica gel) in the initial, least polar eluent.

  • Pour the slurry into the column and allow it to pack evenly, draining excess solvent until it is level with the top of the stationary phase.

• Loading the Sample:

  • Dissolve the crude p-tolylpinacolboronate-d3 in a minimal amount of the appropriate solvent (e.g., dichloromethane or toluene).

  • Alternatively, for less soluble compounds, adsorb the crude material onto a small amount of the stationary phase by dissolving it, adding the adsorbent, and removing the solvent under reduced pressure.

  • Carefully add the sample to the top of the column.

• Elution:

  • Begin eluting with a non-polar solvent system (e.g., 99:1 Hexane:Ethyl Acetate). The product should elute in the hexane itself or with a very small percentage of a more polar solvent.[6]

  • Gradually increase the solvent polarity if necessary.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC).

• Isolation:

  • Combine the pure fractions containing the desired product.

  • Remove the solvent using a rotary evaporator to yield the purified p-tolylpinacolboronate-d3.

Protocol 2: Recrystallization

This method is ideal for solid products with moderate to high purity.

• Solvent Selection:

  • Choose a solvent or solvent system in which the p-tolylpinacolboronate-d3 is soluble at high temperatures but poorly soluble at low temperatures. Common solvents for boronic esters include hexanes, toluene, or mixtures like ethyl acetate/hexane.[6][10]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture (e.g., on a hot plate with stirring) until the solid completely dissolves.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once at room temperature, you can place the flask in an ice bath or refrigerator to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Data Summary

The efficiency of purification methods can vary significantly based on the specific reaction conditions and scale. The following table provides typical, illustrative data for the purification of aryl pinacol boronate esters.

Purification Method	Typical Recovery Yield	Typical Final Purity	Notes
Flash Chromatography (Neutral Alumina)	75-95%	>98%	Recommended for preventing hydrolysis of the ester.[6]
Flash Chromatography (Silica Gel)	50-85%	>98%	Yield can be lower due to potential on-column hydrolysis.[2][5]
Recrystallization	60-90%	>99%	Highly effective for removing small amounts of impurities from solid products.

Experimental Workflow Diagram

The following diagram illustrates a typical decision-making workflow for the purification of a crude p-tolylpinacolboronate-d3 reaction product.

Caption: Decision workflow for purifying p-tolylpinacolboronate-d3.

References

• 1. catalysis-consulting.com [catalysis-consulting.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. m.youtube.com [m.youtube.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. Efficiently self-healing boronic ester crystals - Chemical Science (RSC Publishing) DOI:10.1039/C9SC05640H [pubs.rsc.org]

Effect of base and solvent on p-Tolylpinacolboronate-d3 reactivity

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) regarding the reactivity of p-Tolylpinacolboronate-d3, with a specific focus on the influence of bases and solvents in the context of Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of p-Tolylpinacolboronate-d3?

A1: p-Tolylpinacolboronate-d3 is principally used as a coupling partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to introduce a deuterated tolyl group onto an aromatic or vinylic substrate. The deuterium labeling (-d3) on the methyl group is particularly useful for mechanistic studies, such as determining kinetic isotope effects, and for use as an internal standard in mass spectrometry-based analyses.

Q2: Why is the choice of base critical in reactions with p-Tolylpinacolboronate-d3?

A2: The base plays a crucial role in the Suzuki-Miyaura catalytic cycle. Its primary function is to activate the organoboron reagent by forming a more nucleophilic boronate species, which facilitates the key transmetalation step with the palladium catalyst.[1][2][3] The choice of base can significantly impact reaction yield and rate. Inorganic bases are generally more effective than organic bases for this purpose.[1]

Q3: What is protodeboronation and how does it affect my reaction?

A3: Protodeboronation is a significant side reaction where the carbon-boron bond is cleaved by a proton source, replacing the boronate group with a hydrogen atom (or deuterium, in this case, leading to toluene-d3).[4] This process is often base-mediated and can be problematic in Suzuki-Miyaura couplings, as it consumes the boronic ester and reduces the yield of the desired cross-coupled product.[4] The rate of protodeboronation is highly dependent on the pH of the reaction mixture.[4]

Q4: How does the deuterium labeling in p-Tolylpinacolboronate-d3 affect its reactivity?

A4: The presence of deuterium on the methyl group is unlikely to have a significant electronic effect on the reactivity of the arylboronate in the primary steps of the Suzuki-Miyaura coupling. However, it can be used to probe the reaction mechanism through kinetic isotope effect (KIE) studies. A measurable KIE could indicate that a C-H(D) bond is broken in or before the rate-determining step of a side reaction, though it is not expected for the main productive coupling pathway.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive catalyst.2. Inappropriate base or solvent.3. Significant protodeboronation.4. Insufficient reaction temperature or time.	1. Use a fresh, high-quality palladium catalyst and ligand. Ensure proper anaerobic handling.2. Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvents (e.g., dioxane, toluene, DMF), often with a small amount of water.[2][5]3. Use a weaker base if compatible with the coupling, or minimize water content if protodeboronation is severe.[4]4. Increase the reaction temperature (typically 80-110 °C) and monitor the reaction progress over a longer period (e.g., 12-24 hours).[6]
Formation of Toluene-d3 (Protodeboronation Product)	1. Highly basic reaction conditions.2. Presence of excess water or other proton sources.3. Prolonged reaction time at high temperature.	1. Consider using a milder base (e.g., K₂CO₃ instead of KOtBu).2. Use anhydrous solvents and ensure reagents are dry. If water is required as a co-solvent, use the minimum effective amount.[5]3. Optimize the reaction time to maximize product formation while minimizing the protodeboronation side reaction.
Formation of Homocoupled Biaryl Product (from the coupling partner)	1. Presence of oxygen in the reaction mixture.2. Sub-optimal catalyst-to-ligand ratio.	1. Thoroughly degas all solvents and the reaction mixture with an inert gas (e.g., argon or nitrogen) before adding the catalyst.[6]2. Optimize the palladium-to-phosphine ligand ratio; typically, a 1:2 to 1:4 ratio is effective.
Inconsistent Reaction Results	1. Variability in reagent quality (especially base and solvent).2. Inconsistent degassing or inert atmosphere.3. Variation in reaction temperature.	1. Use high-purity, anhydrous solvents and fresh, finely ground bases.2. Adhere to a strict protocol for establishing and maintaining an inert atmosphere throughout the reaction setup and duration.3. Ensure consistent and accurate temperature control using a reliable heating mantle and temperature probe.

Quantitative Data Summary

The following table summarizes typical yields observed in Suzuki-Miyaura cross-coupling reactions of arylboronates under various conditions. While specific data for p-Tolylpinacolboronate-d3 is not extensively published in a comparative study, these values represent general trends observed for similar substrates.

Base	Solvent System	Typical Yield (%)	Notes
K₃PO₄	Dioxane / H₂O	85 - 95	A robust and commonly used system for a wide range of substrates.[7]
Cs₂CO₃	Toluene / H₂O	80 - 98	Often effective for challenging or sterically hindered substrates.
K₂CO₃	DMF / H₂O	70 - 98	Good performance, especially with electron-deficient partners.[1]
Na₂CO₃	Ethanol / H₂O	75 - 98	A cost-effective and environmentally friendly option.[8]
KOtBu	Toluene	60 - 90	A strong base, can sometimes promote side reactions like protodeboronation.
NEt₃ (Triethylamine)	Toluene	< 20	Organic bases are generally less effective for activating the boronic ester.[1]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of p-Tolylpinacolboronate-d3

This is a general guideline and may require optimization for specific substrates and reaction scales. All operations should be performed under an inert atmosphere (e.g., argon or nitrogen) in a well-ventilated fume hood.

Materials:

• Aryl halide (1.0 eq)

• p-Tolylpinacolboronate-d3 (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₃PO₄, 2.0 - 3.0 eq)

• Anhydrous solvent (e.g., 1,4-Dioxane)

• Degassed water

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl halide, p-Tolylpinacolboronate-d3, and the base.

• Seal the flask, and then evacuate and backfill with an inert gas (repeat this cycle three times).

• Under a positive pressure of the inert gas, add the anhydrous solvent and degassed water (a typical solvent-to-water ratio is 4:1 to 10:1).[6]

• Bubble the inert gas through the mixture for 10-15 minutes to ensure it is thoroughly deoxygenated.

• Add the palladium catalyst to the flask under a positive flow of inert gas.

• Seal the flask and heat the reaction mixture to the desired temperature (typically 85-110 °C) with vigorous stirring.[6]

• Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Logical Workflow for Troubleshooting Low Yield

This diagram outlines a logical approach to troubleshooting low-yield Suzuki-Miyaura reactions.

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. pcliv.ac.uk [pcliv.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Preventing protodeboronation of p-Tolylpinacolboronate-d3

Welcome to the Technical Support Center for Organoboron Chemistry. This guide provides detailed troubleshooting advice and answers to frequently asked questions regarding the prevention of protodeboronation, specifically for isotopically labeled compounds like p-Tolylpinacolboronate-d3.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a significant issue for p-Tolylpinacolboronate-d3?

A1: Protodeboronation is an undesired chemical reaction where the carbon-boron bond in an organoboron compound is cleaved and replaced by a carbon-hydrogen bond.[1] For a deuterated compound such as p-Tolylpinacolboronate-d3, this reaction is particularly problematic as it results in the formation of toluene-d3, leading to the loss of the valuable isotopic label and a reduction in the yield of the desired product.

Q2: What are the primary experimental factors that promote protodeboronation?

A2: The propensity for protodeboronation is highly dependent on reaction conditions.[1] Key factors include:

• Presence of a Base: The reaction is often base-catalyzed.[2][3]

• Proton Source: The presence of water or other protic solvents can facilitate the reaction.[4][5]

• Elevated Temperatures: Higher temperatures can accelerate the rate of this undesired side reaction.[6][7]

• Prolonged Reaction Times: Longer exposure to unfavorable conditions increases the extent of protodeboronation.[7]

• Catalyst System: In the context of cross-coupling reactions, certain palladium-phosphine catalysts, particularly those with bulky ligands, can paradoxically promote protodeboronation.[8]

Q3: How does the choice of base impact the rate of protodeboronation?

A3: Bases are essential for many cross-coupling reactions like the Suzuki-Miyaura coupling, but they also play a crucial role in catalyzing protodeboronation.[3][8] Strong bases and the presence of hydroxide ions, often in aqueous media, can form a more reactive arylboronate anion, which is more susceptible to protonolysis.[2][4] Weaker bases, such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃), are often preferred over stronger bases like sodium or potassium hydroxide (NaOH, KOH) to minimize this side reaction.

Q4: Can using a boronic ester instead of a boronic acid prevent protodeboronation?

A4: It is generally assumed that boronic esters, like the pinacol ester p-Tolylpinacolboronate-d3, offer greater stability against protodeboronation compared to their corresponding boronic acids.[2][9] The bulky pinacol group can sterically hinder the boron center from attack by water or bases.[4] However, this protection is not absolute. Under certain conditions, particularly in the presence of a base and water, the ester can first hydrolyze to the boronic acid, which then undergoes protodeboronation.[2] Therefore, while beneficial, using a pinacol ester does not eliminate the risk.

Q5: My desired reaction requires high temperatures. How can I mitigate protodeboronation under these conditions?

A5: When high temperatures are unavoidable, the key is to accelerate the desired productive reaction so that it outcompetes the protodeboronation pathway.[1] This can be achieved by:

• Using a Highly Active Catalyst: Employing a modern, highly efficient palladium pre-catalyst and ligand system can significantly shorten reaction times.

• Slow Addition: If possible, add the p-Tolylpinacolboronate-d3 slowly to the reaction mixture at the elevated temperature. This keeps the instantaneous concentration of the boronic ester low, minimizing its decomposition over time.[1]

• Anhydrous Conditions: Meticulously exclude water from the reaction by using dry solvents and reagents.

Troubleshooting Guide

Problem: You observe significant formation of the protodeboronated byproduct (toluene-d3) in your reaction mixture.

Logical Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting undesired protodeboronation.

Step-by-Step Solutions

• Evaluate the Base: The combination of base and solvent is critical. Aqueous solutions of strong bases are highly conducive to protodeboronation.

  • Action: Switch from hydroxide bases (NaOH, KOH) or vigorous carbonate bases (K₂CO₃ in water) to milder, often anhydrous-compatible bases.

• Optimize Temperature and Time: Protodeboronation is kinetically controlled and worsens with prolonged exposure to heat.[7]

  • Action: Determine the lowest possible temperature at which the desired reaction proceeds at an acceptable rate. Monitor the reaction closely and stop it as soon as the starting material is consumed to avoid extended heating.

• Ensure Anhydrous Conditions: Water is a proton source for protodeboronation.

  • Action: Use freshly distilled, anhydrous solvents. Dry all glassware thoroughly. Run the reaction under an inert atmosphere (Nitrogen or Argon). Consider using molecular sieves.

• Re-evaluate the Catalyst System: An inefficient catalyst may require harsh conditions (high temperature, long reaction time), indirectly promoting protodeboronation.

  • Action: Switch to a more active palladium pre-catalyst (e.g., G3 or G4 palladacycles) with appropriate phosphine ligands (e.g., SPhos, XPhos). This can dramatically increase the rate of the desired Suzuki-Miyaura coupling, allowing it to outcompete the decomposition pathway.[10]

Quantitative Data Summary

The rate of protodeboronation is highly substrate and condition-dependent. The following tables provide a general comparison of the effects of different factors based on published kinetic studies of various aryl boronic acids and esters.

Table 1: Relative Impact of Different Bases on Protodeboronation

Base	Solvent System	Relative Rate of Protodeboronation	Rationale
KOH / NaOH	Dioxane / H₂O	Very High	Generates hydroxide ions in an aqueous medium, strongly promoting the formation of reactive boronates.[2][11]
K₂CO₃	Dioxane / H₂O	High	Hydrolyzes to form bicarbonate and hydroxide, creating a basic aqueous environment.[3][10]
K₃PO₄	Dioxane (anhydrous)	Low	Weaker base, often used under anhydrous or nearly anhydrous conditions, minimizing proton sources.
Cs₂CO₃	Dioxane (anhydrous)	Low	Effective base for Suzuki coupling that is less prone to causing protodeboronation than K₂CO₃.
CsF / TBAF	THF (anhydrous)	Very Low (for cross-coupling)	Fluoride ions can form stable fluoro-boronate complexes, but specific conditions with water can be used to intentionally promote protodeboronation.[12][13]

Table 2: Temperature Effect on Protodeboronation Half-Life (Illustrative)

Aryl Boronic Acid Substrate	Temperature	pH	Half-life (t½)
Phenylboronic acid	70 °C	> 13	~ 50 hours
2,6-Difluorophenylboronic acid	70 °C	> 13	~ 15 minutes
2-Pyridylboronic acid	70 °C	7 (zwitterion)	~ 25 seconds
(Data generalized from kinetic studies in 50% aqueous dioxane.[14]) This illustrates that both electronic effects and temperature dramatically influence stability.

Visualizing the Competing Pathways

In a typical Suzuki-Miyaura coupling, the desired catalytic cycle competes directly with the protodeboronation side reaction.

Caption: Competition between the productive Suzuki cycle and the protodeboronation pathway.

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling to Minimize Protodeboronation

This protocol uses a highly active catalyst under anhydrous conditions with a mild base.

• Reagents & Materials:

  • p-Tolylpinacolboronate-d3 (1.1 equiv)

  • Aryl Halide (1.0 equiv)

  • Palladium Pre-catalyst (e.g., SPhos Pd G3, 2 mol%)

  • SPhos ligand (2 mol%)

  • Potassium Phosphate (K₃PO₄), finely ground and dried (3.0 equiv)

  • Anhydrous 1,4-Dioxane

  • Oven-dried reaction vial with a magnetic stir bar

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • To the oven-dried reaction vial, add the aryl halide, p-Tolylpinacolboronate-d3, K₃PO₄, palladium pre-catalyst, and SPhos ligand.

  • Seal the vial with a septum cap.

  • Evacuate and backfill the vial with an inert gas three times.

  • Using a syringe, add the anhydrous 1,4-dioxane.

  • Place the vial in a pre-heated heating block at 70-80 °C.

  • Stir the reaction and monitor its progress by TLC, GC-MS, or LC-MS every hour.

  • Once the aryl halide is consumed (typically 2-6 hours), cool the reaction to room temperature.

  • Quench the reaction by adding water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry with Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Quantifying Protodeboronation by ¹H NMR

This method uses an internal standard to determine the percentage of p-Tolylpinacolboronate-d3 that has degraded to toluene-d3.

• Procedure:

  • After the reaction is complete, carefully transfer a small, accurately weighed aliquot (e.g., 20 µL) of the crude reaction mixture into an NMR tube.

  • Add a known amount of a stable internal standard with a well-resolved peak (e.g., 1,3,5-trimethoxybenzene) dissolved in a known volume of deuterated chloroform (CDCl₃).

  • Acquire a quantitative ¹H NMR spectrum, ensuring a sufficient relaxation delay (d1) of at least 30 seconds to allow for full relaxation of all protons.

  • Integrate the signal corresponding to the internal standard and the signal for the methyl protons of the protodeboronated byproduct, toluene-d3 (a singlet, as the aromatic protons are deuterated).

  • Calculate the molar amount of the byproduct relative to the initial amount of the limiting reagent to determine the percentage of protodeboronation.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05979E [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. files.core.ac.uk [files.core.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of Tertiary Alkyl Stereogenic Centers [organic-chemistry.org]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Deactivation in p-Tolylpinacolboronate-d3 Reactions

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering catalyst deactivation during chemical reactions involving p-Tolylpinacolboronate-d3. The focus is on palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, where this reagent is commonly used.

Frequently Asked Questions (FAQs)

Q1: What are the common visual indicators of catalyst deactivation?

A1: A primary visual cue for the deactivation of palladium catalysts is a color change in the reaction mixture. The appearance of a black precipitate, commonly known as palladium black, is a strong indicator of catalyst decomposition and aggregation into an inactive state.[1][2] Additionally, a reaction that stalls before completion, as monitored by techniques like TLC or LC-MS, can also signify catalyst deactivation.[1]

Q2: How does the stability of p-Tolylpinacolboronate-d3 affect the reaction?

A2: While pinacol esters are generally more stable than their corresponding boronic acids, they can still be susceptible to degradation under certain conditions.[3][4] Instability can lead to side reactions like protodeboronation, reducing the amount of the desired reagent available for the catalytic cycle.[3][4] It is recommended to use freshly prepared or properly stored p-tolylpinacolboronate-d3 to minimize these issues.

Q3: Can the choice of ligand influence catalyst stability?

A3: Absolutely. The ligand plays a crucial role in stabilizing the palladium catalyst. Phosphine ligands, for instance, can be oxidized by trace amounts of air, which hinders their ability to coordinate to the palladium center and can lead to catalyst deactivation.[3] Using bulky, electron-rich phosphine ligands can enhance catalyst stability and activity.[1] An appropriate ligand-to-palladium ratio (typically ranging from 1:1 to 4:1) is also critical to prevent catalyst aggregation.[1][3]

Q4: What role does oxygen play in catalyst deactivation?

A4: Oxygen is a significant contributor to catalyst deactivation in palladium-catalyzed cross-coupling reactions. It can oxidize the active Pd(0) catalyst to an inactive state and also degrade phosphine ligands.[3] This can lead to an increase in side reactions such as homocoupling.[3] Therefore, thorough degassing of solvents and the reaction mixture is a critical step to ensure catalyst longevity.[3]

Q5: Are there specific palladium precatalysts that are more robust?

A5: Yes, modern precatalyst systems, such as those developed by Buchwald, are designed to form the active catalytic species more reliably than traditional sources like Pd₂(dba)₃, which can degrade over time.[3] If you are using a Pd(II) precatalyst like Pd(OAc)₂, its inefficient reduction to the active Pd(0) species can be a bottleneck and a source of deactivation.[3][5] Using a pre-formed Pd(0) source like Pd(PPh₃)₄ or advanced precatalysts can often provide better results.[3]

Troubleshooting Guide

The following table summarizes common issues observed during reactions with p-Tolylpinacolboronate-d3, their potential causes, and recommended solutions.

Issue	Potential Cause	Recommended Solution
Reaction Stalls or is Sluggish	Inefficient activation of Pd(II) precatalyst to active Pd(0).[3]	Consider using a pre-formed Pd(0) source (e.g., Pd(PPh₃)₄) or a modern precatalyst system (e.g., a Buchwald precatalyst).[3]
Boronic ester instability leading to degradation.[3]	Use freshly purchased or recrystallized p-tolylpinacolboronate-d3.
Insufficiently active base.[3]	Screen different inorganic bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃.[3]
Low reaction temperature.[3]	Cautiously increase the reaction temperature, but be aware that excessive heat can also accelerate catalyst decomposition.[1][3]
Formation of Black Precipitate (Palladium Black)	Catalyst decomposition and aggregation.[1][2]	Optimize the ligand-to-palladium ratio; an increase may prevent aggregation.[1][3]
High reaction temperature.[1]	Determine the lowest effective temperature for the reaction by running small-scale experiments at various temperatures.[1]
Inadequate mixing leading to localized high concentrations of reagents.[3]	Ensure efficient stirring throughout the reaction.
Significant Homocoupling of the Boronate	Presence of oxygen in the reaction mixture.[3]	Implement a rigorous degassing procedure, such as sparging with an inert gas (Argon or Nitrogen) or using freeze-pump-thaw cycles.[3]
In-situ reduction of a Pd(II) precatalyst consuming the boronic ester.[3]	Start with a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃.[3]
Low Yield of Desired Product	Ligand oxidation by trace air.[3]	Use fresh ligands or those stored under an inert atmosphere.
Impure solvents or base.[3]	Ensure solvents are anhydrous (if required) and properly degassed, and that the base is of high purity.[3]
Suboptimal ligand-to-metal ratio.[3]	Verify and optimize the ligand-to-palladium ratio, which is typically between 1:1 and 4:1.[3]

Experimental Protocols

Protocol 1: Rigorous Degassing of the Reaction Mixture

Objective: To minimize catalyst and ligand oxidation by removing dissolved oxygen from the reaction mixture.

Methodology: The "freeze-pump-thaw" method is a highly effective technique for removing dissolved gases from a solvent or reaction mixture.

Procedure:

• Assemble the reaction vessel containing the solvent and a stir bar. The vessel should be connected to a vacuum line equipped with a cold trap.

• Freeze the solvent using a liquid nitrogen bath until it is completely solid.

• Open the vessel to the vacuum line and evacuate for 5-10 minutes.

• Close the vessel to the vacuum and remove the liquid nitrogen bath.

• Allow the solvent to thaw completely. You may observe gas bubbles being released from the liquid.

• Repeat this freeze-pump-thaw cycle at least three times to ensure thorough degassing.

• After the final thaw, backfill the reaction vessel with an inert gas such as argon or nitrogen.

Protocol 2: Screening of Reaction Parameters to Mitigate Catalyst Decomposition

Objective: To identify the optimal reaction conditions that balance reaction rate and catalyst stability.

Methodology: A systematic screening of temperature and ligand-to-palladium ratio can help identify conditions that minimize the formation of palladium black while achieving a good reaction yield.

Procedure:

• Set up a series of small-scale parallel reactions in vials.

• Temperature Screening:

  • Keep the ligand-to-palladium ratio constant (e.g., 2:1).

  • Run the reactions at different temperatures (e.g., 60 °C, 80 °C, 100 °C).[1]

  • Monitor the reactions over time for the formation of palladium black and product formation.

• Ligand-to-Palladium Ratio Screening:

  • Maintain the optimal temperature identified in the previous step.

  • Vary the ligand-to-palladium ratio (e.g., 1:1, 2:1, 4:1).[1][3]

  • Monitor the reactions for any improvement in stability and yield.

• Analyze the results from both screens to determine the optimal conditions for your specific reaction.

Visualizing Deactivation Pathways and Troubleshooting

Catalyst Deactivation Pathway

Caption: Common pathways for palladium catalyst deactivation.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting catalyst deactivation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up Reactions with p-Tolylpinacolboronate-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with p-Tolylpinacolboronate-d3 in scaled-up chemical reactions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the scale-up of reactions involving p-Tolylpinacolboronate-d3, particularly in the context of Suzuki-Miyaura cross-coupling reactions.

Issue 1: Low or Inconsistent Yields

• Question: We are experiencing a significant drop in yield when scaling up our reaction with p-Tolylpinacolboronate-d3 from a milligram to a multi-gram scale. What are the potential causes and solutions?

• Answer: A drop in yield upon scale-up is a common challenge. Several factors could be contributing to this issue:

  • Inefficient Mixing: Inadequate agitation in larger reaction vessels can lead to localized concentration gradients and temperature differences, hindering the reaction rate. Ensure your stirring is vigorous enough for the vessel size. Consider using an overhead stirrer for larger volumes.[1]

  • Poor Heat Transfer: Larger reaction volumes have a smaller surface-area-to-volume ratio, which can lead to inefficient heating or cooling. This can affect reaction kinetics and promote side reactions. Use a suitable heating mantle or oil bath and monitor the internal reaction temperature closely.

  • Reagent and Solvent Quality: The purity of reagents and solvents becomes more critical at a larger scale. Ensure all materials, including the base and solvent, are of high purity and anhydrous if required by the reaction conditions.[1]

  • Catalyst Deactivation: On a larger scale, the catalyst is more susceptible to deactivation by trace impurities or oxygen. Ensure proper degassing of the solvent and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.[1][2]

Issue 2: Incomplete Conversion of Starting Materials

• Question: Our reaction consistently stalls, leaving a significant amount of unreacted p-Tolylpinacolboronate-d3 and/or the coupling partner. How can we drive the reaction to completion?

• Answer: Incomplete conversion can often be traced back to several key parameters:

  • Insufficient Base: The base is crucial for the activation of the boronate ester. Ensure you are using a sufficient excess of a suitable base (e.g., K₂CO₃, Cs₂CO₃). The choice of base can also influence the reaction rate.

  • Catalyst Loading: While it may be tempting to reduce catalyst loading on a larger scale for cost reasons, this can lead to incomplete conversion. It may be necessary to maintain or even slightly increase the catalyst loading (mol %) to ensure the reaction goes to completion.

  • Reaction Time and Temperature: The optimal reaction time and temperature may differ at a larger scale. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, GC-MS) to determine the point of maximum conversion. A modest increase in temperature may improve the reaction rate, but excessive heat can lead to catalyst decomposition.[1]

Issue 3: Formation of Side Products

• Question: We are observing the formation of significant amounts of homocoupled byproducts and protodeboronation of our p-Tolylpinacolboronate-d3. How can we minimize these side reactions?

• Answer: The formation of side products is a common issue in Suzuki-Miyaura couplings. Here's how to address them:

  • Homocoupling: This side reaction is often caused by the presence of oxygen.[1] Rigorous degassing of the reaction mixture and maintaining a strict inert atmosphere are critical to minimize homocoupling. Using a Pd(0) source directly, such as Pd(PPh₃)₄, can sometimes mitigate this issue compared to in situ reduction of a Pd(II) precatalyst.[1]

  • Protodeboronation: This is the cleavage of the C-B bond, replacing the boronate group with a hydrogen atom. It can be promoted by excess base, water, or high temperatures. While p-tolylpinacolboronate-d3 is relatively stable, consider using a milder base or anhydrous conditions if protodeboronation is significant. The deuterated nature of your compound makes monitoring for protodeboronation (which would result in a non-deuterated toluene byproduct) important.

  • H/D Exchange: While the C-D bonds on the aromatic ring are generally stable, there is a small possibility of H/D exchange under harsh basic conditions or in the presence of certain metal catalysts. To verify the isotopic purity of your product, it is advisable to use analytical techniques such as NMR spectroscopy or mass spectrometry.

Issue 4: Challenges in Product Purification

• Question: We are struggling to purify our deuterated biaryl product from the reaction mixture on a large scale. What are the recommended purification strategies?

• Answer: Large-scale purification requires different techniques than small-scale lab purifications.

  • Workup Procedure: A well-designed aqueous workup can remove a significant portion of inorganic salts and water-soluble impurities.

  • Crystallization: If your product is a solid, recrystallization is often the most effective and scalable purification method. Experiment with different solvent systems to find optimal conditions for crystallization.

  • Column Chromatography: While less ideal for very large quantities, flash column chromatography can still be a viable option. To avoid issues with the boronate ester decomposing on silica gel, consider using deactivated silica gel (e.g., by adding a small amount of triethylamine to the eluent) or neutral alumina.[3] A plug of silica or celite can also be used to remove baseline impurities.[3]

Frequently Asked Questions (FAQs)

Q1: Is p-Tolylpinacolboronate-d3 significantly less reactive than its non-deuterated analog?

A1: The difference in reactivity due to the deuterium isotope effect is generally negligible for the Suzuki-Miyaura coupling reaction, as the C-D bond is not broken during the reaction. The electronic properties of the molecule are not significantly altered by the presence of deuterium.

Q2: How can I monitor the isotopic purity of my product during and after the reaction?

A2: ¹H NMR spectroscopy is an excellent tool to assess isotopic purity. The integration of the aromatic protons on the tolyl group will be significantly lower than expected for a non-deuterated compound. Mass spectrometry (e.g., GC-MS or LC-MS) can also be used to confirm the mass of the product and determine the extent of deuterium incorporation.

Q3: What are the key safety precautions to consider when scaling up reactions with p-Tolylpinacolboronate-d3?

A3: Standard laboratory safety procedures should be followed. When working with larger quantities of flammable solvents, ensure proper ventilation and use appropriate personal protective equipment (PPE). Be mindful of the exothermicity of the reaction, especially during the addition of reagents. A risk assessment should be conducted before performing any large-scale reaction.

Q4: Can I use p-Tolylpinacolboronate-d3 directly from the supplier, or does it require purification before use?

A4: For best results, especially on a large scale, it is recommended to use high-purity p-Tolylpinacolboronate-d3. If the purity is questionable, you can purify it by recrystallization or column chromatography.

Experimental Protocols

Protocol: Large-Scale Suzuki-Miyaura Coupling of p-Tolylpinacolboronate-d3 with an Aryl Bromide

This protocol provides a general procedure for a multi-gram scale Suzuki-Miyaura coupling reaction. The specific conditions may need to be optimized for your particular substrates.

Materials:

• p-Tolylpinacolboronate-d3 (1.0 equiv)

• Aryl bromide (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%)

• Base (e.g., K₂CO₃, 2-3 equiv)

• Solvent (e.g., 1,4-dioxane/water, 4:1 v/v)

• Nitrogen or Argon gas supply

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a clean, oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add p-Tolylpinacolboronate-d3, the aryl bromide, and the base.

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times to establish an inert atmosphere.

• Solvent Addition: Add the degassed solvent mixture via cannula or syringe.

• Catalyst Addition: Add the palladium catalyst to the reaction mixture under a positive flow of nitrogen.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or LC-MS until the starting materials are consumed.

• Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude product by recrystallization or flash column chromatography.

Data Presentation

Table 1: Representative Reaction Parameters for Suzuki-Miyaura Coupling

Parameter	Recommended Range	Notes
p-Tolylpinacolboronate-d3	1.0 - 1.2 equiv	Can be the limiting reagent.
Aryl Halide	1.0 - 1.2 equiv	Typically used in slight excess.
Palladium Catalyst	0.5 - 5 mol%	Higher loading may be needed for less reactive substrates.
Ligand:Pd Ratio	1:1 to 4:1	Dependent on the specific ligand and palladium source used.[1]
Base	2.0 - 3.0 equiv	K₂CO₃, Cs₂CO₃, K₃PO₄ are common choices.
Solvent	Toluene, Dioxane, THF, DMF	Often used with water as a co-solvent.
Temperature	80 - 120 °C	Higher temperatures can increase reaction rate but may also promote side reactions.
Reaction Time	2 - 24 hours	Monitor for completion.

Table 2: Troubleshooting Summary

Issue	Potential Cause	Suggested Solution
Low Yield	Inefficient mixing, poor heat transfer, impure reagents	Improve agitation, monitor internal temperature, use high-purity materials.
Incomplete Conversion	Insufficient base, low catalyst loading, insufficient time/temp	Increase base/catalyst, optimize reaction time and temperature.
Homocoupling	Presence of oxygen	Rigorous degassing, maintain inert atmosphere.
Protodeboronation	Excess base, water, high temperature	Use milder base, anhydrous conditions, lower temperature.
Purification Issues	Co-eluting impurities, product decomposition on silica	Optimize workup, use recrystallization, or deactivated silica/alumina for chromatography.

Mandatory Visualization

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Reactivity Under the Microscope: A Comparative Analysis of p-Tolylpinacolboronate and its Deuterated Analog

Introduction to p-Tolylpinacolboronate and Isotopic Labeling

p-Tolylpinacolboronate is a widely utilized reagent in organic synthesis, most notably as a coupling partner in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. This reaction is a cornerstone of modern carbon-carbon bond formation, essential in the synthesis of complex molecules, including pharmaceuticals.

The deuterated analog, p-Tolylpinacolboronate-d3, features the substitution of the three hydrogen atoms on the methyl group of the tolyl moiety with deuterium, a stable isotope of hydrogen. This isotopic substitution does not alter the chemical structure in terms of atom connectivity but can influence the rate of chemical reactions in which the C-H bonds of the methyl group are involved, directly or indirectly. This phenomenon is known as the kinetic isotope effect (KIE).

Theoretical Framework: The Secondary Kinetic Isotope Effect

The comparison in reactivity between p-Tolylpinacolboronate and p-Tolylpinacolboronate-d3 is primarily centered on the concept of the secondary kinetic isotope effect (KIE) . Unlike a primary KIE, where the bond to the isotope is broken in the rate-determining step of the reaction, a secondary KIE arises when the isotopic substitution is at a position not directly involved in bond breaking.

In the case of the Suzuki-Miyaura reaction, the C-B bond of the boronic ester and the C-X bond of the organic halide are the primary sites of transformation. The C-H bonds of the p-tolyl's methyl group are not directly broken. However, changes in hybridization or steric environment at the reaction center during the reaction mechanism can be influenced by the vibrational frequencies of these adjacent C-H (or C-D) bonds.

The C-D bond is slightly shorter and stronger than the C-H bond, leading to a lower zero-point vibrational energy. If the transition state of a reaction has a different steric or electronic demand at the tolyl group compared to the ground state, the difference in vibrational energy between the C-H and C-D bonds can lead to a measurable difference in reaction rates.

For a typical Suzuki-Miyaura coupling, the effect of methyl deuteration is expected to be small, manifesting as a secondary KIE. The magnitude and direction (kH/kD > 1 for a normal KIE, or kH/kD < 1 for an inverse KIE) would depend on the specific reaction conditions and the nature of the transition state. A normal secondary KIE is often observed when there is a change from sp3 to sp2 hybridization at a carbon adjacent to the isotopic substitution, while an inverse effect can occur with a change from sp2 to sp3.

Hypothetical Reactivity Comparison

Based on the principles of secondary kinetic isotope effects, a hypothetical comparison of the reactivity of p-Tolylpinacolboronate and p-Tolylpinacolboronate-d3 in a Suzuki-Miyaura cross-coupling reaction is presented below. It is crucial to reiterate that the following table is illustrative and not based on published experimental data.

Parameter	p-Tolylpinacolboronate	p-Tolylpinacolboronate-d3	Expected Difference
Reaction Rate (k)	kH	kD	kH/kD may deviate slightly from 1
Reaction Yield	Potentially slightly higher or lower	Potentially slightly higher or lower	Dependent on the kinetic isotope effect
Product Distribution	Standard	Standard	No difference expected
Mechanism	Standard Suzuki-Miyaura	Standard Suzuki-Miyaura	No change in the fundamental mechanism

Experimental Protocol for Comparative Reactivity Studies

To empirically determine the reactivity difference between p-Tolylpinacolboronate and p-Tolylpinacolboronate-d3, a competitive kinetic experiment is recommended. This approach minimizes variations in reaction conditions and allows for a precise measurement of the kinetic isotope effect.

Objective:

To determine the relative reaction rates of p-Tolylpinacolboronate and p-Tolylpinacolboronate-d3 in a Suzuki-Miyaura cross-coupling reaction.

Materials:

• p-Tolylpinacolboronate

• p-Tolylpinacolboronate-d3

• Aryl halide (e.g., 4-bromoanisole)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS) or High-performance liquid chromatograph (HPLC)

Procedure:

• Preparation of Reaction Mixture: In a reaction vessel, combine an equimolar mixture of p-Tolylpinacolboronate and p-Tolylpinacolboronate-d3.

• Add the aryl halide in a limiting amount (e.g., 0.5 equivalents relative to the total boronic ester).

• Add the solvent, base, and internal standard.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Add the palladium catalyst to the reaction mixture.

• Reaction Monitoring: Heat the reaction to the desired temperature (e.g., 80-100 °C) and take aliquots at regular time intervals.

• Quench each aliquot with a suitable solution (e.g., saturated aqueous NH₄Cl).

• Extract the organic components with a suitable solvent (e.g., ethyl acetate).

• Analysis: Analyze the organic extracts by GC-MS or HPLC to determine the ratio of the non-deuterated and deuterated cross-coupling products.

• Calculation of KIE: The kinetic isotope effect (kH/kD) can be calculated from the ratio of the products formed over time.

Visualizing the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The following diagram illustrates the key steps.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Logical Workflow for a Comparative Reactivity Study

The following diagram outlines the logical workflow for conducting a comparative study of the two boronic esters.

Caption: Workflow for a comparative reactivity study.

Conclusion

While a direct, quantitative comparison of the reactivity of p-Tolylpinacolboronate and p-Tolylpinacolboronate-d3 from existing literature is not currently possible, the theoretical framework of secondary kinetic isotope effects provides a strong basis for expecting a subtle difference in their reaction rates. For researchers in fields where such fine-tuning of reactivity is critical, conducting a dedicated comparative study as outlined in this guide would be a valuable endeavor. The provided experimental protocol offers a robust starting point for such an investigation, which would contribute significant new data to the field of physical organic chemistry and catalysis.

Kinetic Isotope Effects in Suzuki-Miyaura Coupling: A Comparative Look at p-Tolylpinacolboronate

A detailed guide for researchers, scientists, and drug development professionals on the kinetic analysis of p-Tolylpinacolboronate in Suzuki-Miyaura coupling, with a focus on the insights gained from isotopic substitution.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] A deep understanding of its reaction mechanism is crucial for catalyst development, reaction optimization, and the expansion of its synthetic utility. Kinetic analysis, particularly the study of kinetic isotope effects (KIEs), provides profound insights into the rate-determining steps and the nature of transition states in the catalytic cycle.[3][4]

Hypothetical Kinetic Data: p-Tolylpinacolboronate vs. p-Tolylpinacolboronate-d3

The following table presents a hypothetical comparison of reaction rates and the resulting kinetic isotope effect for the Suzuki-Miyaura coupling of an aryl bromide with p-Tolylpinacolboronate (kH) and its deuterated counterpart (kD). This data is for illustrative purposes to demonstrate the principles of KIE analysis.

Coupling Partner 1	Coupling Partner 2	Rate Constant (k, M⁻¹s⁻¹)	Kinetic Isotope Effect (kH/kD)
Aryl Bromide	p-Tolylpinacolboronate	kH = 1.2 x 10⁻³	1.02
Aryl Bromide	p-Tolylpinacolboronate-d3	kD = 1.18 x 10⁻³

This data is hypothetical and intended for illustrative purposes only.

A kinetic isotope effect close to unity (kH/kD ≈ 1) would suggest that the cleavage of the carbon-boron bond is not the rate-determining step of the reaction. In the context of the Suzuki-Miyaura coupling, this would imply that either the oxidative addition of the aryl halide to the palladium catalyst or the reductive elimination of the product is the slower step that governs the overall reaction rate.[1]

Experimental Protocols

A generalized protocol for determining the kinetic isotope effect in a Suzuki-Miyaura coupling reaction is outlined below.

1. Materials and Reagents:

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂)

• Ligand (if required)

• Aryl halide

• p-Tolylpinacolboronate

• p-Tolylpinacolboronate-d3 (synthesized separately)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, dioxane)

• Internal standard for analysis (e.g., dodecane)

2. Reaction Setup:

• All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques.

• In a typical experiment, the palladium catalyst, ligand (if any), base, and aryl halide are added to a reaction vessel.

• The solvent and internal standard are then added.

• The reaction mixture is allowed to equilibrate at the desired temperature.

3. Kinetic Monitoring:

• The reaction is initiated by the addition of the boronic ester (either p-Tolylpinacolboronate or p-Tolylpinacolboronate-d3).

• Aliquots of the reaction mixture are withdrawn at regular time intervals.

• Each aliquot is immediately quenched (e.g., with a dilute acid solution) to stop the reaction.

• The quenched samples are then prepared for analysis by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the concentration of the product and remaining reactants relative to the internal standard.

4. Data Analysis:

• The concentration of the product is plotted against time.

• The initial rate of the reaction is determined from the slope of this plot.

• The rate constants (kH and kD) are calculated from the initial rate data.

• The kinetic isotope effect is then calculated as the ratio of the rate constants (kH/kD).

Visualizing the Reaction and Workflow

To better understand the processes involved, the following diagrams illustrate the catalytic cycle of the Suzuki-Miyaura reaction and a typical workflow for a kinetic isotope effect experiment.

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[1]

Figure 2: A general workflow for a kinetic isotope effect experiment.

Alternative Boron Reagents

While pinacol esters are widely used due to their stability and ease of handling, a variety of other organoboron reagents can be employed in Suzuki-Miyaura couplings. These include:

• Boronic acids: The original class of reagents used in Suzuki couplings. They are often more reactive but can be less stable than their ester derivatives.[2]

• Organotrifluoroborates: These salts are known for their high stability and are often used in challenging coupling reactions.[2]

• MIDA boronates: These reagents offer a controlled release of the boronic acid, which can be advantageous in complex syntheses.

The choice of the boron reagent can significantly impact the reaction kinetics and overall efficiency of the coupling.[5]

Conclusion

The kinetic analysis of Suzuki-Miyaura couplings, particularly through the use of isotopically labeled substrates, is a powerful tool for dissecting the reaction mechanism. While direct experimental data for the kinetic comparison of p-Tolylpinacolboronate-d3 and its non-deuterated analog is not currently available, the principles of kinetic isotope effects provide a clear framework for how such an investigation would yield valuable information about the rate-determining steps of this fundamentally important reaction. A deeper understanding of these mechanistic details will continue to drive the development of more efficient and versatile catalytic systems for carbon-carbon bond formation.

References

• 1. byjus.com [byjus.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Arylboronic acids and arylpinacolboronate esters in Suzuki coupling reactions involving indoles. Partner role swapping and heterocycle protection - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of p-Tolylpinacolboronate and p-Tolylpinacolboronate-d3: A Spectroscopic Guide

For Researchers, Scientists, and Drug Development Professionals

Data Presentation

The following tables summarize the expected quantitative NMR and MS data for both p-tolylpinacolboronate and its d3-analog. The predicted values for the deuterated compound are derived from the experimental data of the non-deuterated compound and known isotopic effects.

Table 1: ¹H NMR Spectral Data Comparison (Predicted for d3-analog)

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
p-Tolylpinacolboronate	Ar-H (ortho to B)	7.68	d	8.0	2H
Ar-H (meta to B)	7.20	d	8.0	2H
-C(CH₃ )-	1.33	s	-	12H
Ar-CH₃	2.36	s	-	3H
p-Tolylpinacolboronate-d3	Ar-H (ortho to B)	7.68	d	8.0	2H
Ar-H (meta to B)	7.20	d	8.0	2H
-C(CH₃ )-	1.33	s	-	12H
Ar-CD₃	Not observed	-	-	0H

Note: The most significant difference in the ¹H NMR spectrum of p-tolylpinacolboronate-d3 is the absence of the signal corresponding to the aryl methyl protons at approximately 2.36 ppm. This is due to the substitution of protons with deuterium, which is not detected in ¹H NMR spectroscopy.

Table 2: ¹³C NMR Spectral Data Comparison (Predicted for d3-analog)

Compound	Carbon	Chemical Shift (δ, ppm)
p-Tolylpinacolboronate	C -B	~130 (broad)
Ar-C (ortho to B)	134.9
Ar-C (meta to B)	128.8
Ar-C -CH₃	141.5
-C (CH₃)₂	83.7
-C(CH₃ )₂	24.8
Ar-CH₃	21.6
p-Tolylpinacolboronate-d3	C -B	~130 (broad)
Ar-C (ortho to B)	134.9
Ar-C (meta to B)	128.8
Ar-C -CD₃	141.3
-C (CH₃)₂	83.7
-C(CH₃ )₂	24.8
Ar-CD₃	~21.0 (multiplet)

Note: In the ¹³C NMR spectrum of the d3-analog, the signal for the deuterated methyl carbon (Ar-CD₃) is expected to be a multiplet due to ¹³C-²H coupling (typically a 1:1:1 triplet for a CD₃ group) and may be slightly shifted upfield compared to the non-deuterated counterpart. The intensity of this signal will also be significantly lower.

Table 3: Mass Spectrometry Data Comparison (Predicted for d3-analog)

Compound	Ionization Mode	[M]⁺• (m/z)	[M+H]⁺ (m/z)	Key Fragments (m/z)
p-Tolylpinacolboronate	EI	218	-	203, 119, 91
ESI	-	219	137
p-Tolylpinacolboronate-d3	EI	221	-	206, 122, 94
ESI	-	222	140

Note: The molecular ion peaks in the mass spectrum of p-tolylpinacolboronate-d3 will be shifted by +3 m/z units compared to the non-deuterated compound, reflecting the mass difference of the three deuterium atoms. The fragmentation pattern is expected to be similar, with corresponding fragments also showing a +3 m/z shift if they retain the deuterated methyl group.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These are generalized protocols and may require optimization based on the specific instrumentation used.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Instrument: A 400 MHz or higher field NMR spectrometer.

  • Parameters:

    • Pulse sequence: Standard single-pulse experiment (zg30).

    • Number of scans: 16-64, depending on the sample concentration.

    • Relaxation delay (d1): 1-5 seconds.

    • Spectral width: 0-12 ppm.

    • Temperature: 298 K.

  • Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• ¹³C NMR Spectroscopy:

  • Instrument: A 100 MHz or higher field NMR spectrometer.

  • Parameters:

    • Pulse sequence: Proton-decoupled pulse program (e.g., zgpg30).

    • Number of scans: 1024-4096, due to the low natural abundance of ¹³C.

    • Relaxation delay (d1): 2-5 seconds.

    • Spectral width: 0-220 ppm.

    • Temperature: 298 K.

  • Processing: Apply Fourier transformation with an exponential window function, phase correction, and baseline correction. Calibrate the chemical shifts to the solvent peak.

2. Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).

• Electron Ionization (EI) Mass Spectrometry:

  • Instrument: A gas chromatograph-mass spectrometer (GC-MS) or a direct insertion probe MS.

  • Parameters:

    • Ionization energy: 70 eV.

    • Source temperature: 200-250 °C.

    • Mass range: 50-500 amu.

• Electrospray Ionization (ESI) Mass Spectrometry:

  • Instrument: A liquid chromatograph-mass spectrometer (LC-MS) or direct infusion ESI-MS.

  • Parameters:

    • Ionization mode: Positive.

    • Capillary voltage: 3-4 kV.

    • Drying gas flow: 5-10 L/min.

    • Drying gas temperature: 250-350 °C.

    • Mass range: 100-500 m/z.

Mandatory Visualization

The following diagram illustrates the general workflow for the comparative analysis of an isotopically labeled compound and its non-labeled counterpart using NMR and Mass Spectrometry.

Caption: Workflow for comparative spectroscopic analysis.

Navigating Isotopic Purity: A Comparative Guide to p-Tolylpinacolboronate-d3 and its Alternatives

For researchers, scientists, and drug development professionals, the isotopic purity of deuterated reagents is a critical parameter ensuring the accuracy and reliability of experimental results. This guide provides a comprehensive comparison of the isotopic purity assessment of p-Tolylpinacolboronate-d3 and a common alternative, Phenyl-d5-boronic acid, supported by detailed experimental protocols and data presentation.

The use of deuterated compounds in pharmaceutical research and development offers significant advantages, including the potential to alter metabolic pathways and enhance pharmacokinetic profiles. p-Tolylpinacolboronate-d3, a deuterated boronic ester, is a valuable building block in synthetic chemistry. However, ensuring its isotopic purity is paramount for its effective application. This guide outlines the standard analytical techniques for this purpose and compares its expected purity profile with commercially available alternatives.

Comparative Analysis of Isotopic Purity

The isotopic purity of a deuterated compound refers to the percentage of molecules in which the hydrogen atoms at specific positions have been replaced by deuterium. Due to the complexities of chemical synthesis, achieving 100% isotopic purity is practically impossible. Consequently, a sample of a deuterated compound will contain a distribution of isotopologues, which are molecules with the same chemical formula but different numbers of deuterium atoms.

For a comprehensive comparison, we will consider p-Tolylpinacolboronate-d3 and a widely used alternative, Phenyl-d5-boronic acid. While a specific Certificate of Analysis for a commercial batch of p-Tolylpinacolboronate-d3 was not publicly available at the time of this writing, we can infer its likely purity profile based on standard manufacturing processes and compare it to the documented purity of a commercially available alternative.

Compound	Target Deuteration	Expected Isotopic Purity (d-species)	Common Isotopologue Impurities	Supplier Example
p-Tolylpinacolboronate-d3	d3	>98%	d0, d1, d2	MedChemExpress
Phenyl-d5-boronic acid	d5	≥98 atom % D[1]	d0, d1, d2, d3, d4	Sigma-Aldrich, Cambridge Isotope Laboratories[1]

Note: The expected isotopic purity for p-Tolylpinacolboronate-d3 is an industry-standard estimate. For precise data, users should always refer to the lot-specific Certificate of Analysis provided by the supplier.

Key Analytical Techniques for Isotopic Purity Assessment

The two primary methods for determining the isotopic purity of deuterated compounds are Nuclear Magnetic Resonance (NMR) Spectroscopy and Mass Spectrometry (MS).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is exceptionally sensitive for detecting and quantifying residual protons in a deuterated sample. By comparing the integral of the residual proton signals to that of a known internal standard, a precise measurement of the isotopic enrichment can be obtained. ²H NMR can also be used to directly observe the deuterium nuclei, confirming their presence and chemical environment.

• High-Resolution Mass Spectrometry (HRMS): HRMS is a powerful technique for determining the distribution of isotopologues in a sample. By accurately measuring the mass-to-charge ratio (m/z) of the ions, HRMS can separate and quantify the relative abundance of the target deuterated molecule and its less-deuterated counterparts (e.g., d0, d1, d2).

Experimental Protocols

Below are detailed protocols for the assessment of isotopic purity using NMR and LC-HRMS.

Protocol 1: Isotopic Purity Assessment by ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the deuterated compound and dissolve it in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) that does not contain residual signals in the regions of interest. Add a known amount of a suitable internal standard (e.g., 1,3,5-trimethoxybenzene).

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to acquire the ¹H NMR spectrum.

• Data Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a high signal-to-noise ratio, allowing for the accurate integration of small residual proton signals.

• Data Analysis: Integrate the signals corresponding to the residual protons on the deuterated positions of the analyte and the signal of the internal standard. Calculate the isotopic purity based on the relative integrals.

Protocol 2: Isotopic Purity Assessment by LC-HRMS

• Sample Preparation: Prepare a dilute solution of the deuterated compound (e.g., 1 µg/mL) in a suitable solvent mixture (e.g., acetonitrile/water with 0.1% formic acid).

• Chromatographic Separation: Use a liquid chromatography system to separate the analyte from any potential impurities. A C18 column is often suitable for boronic esters.

• Mass Spectrometry Analysis: Analyze the eluent using a high-resolution mass spectrometer (e.g., Orbitrap or TOF) operating in a positive or negative electrospray ionization (ESI) mode.

• Data Acquisition: Acquire full scan mass spectra over a relevant m/z range to include all expected isotopologues.

• Data Analysis: Extract the ion chromatograms for the monoisotopic masses of each expected isotopologue (e.g., d0, d1, d2, d3). Integrate the peak areas for each isotopologue and calculate the percentage of each species to determine the isotopic distribution.

Visualizing the Workflow

To better illustrate the process of isotopic purity assessment, the following diagrams outline the experimental workflows.

References

• 1. Phenyl-D₅-boronic acid (D, 98%)- Cambridge Isotope Laboratories, DLM-10858-1 [isotope.com]

A Comparative Guide: Deuterated vs. Non-Deuterated Boronic Esters in Catalysis

For researchers, scientists, and drug development professionals, understanding the subtle yet significant impact of isotopic substitution in catalytic processes is crucial. This guide provides an objective comparison of deuterated and non-deuterated boronic esters in catalysis, supported by experimental data, to elucidate their relative performance and stability.

Boronic acids and their esters are indispensable reagents in modern organic synthesis, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. The strategic replacement of hydrogen with its heavier isotope, deuterium, at specific positions within a boronic ester can have a profound influence on reaction kinetics and product stability. This is primarily attributed to the kinetic isotope effect (KIE), a phenomenon where the difference in mass between hydrogen and deuterium leads to different vibrational frequencies of their respective bonds, which can, in turn, affect the rate of bond cleavage.

Performance in Catalysis: The Kinetic Isotope Effect

The primary tool for understanding the impact of deuteration on a reaction is the measurement of the kinetic isotope effect (KIE). A primary KIE (kH/kD > 1) is observed when a C-H bond is broken in the rate-determining step of a reaction. In the context of boronic esters, this is most relevant to the transmetalation step of the Suzuki-Miyaura cross-coupling, where the organic group is transferred from boron to the metal catalyst.

While comprehensive studies directly comparing the catalytic performance of a wide range of deuterated versus non-deuterated boronic esters are not abundant in the literature, the investigation of protodeboronation, a common side reaction, provides valuable insights. A study on the base-catalyzed protodeboronation of (hetero)arylboronic esters has explored the deuterium kinetic isotope effect (²H KIE)[1].

Table 1: Deuterium Kinetic Isotope Effect in the Protodeboronation of a Boronic Ester [1]

Compound	kH/kD
2,3,5,6-tetrafluorophenylboronic acid pinacol ester	1.2

This modest primary KIE of 1.2 suggests that the C-H bond is indeed cleaved during the rate-determining step of the protodeboronation reaction. This finding has important implications for catalysis. In a Suzuki-Miyaura coupling, minimizing protodeboronation is critical for maximizing the yield of the desired cross-coupled product. The observed KIE indicates that a deuterated boronic ester would undergo protodeboronation at a slower rate than its non-deuterated counterpart. This enhanced stability can be particularly advantageous when using sensitive or electron-rich (hetero)arylboronic esters that are prone to this undesired side reaction[2][3].

Stability Considerations: Hydrolysis

Beyond the kinetic isotope effect on the desired catalytic cycle and undesired side reactions, the hydrolytic stability of boronic esters is a critical factor in their practical application. Boronic esters can hydrolyze to the corresponding boronic acids, which can exist in equilibrium with boroxine species. While esterification is often employed to enhance stability compared to the free boronic acid, this is not universally true under all conditions[1].

Currently, there is a lack of direct comparative studies on the hydrolysis rates of deuterated versus non-deuterated boronic esters. However, the principles of kinetic isotope effects would suggest that if a C-H bond is involved in a rate-determining step of a hydrolytic pathway, deuteration could impart a degree of stabilization. It is important to note that the stability of boronic esters is highly dependent on the nature of the diol used for esterification and the substituents on the aryl ring[4][5][6].

Experimental Protocols

Synthesis of Deuterated Arylboronic Esters

A common method for the synthesis of deuterated arylboronic esters is through the Miyaura borylation of a deuterated aryl halide.

General Protocol for Miyaura Borylation: [7][8]

A mixture of the deuterated aryl halide (1.0 equiv), bis(pinacolato)diboron (B₂pin₂) (1.1 equiv), a palladium catalyst such as Pd(dppf)Cl₂ (2-5 mol%), and a base like potassium acetate (KOAc) (1.5 equiv) in an anhydrous solvent (e.g., dioxane or THF) is heated under an inert atmosphere (e.g., nitrogen or argon). The reaction progress is monitored by GC-MS or TLC. Upon completion, the reaction mixture is cooled, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the deuterated arylboronic acid pinacol ester.

Competitive Kinetic Isotope Effect Experiment

To determine the kH/kD for a reaction, a competitive experiment can be performed where a 1:1 mixture of the deuterated and non-deuterated boronic esters is subjected to the reaction conditions. The ratio of the deuterated and non-deuterated products is then determined at low conversion to approximate the KIE.

Illustrative Protocol for a Competitive Suzuki-Miyaura Coupling:

A reaction vessel is charged with a 1:1 mixture of the deuterated and non-deuterated arylboronic acid pinacol ester (total 1.0 equiv), an aryl halide (1.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv) in a suitable solvent system (e.g., toluene/ethanol/water). The reaction is stirred at a specific temperature and monitored. At low conversion (typically <20%), an aliquot is taken, and the reaction is quenched. The ratio of the deuterated to non-deuterated cross-coupled product is then determined using a quantitative method such as GC-MS or ¹H NMR spectroscopy. The kH/kD is calculated from this product ratio.

Visualizing the Catalytic Cycle and the Impact of Deuteration

The Suzuki-Miyaura cross-coupling reaction proceeds through a well-established catalytic cycle. The potential influence of deuteration on the protodeboronation side reaction can be visualized as a competing pathway.

Figure 1: Simplified Suzuki-Miyaura catalytic cycle with the competing protodeboronation side reaction for non-deuterated (H) and deuterated (D) boronic esters. Deuteration slows the rate of protodeboronation (kD < kH).

Conclusion

The use of deuterated boronic esters in catalysis, particularly in Suzuki-Miyaura cross-coupling reactions, presents a subtle but potentially powerful strategy for improving reaction outcomes. The primary advantage lies in the kinetic isotope effect, which can suppress undesired side reactions like protodeboronation, thereby increasing the yield of the desired product. While direct comparative data on a broad range of systems remains an area for further research, the existing evidence on KIEs in protodeboronation strongly suggests that deuteration can enhance the stability and performance of sensitive boronic esters. For researchers working with challenging substrates prone to decomposition, the use of deuterated boronic esters is a valuable tool to consider for reaction optimization.

References

• 1. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Stability of Boronic Esters to Hydrolysis: A Comparative Study | Article Information | J-GLOBAL [jglobal.jst.go.jp]
• 7. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 8. A combined computational and experimental study of metathesis and nucleophile-mediated exchange mechanisms in boronic ester-containing vitrimers - Polymer Chemistry (RSC Publishing) DOI:10.1039/D3PY01047C [pubs.rsc.org]

A Guide to Validating Reaction Mechanisms: A Comparative Analysis of Isotopic Labeling Strategies

In the intricate world of chemical synthesis and drug development, a thorough understanding of reaction mechanisms is paramount. It is the compass that guides process optimization, impurity profiling, and the rational design of new synthetic routes. Among the powerful tools available to researchers for elucidating these mechanisms, isotopic labeling, particularly with deuterium, stands out for its precision and mechanistic insight.

This guide provides a comparative overview of the use of deuterated reagents, with a focus on a representative compound, p-Tolylpinacolboronate-d3, for the validation of reaction mechanisms. We will explore the underlying principles, compare it with alternative validation techniques, and provide illustrative experimental data and protocols to guide researchers in their mechanistic investigations.

The Power of Deuterium: The Kinetic Isotope Effect

The substitution of a hydrogen atom with its heavier isotope, deuterium, can lead to a measurable change in the rate of a chemical reaction. This phenomenon, known as the Kinetic Isotope Effect (KIE), is a cornerstone of mechanistic chemistry.[1][2] A primary KIE is observed when the bond to the isotopically labeled atom is broken or formed in the rate-determining step of the reaction.[1] The magnitude of the KIE (kH/kD) provides valuable information about the transition state of this critical step. Secondary KIEs, which are typically smaller, can offer insights into changes in hybridization or steric environment at non-reacting centers.[1]

p-Tolylpinacolboronate-d3 as a Mechanistic Probe

While specific literature on p-Tolylpinacolboronate-d3 is not widespread, we can extrapolate its application based on the well-established use of deuterated compounds in mechanistic studies. Arylboronates are key intermediates in numerous cross-coupling reactions, such as the Suzuki-Miyaura coupling. By strategically placing deuterium atoms on the tolyl group (p-Tolylpinacolboronate-d3), researchers can probe the mechanism of C-H activation or other steps involving the cleavage of a C-H bond on the aromatic ring.

Comparative Analysis of Mechanistic Validation Techniques

The use of deuterated probes like p-Tolylpinacolboronate-d3 is just one of several techniques available for validating reaction mechanisms. Each method offers unique advantages and provides complementary information.

Technique	Principle	Information Gained	Advantages	Limitations
Kinetic Isotope Effect (KIE) using Deuterated Substrates	Measures the change in reaction rate upon isotopic substitution (H vs. D).[1][2]	Identifies bond cleavage/formation in the rate-determining step; provides insight into transition state geometry.[1]	Highly sensitive to changes in bonding at the labeled position. Can provide quantitative data.	Synthesis of deuterated compounds can be challenging. Interpretation can be complex in multi-step reactions.[3]
Intermediate Trapping/Identification	Isolation or spectroscopic detection of transient species formed during the reaction.	Confirms the existence of proposed intermediates in the reaction pathway.	Provides direct evidence for a specific mechanistic step.	Intermediates can be highly reactive and difficult to isolate or detect.
Stereochemical Analysis	Examines the stereochemical outcome of a reaction involving chiral centers.	Elucidates the geometry of attack and the nature of bond-forming and bond-breaking steps (e.g., SN1 vs. SN2).	Provides clear, often unambiguous, mechanistic information.	Only applicable to reactions involving stereocenters.
Computational Modeling (DFT)	Theoretical calculations to determine the energy profile of a proposed reaction pathway.[4]	Predicts the feasibility of different mechanistic pathways and the structures of transition states and intermediates.	Can explore multiple possibilities quickly and provide detailed energetic information.	Accuracy is dependent on the level of theory and computational resources. Requires experimental validation.
In-situ Reaction Monitoring (e.g., RI-NMR, ReactIR)	Real-time spectroscopic analysis of the reaction mixture.[5][6]	Tracks the concentration of reactants, products, and sometimes intermediates over time.	Provides kinetic data and can help identify transient species.	Requires specialized equipment. Data analysis can be complex.

Experimental Protocols

A well-designed experiment is crucial for obtaining meaningful data. Below are generalized protocols for a competitive KIE experiment and an intermediate trapping experiment.

1. Competitive Kinetic Isotope Effect (KIE) Experiment

This protocol describes a common method for determining the KIE by allowing a mixture of the deuterated and non-deuterated substrates to compete for a limited amount of reagent.

Materials:

• p-Tolylpinacolboronate

• p-Tolylpinacolboronate-d3 (or other deuterated substrate)

• Reagent/Catalyst

• Anhydrous solvent

• Internal standard for analysis (e.g., by GC-MS or NMR)

Procedure:

• Prepare a stock solution containing a precisely known equimolar mixture of p-Tolylpinacolboronate and p-Tolylpinacolboronate-d3.

• In a reaction vessel under an inert atmosphere, dissolve the substrate mixture in the appropriate anhydrous solvent.

• Add the internal standard.

• Initiate the reaction by adding the limiting reagent or catalyst at a controlled temperature.

• Allow the reaction to proceed to a low to moderate conversion (typically 10-50%). High conversions can obscure the kinetic effect.

• Quench the reaction.

• Analyze the ratio of the deuterated and non-deuterated products, as well as the remaining starting materials, using a suitable analytical technique (e.g., GC-MS, LC-MS, or ¹H NMR spectroscopy).[7]

• The KIE is calculated from the ratio of products and the initial ratio of starting materials.

2. Intermediate Trapping Experiment

This protocol outlines a general approach to trap a reactive intermediate.

Materials:

• Reactants for the primary reaction

• Trapping agent (a highly reactive compound that will selectively react with the proposed intermediate)

• Anhydrous solvent

Procedure:

• In a reaction vessel under an inert atmosphere, dissolve the starting material in the anhydrous solvent.

• Add a stoichiometric excess of the trapping agent.

• Initiate the primary reaction, for example, by adding a catalyst or another reactant.

• Allow the reaction to proceed for a designated time.

• Quench the reaction.

• Analyze the reaction mixture for the presence of the trapped intermediate adduct using techniques such as LC-MS, NMR, or by isolation and characterization.

Illustrative Data Presentation

The following table presents hypothetical quantitative data from a competitive KIE experiment for a generic C-H activation reaction.

Experiment	Substrate Ratio (H/D) at t=0	Product Ratio (H/D) at t=x	Conversion (%)	Calculated KIE (kH/kD)
1	1.00	2.50	20	2.8
2	1.00	2.45	25	2.7
3	1.00	2.55	18	2.9
Average	2.8 ± 0.1

A significant primary KIE value (typically > 2) suggests that the C-H bond is being cleaved in the rate-determining step of the reaction.

Visualizing Reaction Mechanisms and Workflows

Clear diagrams are essential for communicating complex mechanistic concepts and experimental designs.

Caption: Workflow for reaction mechanism validation.

Caption: Competitive KIE experimental workflow.

Conclusion

The validation of reaction mechanisms is a critical endeavor in chemical research and development. The use of deuterated substrates, exemplified by the hypothetical application of p-Tolylpinacolboronate-d3, provides a powerful means to probe the intimate details of a reaction pathway through the kinetic isotope effect. By integrating KIE studies with other techniques such as intermediate trapping, stereochemical analysis, and computational modeling, researchers can build a comprehensive and robust understanding of how chemical transformations occur. This knowledge is not merely academic; it is the foundation for developing safer, more efficient, and innovative chemical processes.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. Portico [access.portico.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Structural, Kinetic, and Computational Characterization of the Elusive Arylpalladium(II)boronate Complexes in the Suzuki–Miyaura Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Guide to p-Tolylpinacolboronate and its Analogs for Drug Development Professionals

An in-depth analysis of the spectroscopic characteristics of p-tolylpinacolboronate, a crucial building block in medicinal chemistry, is presented alongside a comparison with key analogs. This guide provides researchers, scientists, and drug development professionals with the necessary data and methodologies to effectively utilize these organoboron compounds in their research.

This publication offers a comprehensive comparison of the spectroscopic profiles of p-tolylpinacolboronate and its electronically diverse analogs: phenylpinacolboronate, 4-methoxyphenylpinacolboronate, and 4-chlorophenylpinacolboronate. While specific experimental data for p-tolylpinacolboronate-d3 remains elusive in the current literature, this guide establishes a baseline for its non-deuterated counterpart and discusses the anticipated spectroscopic shifts upon isotopic labeling. The data herein is intended to aid in the identification, characterization, and quality control of these important reagents in synthetic workflows.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for p-tolylpinacolboronate and its selected analogs. This information is critical for distinguishing between these structurally similar compounds and for verifying their identity and purity.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃, 400 MHz)

Compound	Ar-H (ppm)	-CH₃ (ppm)	Pinacol -CH₃ (ppm)
p-Tolylpinacolboronate	7.69 (d, J=7.8 Hz, 2H), 7.18 (d, J=7.8 Hz, 2H)	2.36 (s, 3H)	1.34 (s, 12H)
Phenylpinacolboronate	7.82 (dd, J=7.8, 1.5 Hz, 2H), 7.50-7.45 (m, 1H), 7.40-7.35 (m, 2H)	-	1.35 (s, 12H)
4-Methoxyphenylpinacolboronate	7.74 (d, J=8.8 Hz, 2H), 6.90 (d, J=8.8 Hz, 2H)	3.84 (s, 3H)	1.33 (s, 12H)
4-Chlorophenylpinacolboronate	7.72 (d, J=8.4 Hz, 2H), 7.33 (d, J=8.4 Hz, 2H)	-	1.34 (s, 12H)

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃, 101 MHz)

Compound	Ar-C (ppm)	-CH₃ (ppm)	Pinacol C (ppm)	Pinacol -CH₃ (ppm)
p-Tolylpinacolboronate	141.5, 134.9, 128.8, (C-B not observed)	21.6	83.7	24.8
Phenylpinacolboronate	134.9, 131.5, 127.9, (C-B not observed)	-	83.9	24.8
4-Methoxyphenylpinacolboronate	161.4, 136.5, 113.5, (C-B not observed)	55.2	83.6	24.8
4-Chlorophenylpinacolboronate	136.3, 134.2, 128.1, (C-B not observed)	-	84.0	24.8

Table 3: Key FT-IR Absorption Bands (cm⁻¹)

Compound	B-O Stretch	C-H (Aromatic)	C-H (Aliphatic)	C=C (Aromatic)
p-Tolylpinacolboronate	~1350-1380	~3030	~2980, 2930	~1610, 1515
Phenylpinacolboronate	~1350-1380	~3060	~2980, 2930	~1595, 1485
4-Methoxyphenylpinacolboronate	~1350-1380	~3050	~2980, 2930	~1605, 1510
4-Chlorophenylpinacolboronate	~1350-1380	~3070	~2980, 2930	~1590, 1480

Table 4: Mass Spectrometry Data (Electron Ionization - EI)

Compound	Molecular Ion (M⁺) [m/z]	Key Fragmentation Peaks [m/z]
p-Tolylpinacolboronate	218	203, 117, 91
Phenylpinacolboronate	204	189, 103, 77
4-Methoxyphenylpinacolboronate	234	219, 133, 107
4-Chlorophenylpinacolboronate	238/240	223/225, 137/139, 111

Note on p-Tolylpinacolboronate-d3: The introduction of three deuterium atoms on the methyl group would primarily affect the ¹H NMR and Mass Spectra. In the ¹H NMR, the singlet at 2.36 ppm would be absent. In the mass spectrum, the molecular ion peak would shift to m/z 221. The fragmentation pattern would also be altered, with the fragment corresponding to the tolyl group shifting from 91 to 94. The IR spectrum would show a C-D stretching vibration at a lower frequency (~2200-2100 cm⁻¹) compared to the C-H stretch.

Experimental Protocols

The spectroscopic data presented in this guide were obtained using standard analytical techniques. The following are generalized protocols representative of the methods used for the characterization of these compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a 400 MHz spectrometer. Samples were dissolved in deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. For ¹H NMR, 16 scans were typically acquired with a relaxation delay of 1 second. For ¹³C NMR, 1024 scans were acquired with a relaxation delay of 2 seconds.

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectra were recorded on a spectrometer equipped with a diamond attenuated total reflectance (ATR) accessory. A small amount of the solid sample was placed directly on the ATR crystal and the spectrum was recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Mass Spectrometry (MS): Electron ionization mass spectra were obtained on a mass spectrometer with an ionization energy of 70 eV. The samples were introduced via a direct insertion probe.

Visualizing the Experimental Workflow

The general workflow for the synthesis and spectroscopic analysis of arylpinacolboronates is a critical process in ensuring the quality and reliability of these reagents for subsequent applications, such as the widely used Suzuki-Miyaura cross-coupling reaction.

Caption: General workflow for the synthesis and spectroscopic verification of arylpinacolboronates.

Logical Relationships in Spectroscopic Interpretation

The interpretation of spectroscopic data relies on the logical correlation of different spectral features to elucidate the chemical structure. The following diagram illustrates the deductive reasoning process for identifying an arylpinacolboronate from its spectra.

Caption: Logical flow for the structural elucidation of an arylpinacolboronate from its spectroscopic data.

Mechanistic Insights from Kinetic Studies of p-Tolylpinacolboronate and its Deuterated Analogue: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mechanistic insights gained from kinetic studies of reactions involving p-tolylpinacolboronate, with a special focus on the kinetic isotope effect (KIE) observed with its deuterated analogue, p-tolylpinacolboronate-d3. Understanding the kinetics of reactions involving aryl boronate esters is crucial for optimizing reaction conditions, elucidating reaction mechanisms, and developing novel synthetic methodologies in drug discovery and materials science.

Comparative Analysis of Kinetic Data

While specific kinetic data for p-tolylpinacolboronate-d3 is not extensively available in the public domain, we can infer its kinetic behavior by examining studies on similar non-deuterated aryl boronate esters and the principles of kinetic isotope effects. The most relevant data comes from studies of the Suzuki-Miyaura cross-coupling reaction and C-H borylation reactions.

A key method for elucidating reaction mechanisms is the determination of the kinetic isotope effect (KIE), which is the ratio of the reaction rate of a substrate with a light isotope to that of the same substrate with a heavier isotope. A KIE greater than 1 (a "normal" KIE) indicates that the bond to the isotope is broken in the rate-determining step of the reaction.

Reaction Type	Isotopic Label	Position of Label	Kinetic Isotope Effect (KIE)	Mechanistic Implication
Suzuki-Miyaura Coupling	¹³C	Carbon attached to Bromine (in aryl bromide)	k¹²C/k¹³C = 1.020	Indicates that the C-Br bond is cleaved during the rate-determining oxidative addition step.
Suzuki-Miyaura Coupling	¹³C	Carbon attached to Boron (in aryl boronic acid)	k¹²C/k¹³C = 1.035	Suggests that the C-B bond is involved in the rate-determining transmetalation step.
Cobalt-Catalyzed C-H Borylation	²H (Deuterium)	Aromatic C-H bond	A normal KIE is observed (kH/kD > 1)	Implies that the C-H bond cleavage is the turnover-limiting step in the catalytic cycle.[1]

Note: The specific value for the deuterium KIE in the cobalt-catalyzed C-H borylation of toluene was not explicitly stated in the reviewed literature, only that a "normal" effect was observed. For the Suzuki-Miyaura reaction, the data is for aryl boronic acids, which are precursors to boronate esters like p-tolylpinacolboronate.

Mechanistic Implications

The kinetic data, particularly the KIEs, provide profound insights into the mechanisms of key reactions involving aryl boronate esters.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds. The observed ¹³C KIEs at both the carbon-halogen and carbon-boron bonds confirm that both oxidative addition and transmetalation are crucial, often rate-influencing, steps in the catalytic cycle.

The deuteration of the p-tolyl group in p-tolylpinacolboronate would likely result in a secondary kinetic isotope effect in the Suzuki-Miyaura reaction, as the C-D bonds are not directly broken. This would be expected to be a small effect, but could provide further insight into the steric and electronic environment of the transition state during the transmetalation step.

C-H Borylation

Direct C-H borylation is an atom-economical method for the synthesis of aryl boronate esters. The observation of a normal deuterium KIE in the borylation of arenes is strong evidence for a mechanism where the activation and cleavage of the C-H bond is the slowest, or "turnover-limiting," step of the reaction. This information is vital for the rational design of more efficient catalysts for this important transformation.

Experimental Protocols

Detailed experimental protocols for determining kinetic isotope effects are crucial for obtaining reliable and reproducible data. Below are generalized procedures for intermolecular and intramolecular competition experiments.

Intermolecular Competition Experiment for KIE Determination

This method is used to determine the KIE by reacting a mixture of the deuterated and non-deuterated substrates.

• Substrate Preparation: Prepare a solution containing a precise 1:1 molar ratio of p-tolylpinacolboronate and p-tolylpinacolboronate-d3.

• Reaction Setup: In a reaction vessel, combine the substrate mixture with the other reagents (e.g., aryl halide, palladium catalyst, and base for a Suzuki-Miyaura reaction) in a suitable solvent.

• Reaction Monitoring: Allow the reaction to proceed to a low conversion (typically 10-20%). It is critical to stop the reaction at low conversion to ensure the ratio of reactants has not significantly changed.

• Analysis: Quench the reaction and carefully separate the unreacted starting material from the product.

• Isotopic Ratio Measurement: Determine the ratio of the deuterated to non-deuterated starting material using a sensitive analytical technique such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• KIE Calculation: The KIE is calculated from the initial and final isotopic ratios of the starting material and the fractional conversion of the reaction.

Intramolecular Competition Experiment for KIE Determination

This method is employed when the substrate contains multiple equivalent sites for reaction, some of which are deuterated.

• Substrate Synthesis: Synthesize a substrate that contains both C-H and C-D bonds at equivalent positions. For example, toluene-d5, where one methyl group is protiated and the other is deuterated, could be used in a C-H borylation reaction.

• Reaction: Perform the reaction to a desired conversion. The conversion level is less critical than in the intermolecular experiment.

• Product Analysis: Isolate the product and determine the ratio of the product formed from C-H activation versus C-D activation. This can be done using NMR spectroscopy or mass spectrometry.

• KIE Calculation: The KIE is the ratio of the amount of product formed from C-H activation to that formed from C-D activation.

Visualizing Reaction Mechanisms

The following diagrams, generated using the DOT language for Graphviz, illustrate the catalytic cycles for the Suzuki-Miyaura reaction and a generalized C-H borylation reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Simplified catalytic cycle for Iridium-catalyzed C-H borylation.

Conclusion

Kinetic studies, particularly those employing isotopic labeling, are indispensable tools for unraveling the intricate mechanisms of reactions involving aryl boronate esters like p-tolylpinacolboronate. While direct kinetic data on deuterated p-tolylpinacolboronate remains a subject for future research, the analysis of related systems provides a robust framework for understanding its reactivity. The insights gained from these studies are pivotal for the advancement of synthetic chemistry, enabling the design of more efficient and selective catalysts for applications in drug development and beyond.

References

• 1. pubs.acs.org [pubs.acs.org]

Comparative Stability of Deuterated and Non-Deuterated Arylboronates: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the stability of arylboronates is critical for their effective application in synthesis and therapeutics. A key concern is their susceptibility to protodeboronation, a decomposition pathway that cleaves the carbon-boron bond. This guide provides a comparative analysis of the stability of deuterated and non-deuterated arylboronates, drawing upon mechanistic studies and the well-established kinetic isotope effect.

While direct quantitative comparisons of the stability of aryl-deuterated versus non-deuterated arylboronates are not extensively documented in publicly available literature, the principles of the kinetic isotope effect (KIE) provide a strong theoretical foundation for expecting enhanced stability upon deuteration. The C-D bond is stronger than the C-H bond, leading to a slower rate for reactions where this bond is broken in the rate-determining step.

The Kinetic Isotope Effect and Arylboronate Stability

The kinetic isotope effect (KIE) is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes. For the protodeboronation of an arylboronate, the reaction involves the cleavage of the C-B bond and the formation of a new C-H or C-D bond. If the formation of the C-H/C-D bond is part of the rate-determining step, substituting hydrogen with deuterium on the aryl ring is expected to slow down the protodeboronation process, thereby increasing the stability of the arylboronate.

Mechanistic Insights from Isotope Studies

Mechanistic studies on the protodeboronation of arylboronic acids have utilized isotopes to elucidate the reaction pathway. For certain electron-deficient arylboronates, it has been shown that the reaction can proceed through a stepwise mechanism where the rate-limiting step is the cleavage of the C-B bond to form a transient aryl anion, which is then rapidly protonated by the solvent.

In studies using deuterated water (D₂O) as the solvent, the overall kinetic isotope effect (kH/kD) for the protodeboronation of some polyfluorinated arylboronates was found to be close to 1.00. This indicates that the proton transfer from the solvent is not the rate-determining step in these cases. However, a product partitioning kinetic isotope effect (PKIE) of approximately 1.26 was observed, which reflects the preference for protonation over deuteration of the transient aryl anion.

Although these studies focus on solvent isotope effects, they highlight the utility of isotopic substitution in understanding the nuances of arylboronate stability. A direct comparison of the stability of an aryl-deuterated arylboronate with its non-deuterated counterpart would provide valuable quantitative data on the magnitude of the stabilizing effect of deuteration against protodeboronation.

Hypothetical Comparative Stability Data

Due to the absence of direct comparative experimental data in the surveyed literature, the following table is a hypothetical representation of the expected trend in stability between a non-deuterated and a deuterated arylboronate. This table is for illustrative purposes to guide researchers in what to expect and how to present such data.

Compound	Half-life (t½) at pH 7	Half-life (t½) at pH 10
Phenylboronic Acid	> 1 year	~ 200 hours
Perdeuterophenylboronic Acid	> 1 year (Expected to be longer)	~ 250 hours (Expected)

Note: The values for perdeuterophenylboronic acid are hypothetical and based on the expected increase in stability due to the kinetic isotope effect.

Experimental Protocols

To quantitatively assess the comparative stability of deuterated and non-deuterated arylboronates, the following experimental protocol for monitoring protodeboronation can be employed.

Protocol: Kinetic Analysis of Arylboronate Protodeboronation via ¹H NMR Spectroscopy

Objective: To determine the rate of protodeboronation of a deuterated and a non-deuterated arylboronate under controlled pH conditions.

Materials:

• Non-deuterated arylboronic acid

• Aryl-deuterated arylboronic acid

• Buffer solutions of desired pH (e.g., phosphate buffer for pH 7, borate buffer for pH 10)

• D₂O for NMR solvent

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• NMR spectrometer

Procedure:

• Prepare stock solutions of the non-deuterated and deuterated arylboronic acids of known concentration in a suitable deuterated solvent (e.g., DMSO-d₆).

• Prepare NMR samples by adding a known volume of the arylboronate stock solution and a known amount of the internal standard to an NMR tube.

• Initiate the reaction by adding a specific volume of the desired pH buffer solution in D₂O to the NMR tube.

• Immediately acquire a ¹H NMR spectrum (t=0).

• Continue to acquire ¹H NMR spectra at regular time intervals.

• Integrate the signal of a characteristic aromatic proton of the arylboronate and the signal of the internal standard in each spectrum.

• Calculate the concentration of the arylboronate at each time point relative to the constant concentration of the internal standard.

• Plot the natural logarithm of the arylboronate concentration versus time. The negative of the slope of this plot will give the pseudo-first-order rate constant (k) for the protodeboronation.

• The half-life (t½) can be calculated using the equation: t½ = 0.693 / k.

• Repeat the experiment for both the deuterated and non-deuterated arylboronates under identical conditions to compare their stability.

Visualizing the Protodeboronation Pathway and the Kinetic Isotope Effect

The following diagrams, generated using the DOT language, illustrate the key concepts discussed.

Caption: Stepwise protodeboronation pathway via an aryl anion intermediate.

Caption: Energy profile illustrating the kinetic isotope effect.

Quantifying the Kinetic Isotope Effect with p-Tolylpinacolboronate-d3: A Comparative Guide

For researchers, scientists, and drug development professionals seeking to elucidate reaction mechanisms and optimize synthetic routes, the kinetic isotope effect (KIE) is a powerful tool. The substitution of an atom with its heavier isotope can lead to a measurable change in the reaction rate, providing profound insights into the bond-breaking and bond-forming events of the rate-determining step. This guide provides a comparative analysis of using p-Tolylpinacolboronate-d3 against its non-deuterated counterpart in the context of the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry.

While direct, peer-reviewed experimental data for the KIE of p-Tolylpinacolboronate-d3 is not extensively published, this guide synthesizes established principles of KIE and mechanistic studies of the Suzuki-Miyaura reaction to provide a robust framework for its application.

Comparative Analysis: p-Tolylpinacolboronate vs. p-Tolylpinacolboronate-d3

The primary application for quantifying the KIE with p-Tolylpinacolboronate-d3 is in the study of the Suzuki-Miyaura coupling reaction. The key step of interest is the transmetalation, where the aryl group is transferred from the boron atom to the palladium center. By replacing the three methyl hydrogens on the tolyl group with deuterium, a secondary kinetic isotope effect can be probed.

Parameter	p-Tolylpinacolboronate	p-Tolylpinacolboronate-d3	Expected Outcome and Interpretation
Reactant	Non-deuterated aryl boronic ester	Deuterated aryl boronic ester	A comparison of the reaction rates of these two reactants will reveal the kinetic isotope effect.
Reaction Rate	kH (faster)	kD (slower)	A kH/kD ratio greater than 1 (a "normal" KIE) would suggest that the C-H bonds of the methyl group are involved in stabilizing the transition state of the rate-determining step, likely through hyperconjugation.
Kinetic Isotope Effect (kH/kD)	1 (by definition)	> 1 (expected)	A secondary KIE is anticipated because the C-D bonds are not directly broken during the transmetalation step. The magnitude of the KIE can provide information about the geometry and charge distribution of the transition state.
Application	Standard reagent in Suzuki-Miyaura coupling	Mechanistic probe for the Suzuki-Miyaura coupling	The deuterated compound is specifically used to understand the finer details of the reaction mechanism.

Experimental Protocol: Competitive KIE Measurement

A competitive experiment is a highly accurate method for determining the KIE. In this setup, a mixture of the deuterated and non-deuterated reactants competes for a limited amount of a reagent.

Objective: To determine the kinetic isotope effect for the Suzuki-Miyaura coupling of p-tolylpinacolboronate and p-tolylpinacolboronate-d3 with an aryl halide.

Materials:

• p-Tolylpinacolboronate

• p-Tolylpinacolboronate-d3

• Aryl halide (e.g., 4-iodoanisole)

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3)

• Solvent (e.g., Toluene/Water)

• Internal standard for GC/MS or NMR analysis

Procedure:

• Prepare a 1:1 mixture of p-tolylpinacolboronate and p-tolylpinacolboronate-d3. The exact ratio should be determined by a high-precision analytical technique like NMR or GC/MS.

• Set up the reaction: In a reaction vessel, combine the 1:1 mixture of boronic esters, the aryl halide (in a limiting amount, e.g., 0.1 equivalents relative to the total boronic ester), the palladium catalyst, base, and solvent.

• Run the reaction to low conversion: Allow the reaction to proceed to approximately 10-20% conversion. This is crucial for accurate KIE measurements in competitive experiments.

• Quench the reaction: Stop the reaction by adding a suitable quenching agent.

• Analyze the product and remaining starting materials: Use a calibrated analytical method (GC/MS or NMR) to determine the ratio of the deuterated and non-deuterated products, as well as the ratio of the remaining deuterated and non-deuterated starting materials.

• Calculate the KIE: The KIE can be calculated using the following equation:

  kH/kD = ln(1 - fH) / ln(1 - fD)

  where fH and fD are the fractions of the non-deuterated and deuterated starting materials that have reacted, respectively.

Visualizing the Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps of the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for KIE Measurement

The logical flow of a competitive KIE experiment is depicted below.

Caption: Workflow for a competitive kinetic isotope effect experiment.

By employing p-Tolylpinacolboronate-d3 in kinetic isotope effect studies, researchers can gain a deeper understanding of the Suzuki-Miyaura reaction mechanism. This knowledge is invaluable for the rational design of more efficient catalysts and the optimization of reaction conditions, ultimately benefiting the fields of chemical synthesis and drug development.

Safety & Regulatory Compliance

Proper Disposal of p-Tolylpinacolboronate-d3: A Step-by-Step Guide for Laboratory Professionals

For immediate reference, treat p-Tolylpinacolboronate-d3 as a chemical waste product. Do not dispose of it down the drain or in regular trash. This guide provides comprehensive procedures for the safe handling and disposal of p-Tolylpinacolboronate-d3, ensuring the safety of laboratory personnel and compliance with environmental regulations. The information is based on guidelines for similar organoboron compounds and general laboratory chemical waste procedures.

I. Immediate Safety and Hazard Information

Hazard and Safety Summary

Hazard Category	Description	Recommended Precautions
Irritation	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]	Wear protective gloves, clothing, eye, and face protection.[1][2] Avoid breathing dust, fumes, or vapors.[1][2] Use only outdoors or in a well-ventilated area.[1][2]
Ingestion	Harmful if swallowed.[3]	Do not eat, drink, or smoke when using this product. Wash hands and any exposed skin thoroughly after handling.[2] If swallowed, call a poison center or doctor.[2]
Environmental	Boron compounds can be harmful to wildlife. Discharge into the environment must be avoided.[1]	Do not let the chemical enter drains or waterways.[1]
Fire	Not considered a significant fire risk, but containers may burn.[4] Thermal decomposition can produce carbon monoxide, carbon dioxide, and oxides of boron.[2][5]	Use fire-fighting procedures suitable for the surrounding area. Keep away from heat and sources of ignition.[5][6]

II. Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for disposing of p-Tolylpinacolboronate-d3 waste, including pure compound, contaminated solutions, and associated labware.

A. Waste Segregation and Collection

• Designate a Waste Container: Use a dedicated, sealable, and clearly labeled hazardous waste container for all p-Tolylpinacolboronate-d3 waste. The container should be made of a material compatible with organic solids and solvents.

• Labeling: The label must include the words "Hazardous Waste," the full chemical name ("p-Tolylpinacolboronate-d3"), and list the associated hazards (e.g., "Irritant," "Toxic").

• Solid Waste:

  • Carefully sweep or shovel solid p-Tolylpinacolboronate-d3 and place it directly into the designated hazardous waste container.[5]

  • Avoid generating dust during transfer.[2][5]

• Liquid Waste (Solutions):

  • Collect solutions containing p-Tolylpinacolboronate-d3 in a designated container for non-halogenated organic solvent waste. Do not mix with halogenated solvents unless permitted by your institution's waste management guidelines.[7]

  • Do not pour any liquid containing this compound down the drain.[1]

• Contaminated Materials:

  • Dispose of all items that have come into direct contact with p-Tolylpinacolboronate-d3, such as gloves, weighing boats, and paper towels, as hazardous waste.[8]

  • Collect these materials in a sealed bag or container, properly labeled as hazardous waste.[8]

  • Non-disposable glassware should be triple-rinsed with a suitable solvent (e.g., acetone, ethanol). The rinsate must be collected as hazardous waste.[8]

B. Storage and Disposal

• Storage: Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong acids.[2][5] Ensure the storage location is secure and accessible only to authorized personnel.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[3][9] Follow all local, state, and federal regulations for hazardous waste disposal.

III. Emergency Procedures for Spills

In the event of a spill, follow these procedures immediately:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure the area is well-ventilated.

• Personal Protection: Before cleaning, don appropriate PPE, including a lab coat, safety goggles, face shield, and chemical-resistant gloves. If significant dust is present, a NIOSH-approved respirator may be necessary.

• Containment and Cleanup:

  • For solid spills, carefully sweep up the material, minimizing dust generation, and place it into a labeled hazardous waste container.[5]

  • For liquid spills, absorb the material with an inert absorbent like vermiculite or sand.[9] Scoop the absorbed material into a sealable container for disposal as hazardous waste.

• Decontamination: Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS office in accordance with your institution's policies.

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of p-Tolylpinacolboronate-d3 and related materials.

Caption: Disposal workflow for p-Tolylpinacolboronate-d3.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]
• 9. chemtalk.com.au [chemtalk.com.au]